(1R)-2-Bromo-1,2,3,4-tetrahydronaphthalen-1-ol

Core Science & Biosynthesis

Chemical properties and stability of (1R)-2-Bromo-1,2,3,4-tetrahydronaphthalen-1-ol

Topic: Chemical Properties and Stability of (1R)-2-Bromo-1,2,3,4-tetrahydronaphthalen-1-ol Content Type: In-depth Technical Guide Audience: Researchers, Scientists, and Drug Development Professionals

Chemical Properties, Stability Profile, and Synthetic Utility

Executive Summary

(1R)-2-Bromo-1,2,3,4-tetrahydronaphthalen-1-ol (hereafter referred to as (1R)-2-Bromo-1-tetralol ) is a critical chiral building block in the synthesis of tetrahydronaphthalene oxides and amino-alcohol pharmacophores. Its utility lies in the vicinal functionalization of the C1 and C2 positions, allowing for stereospecific ring-closure reactions to form epoxides or nucleophilic displacement to access complex CNS-active agents.

This guide provides a comprehensive analysis of its physicochemical properties, reactivity mechanisms, and stability limitations. It is designed to support process chemists and medicinal scientists in optimizing handling protocols and reaction conditions.

Molecular Architecture & Stereochemistry

Stereochemical Configuration

The designation "(1R)" refers to the absolute configuration at the C1 hydroxyl-bearing carbon. For the chemically stable and synthetically relevant trans-bromohydrin , the configuration is (1R, 2S) .

• Structure: The molecule adopts a half-chair conformation to minimize steric strain between the pseudo-equatorial hydroxyl group and the bromine atom.

• Trans-Relationship: The trans relationship between the C1-OH and C2-Br groups is a prerequisite for base-promoted epoxide formation via the Williamson ether synthesis mechanism (intramolecular

  ).

Physicochemical Profile

The following data summarizes the core physical properties. Note that melting points may vary based on enantiomeric excess (ee).

Property	Value / Description
IUPAC Name	(1R,2S)-2-Bromo-1,2,3,4-tetrahydronaphthalen-1-ol
Molecular Formula
Molecular Weight	227.10 g/mol
Physical State	Crystalline Solid (typically off-white to beige)
Melting Point	37–43 °C (Typical range for racemic/trans; enantiomers may differ)
Solubility	Soluble in DCM, EtOAc, MeOH, THF; Insoluble in Water
Lipophilicity (LogP)	~2.4–2.6 (Predicted)
Chirality	(1R) at C1; typically (2S) at C2 for the trans isomer

Reactivity & Transformation Pathways[13]

The reactivity of (1R)-2-Bromo-1-tetralol is dominated by the vicinal relationship of the hydroxyl and bromide groups.

Base-Promoted Epoxidation

The most significant reaction is the stereospecific conversion to (1R, 2S)-1,2-epoxy-1,2,3,4-tetrahydronaphthalene .

• Mechanism: Deprotonation of the C1-OH by a base (e.g., NaOH, KOH) generates an alkoxide. This intermediate undergoes a backside attack on C2, displacing the bromide ion.

• Stereochemical Requirement: The reaction proceeds only if the OH and Br groups can adopt an anti-periplanar conformation. The trans isomer is ideally set up for this transformation.

Nucleophilic Substitution

In the absence of strong base, the C2-Br bond is susceptible to direct displacement by soft nucleophiles (e.g., azides, thiols), often with inversion of configuration at C2.

Oxidation

Oxidation of the C1 alcohol (e.g., Swern or Dess-Martin conditions) yields 2-bromo-1-tetralone . This compound is less stable and prone to elimination of HBr to form 1-naphthol or naphthalene derivatives.

Reaction Pathway Diagram

The following diagram illustrates the primary reaction pathways and the critical stereochemical inversion during epoxidation.

Figure 1: Primary reaction pathways for (1R)-2-Bromo-1-tetralol, highlighting the base-mediated epoxidation route.

Stability & Degradation Kinetics

Understanding the stability profile is essential for storage and handling during scale-up.

pH Sensitivity (Hydrolysis)

• Acidic Conditions: Generally stable in dilute acid at room temperature. Strong acids or elevated temperatures promote dehydration to 1-bromo-3,4-dihydronaphthalene .

• Basic Conditions: Highly unstable. Rapid conversion to the epoxide occurs at pH > 10. Prolonged exposure to strong base can lead to ring-opening of the epoxide to form trans-1,2-diols.

Thermal Stability

• Solid State: Stable up to ~30°C.

• Melt/Solution: Above 60°C, the compound risks dehydrobromination. The elimination of HBr is thermodynamically driven by the formation of the aromatic naphthalene system.

Photostability

The C-Br bond is photosensitive. Exposure to UV light can generate radical species, leading to debromination or complex radical polymerization byproducts.

• Recommendation: Store in amber glass or opaque containers.

Stability Flowchart

Figure 2: Degradation pathways under various stress conditions.

Experimental Protocols

Protocol: Base-Promoted Epoxidation

Objective: Conversion of (1R)-2-Bromo-1-tetralol to (1R, 2S)-1,2-epoxy-1,2,3,4-tetrahydronaphthalene.

Reagents:

• (1R)-2-Bromo-1-tetralol (1.0 eq)

• Potassium Hydroxide (KOH) (1.5 eq, powdered)

• Solvent: Diethyl ether (

  ) or THF (anhydrous)

Methodology:

• Preparation: Dissolve (1R)-2-Bromo-1-tetralol in anhydrous

  (0.1 M concentration) under an inert atmosphere ( ).

• Addition: Cool the solution to 0°C. Add powdered KOH in a single portion with vigorous stirring.

• Reaction: Allow the mixture to warm to room temperature (20–25°C). Monitor via TLC (Silica, 20% EtOAc/Hexane). The starting material (

  ~0.4) should disappear, and the epoxide ( ~0.6) should appear within 2–4 hours.

• Work-up: Filter the mixture through a pad of Celite to remove inorganic salts. Wash the filtrate with cold water (1x) and brine (1x).

• Drying: Dry the organic phase over

  and concentrate in vacuo at <30°C.

  • Caution: Epoxides are sensitive to acid; ensure glassware is base-washed or neutral.

Storage & Handling Standards

• Storage: -20°C is optimal for long-term storage. 2-8°C is acceptable for short-term (<1 month).

• Atmosphere: Store under Argon or Nitrogen to prevent moisture uptake and oxidative degradation.

• Container: Amber borosilicate glass with Teflon-lined caps.

References

• LookChem. (1S,2R)-2-BROMO-1,2,3,4-TETRAHYDRO-NAPHTHALEN-1-OL Properties and Suppliers. Retrieved from

• Sigma-Aldrich. 2-Bromo-1-tetralone Product Specification and Safety Data. Retrieved from

• Master Organic Chemistry. Mechanism of Epoxide Formation from Halohydrins. Retrieved from

• Organic Chemistry Portal. Synthesis of Tetralones and Dihydronaphthalenes. Retrieved from

• BenchChem. Technical Support: Degradation of Brominated Naphthalene Derivatives. Retrieved from

A Technical Guide to the Stereochemical Configuration of (1R)-2-bromo-1-tetralol Derivatives

This guide provides an in-depth analysis of the synthesis, stereochemical control, and conformational landscape of (1R)-2-bromo-1-tetralol derivatives. These chiral halohydrins are valuable intermediates in medicinal chemistry, and a thorough understanding of their three-dimensional structure is paramount for the rational design of new therapeutic agents.

Introduction: The Imperative of Stereochemistry in Drug Design

The biological activity of a chiral molecule is intrinsically linked to its three-dimensional arrangement. Enantiomers of the same compound can exhibit vastly different pharmacological and toxicological profiles. Consequently, the precise control of stereochemistry during synthesis is a cornerstone of modern drug development.[1] Tetralone-based structures are prevalent scaffolds in pharmaceuticals, serving as key intermediates in the synthesis of drugs like the antidepressant sertraline and various steroidal agents.[2][3] The introduction of hydroxyl and bromine substituents at the C1 and C2 positions creates two contiguous stereocenters, making the (1R)-2-bromo-1-tetralol framework a versatile chiral building block for creating complex molecular architectures.[4] This guide will elucidate the methods for establishing the desired (1R) configuration and explore how the interplay between the substituents dictates the molecule's preferred conformation.

Synthesis and Stereochemical Control

The primary challenge in synthesizing (1R)-2-bromo-1-tetralol derivatives lies in the stereoselective construction of the two adjacent chiral centers. The most common and effective strategy involves a two-step sequence starting from a 2-bromo-1-tetralone precursor.[5][6]

Step 1: Synthesis of 2-Bromo-1-tetralone The synthesis typically begins with the bromination of a substituted 1-tetralone. This reaction proceeds via an enol or enolate intermediate, and while it effectively installs the bromine at the C2 position, it does not create a stereocenter at this stage.

Step 2: Asymmetric Reduction of the Ketone The crucial stereochemistry at the C1 position is established through the asymmetric reduction of the prochiral ketone in 2-bromo-1-tetralone. The choice of reducing agent and catalyst is paramount for achieving high enantioselectivity.

Catalytic asymmetric transfer hydrogenation (ATH) and methods employing chiral auxiliaries are prominent strategies.[1][7][8] Oxazaborolidine-catalyzed reductions, such as the Corey-Bakshi-Shibata (CBS) reduction, are particularly effective for converting prochiral ketones into chiral alcohols with high enantiopurity.[9] The catalyst, a chiral oxazaborolidine, coordinates to the borane reducing agent and the ketone's carbonyl oxygen. This ternary complex creates a sterically defined environment, forcing the hydride to be delivered to one specific face of the ketone, thus yielding the desired (1R)-alcohol.[9]

The stereochemistry of the bromine at C2 is influenced by the subsequent reduction at C1, often resulting in a preferred diastereomer. The interplay of steric and electronic factors during the reduction dictates the final relative stereochemistry.

Method	Chiral Source	Typical Reductant	Key Advantage
Catalytic Asymmetric Reduction	Chiral Oxazaborolidine (e.g., CBS catalyst)	Borane (BH3) or Catecholborane	High enantioselectivity with catalytic amounts of the chiral source.[9]
Asymmetric Transfer Hydrogenation	Chiral Ru(II)/Diamine Catalysts	Formic Acid or Isopropanol	Utilizes inexpensive and readily available reducing agents.[9][10]
Microbial Reduction	Whole-cell Biocatalysts (e.g., Rhodotorula rubra)	Cellular Reductases	High enantioselectivity under mild, environmentally benign conditions.[11]

Conformational Analysis: Deciphering the 3D Structure

With the relative and absolute stereochemistry established, the next critical aspect is understanding the molecule's conformational preferences. The non-aromatic ring of the tetralol system is not planar and adopts a pseudo-chair or twist-boat conformation. The spatial orientation of the C1-hydroxyl and C2-bromo substituents is dictated by a complex balance of steric and electronic interactions.

Generally, bulky substituents prefer to occupy a pseudo-equatorial position to minimize steric strain (A-strain).[12] However, in 2-haloketones, electrostatic interactions between the halogen and the carbonyl oxygen can significantly influence the conformational equilibrium.[13][14] For 2-bromo-1-tetralol, the gauche interaction between the C1-OH and C2-Br groups, along with potential hydrogen bonding, will favor specific rotamers. The size of the bromine atom can lead to significant 1,3-diaxial repulsions if it is forced into a pseudo-axial position, further influencing the ring's pucker.[15]

The preferred conformation will likely place the bulky bromine atom in a pseudo-equatorial orientation to alleviate steric hindrance, with the hydroxyl group's orientation (pseudo-axial or pseudo-equatorial) being dependent on the subtle balance of hydrogen bonding and other non-covalent interactions.

Spectroscopic and Crystallographic Elucidation

Confirming the stereochemical configuration is a critical, self-validating step in the research workflow. Several analytical techniques are employed for this purpose.[16]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR is a powerful tool for determining relative stereochemistry.[17]

  • Coupling Constants (J-values): The magnitude of the coupling constant between the protons at C1 and C2 (³J_H1H2) is dependent on the dihedral angle between them, as described by the Karplus equation. This allows for the determination of their relative cis or trans orientation.

  • Nuclear Overhauser Effect (NOE): NOE experiments (like NOESY or ROESY) detect through-space interactions between protons that are close to each other (typically <5 Å).[18][19] Observing an NOE between the C1-H and C2-H would strongly suggest a cis relationship.

• X-ray Crystallography: When a suitable single crystal can be grown, X-ray crystallography provides unambiguous proof of both the relative and absolute stereochemistry of the molecule.[16] The resulting 3D structural model offers precise bond lengths, bond angles, and torsional angles, giving a definitive picture of the solid-state conformation.

Applications in Drug Development

The (1R)-2-bromo-1-tetralol scaffold is a valuable chiral precursor in the synthesis of more complex pharmaceutical agents. The bromine atom serves as a versatile handle for further functionalization, often via nucleophilic substitution or cross-coupling reactions.[20] The defined stereochemistry of the hydroxyl and bromo groups allows for the construction of multiple subsequent stereocenters with high fidelity, a crucial requirement in the synthesis of enantiomerically pure drugs.[8] For example, derivatives of bromo-tetralone have shown potential as antitumor agents and are used to synthesize compounds targeting central nervous system disorders.[2][5]

Experimental Protocols & Workflows

Representative Protocol: Asymmetric Reduction of 2-Bromo-1-tetralone

This protocol describes a typical CBS reduction to generate (1R)-2-bromo-1-tetralol.

Materials:

• 2-Bromo-1-tetralone

• (R)-2-Methyl-CBS-oxazaborolidine (1 M in toluene)

• Borane-dimethyl sulfide complex (BMS, ~10 M)

• Anhydrous Tetrahydrofuran (THF)

• Methanol (MeOH)

• 1 M Hydrochloric Acid (HCl)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄)

• Ethyl Acetate (EtOAc)

• Hexanes

Procedure:

• Setup: Under an inert atmosphere (Argon or Nitrogen), add (R)-2-Methyl-CBS-oxazaborolidine (0.1 eq, 1 M in toluene) to a flame-dried, three-neck round-bottom flask equipped with a magnetic stir bar, thermometer, and dropping funnel.

• Cooling: Cool the flask to 0°C using an ice-water bath.

• Borane Addition: Slowly add BMS (0.6 eq) dropwise to the catalyst solution while maintaining the temperature below 5°C. Stir for 10 minutes.

• Substrate Addition: Dissolve 2-bromo-1-tetralone (1.0 eq) in anhydrous THF and add it dropwise to the reaction mixture over 30 minutes, ensuring the internal temperature does not exceed 5°C.

• Reaction Monitoring: Stir the reaction at 0°C. Monitor the progress by Thin Layer Chromatography (TLC) until the starting material is consumed (typically 1-2 hours).

• Quenching: Slowly and carefully quench the reaction by the dropwise addition of methanol at 0°C until gas evolution ceases.

• Workup: Add 1 M HCl and allow the mixture to warm to room temperature. Transfer the mixture to a separatory funnel and extract with ethyl acetate (3x).

• Washing: Wash the combined organic layers sequentially with water, saturated NaHCO₃ solution, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes to yield the desired (1R)-2-bromo-1-tetralol derivative.

• Characterization: Confirm the structure and determine enantiomeric excess (ee%) using ¹H NMR, ¹³C NMR, and chiral High-Performance Liquid Chromatography (HPLC).

Visualization of Synthetic Workflow

Caption: Asymmetric synthesis workflow for (1R)-2-bromo-1-tetralol.

Conformation and Stereochemical Relationship

Caption: Key factors influencing the stereochemical configuration.

References

• Chiral auxiliary removal to generate enantioenriched β‐tetralones and... - ResearchGate . Source: ResearchGate. URL: [Link]

• Chiral auxiliary - Wikipedia . Source: Wikipedia. URL: [Link]

• Total Synthesis of Natural Products Containing the Tetralone Subunit - Semantic Scholar . Source: Semantic Scholar. URL: [Link]

• Asymmetric microbial reduction of tetralones - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) . Source: RSC Publishing. URL: [Link]

• A catalytic highly enantioselective direct synthesis of 2-bromo-2- nitroalkan-1-ols through a Henry reaction - Semantic Scholar . Source: Semantic Scholar. URL: [Link]

• NMR for Stereochemical Elucidation - R Discovery . Source: R Discovery. URL: [Link]

• Enantioselective reduction of ketones - Wikipedia . Source: Wikipedia. URL: [Link]

• Synthesis and conformational analysis of pyran inter-halide analogues of ᴅ-talose . Source: Beilstein Journal of Organic Chemistry. URL: [Link]

• Part 7: Analytical Techniques for Stereochemistry - Chiralpedia . Source: Chiralpedia. URL: [Link]

• Electronic Supplementary Information - The Royal Society of Chemistry . Source: The Royal Society of Chemistry. URL: [Link]

• EP0125695B1 - 2-bromo-1-tetralone derivatives - Google Patents. Source: Google Patents.

• Structural Elucidation with NMR Spectroscopy: Practical Strategies for Organic Chemists - sites@gsu . Source: Georgia State University. URL: [Link]

• Introducing bromine to the molecular structure as a strategy for drug design . Source: SpringerLink. URL: [Link]

• Key Concepts in Stereoselective Synthesis . Source: ETH Zurich. URL: [Link]

• A modular approach to catalytic stereoselective synthesis of chiral 1,2-diols and 1,3-diols . Source: Nature Communications. URL: [Link]

• Asymmetric Reduction of Electron-Rich Ketones with Tethered Ru(II)/TsDPEN Catalysts Using Formic Acid/Triethylamine or Aqueous Sodium Formate | The Journal of Organic Chemistry - ACS Publications . Source: ACS Publications. URL: [Link]

• The conformational analysis of 2-halocyclooctanones - PubMed . Source: PubMed. URL: [Link]

• Conformational Analysis . Source: University of Liverpool. URL: [Link]

• Tetrazolium Compounds: Synthesis and Applications in Medicine - PMC . Source: NCBI. URL: [Link]

• Conformational analysis of 2-halocyclohexanones: An NMR, theoretical and solvation study | Request PDF - ResearchGate . Source: ResearchGate. URL: [Link]

• Conformational analysis of 2-halocyclopentanones by NMR and IR spectroscopies and theoretical calculations - PubMed . Source: PubMed. URL: [Link]

Sources

• 1. Chiral auxiliary - Wikipedia [en.wikipedia.org]
• 2. Page loading... [wap.guidechem.com]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. chemimpex.com [chemimpex.com]
• 5. EP0125695B1 - 2-bromo-1-tetralone derivatives - Google Patents [patents.google.com]
• 6. chemscene.com [chemscene.com]
• 7. Chiral Auxiliaries [merckmillipore.com]
• 8. ethz.ch [ethz.ch]
• 9. Enantioselective reduction of ketones - Wikipedia [en.wikipedia.org]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Asymmetric microbial reduction of tetralones - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 12. imperial.ac.uk [imperial.ac.uk]
• 13. The conformational analysis of 2-halocyclooctanones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. BJOC - Synthesis and conformational analysis of pyran inter-halide analogues of ᴅ-talose [beilstein-journals.org]
• 16. Part 7: Analytical Techniques for Stereochemistry – Chiralpedia [chiralpedia.com]
• 17. discovery.researcher.life [discovery.researcher.life]
• 18. harnedgroup.wordpress.com [harnedgroup.wordpress.com]
• 19. bpb-us-w2.wpmucdn.com [bpb-us-w2.wpmucdn.com]
• 20. Introducing bromine to the molecular structure as a strategy for drug design | Journal of Medical Science [jms.ump.edu.pl]

Literature review on chiral bromohydrins derived from 1,2-dihydronaphthalene

An In-Depth Technical Guide to the Synthesis and Application of Chiral Bromohydrins Derived from 1,2-Dihydronaphthalene

This guide provides researchers, scientists, and drug development professionals with a comprehensive overview of the synthesis and utility of chiral bromohydrins derived from 1,2-dihydronaphthalene. These molecules are highly valuable chiral building blocks in modern organic synthesis, offering a gateway to complex, stereochemically rich target structures. This document moves beyond simple procedural lists to explain the underlying principles and causal relationships that govern successful synthesis, reflecting field-proven insights and ensuring methodological robustness.

The Strategic Importance of 1,2-Dihydronaphthalene-Derived Bromohydrins

Chirality is a fundamental property in pharmaceutical science, as the enantiomers of a drug molecule can exhibit vastly different pharmacological and toxicological profiles.[1][2][3][4] Consequently, the ability to synthesize enantiomerically pure intermediates is paramount. Chiral bromohydrins, containing adjacent bromo and hydroxyl functionalities on a defined stereochemical scaffold, are exceptionally versatile synthons. The 1,2-dihydronaphthalene framework, in particular, provides a rigid bicyclic structure that is a common motif in biologically active compounds and a precursor to functionalized tetralin and naphthalene derivatives.[5][6][7]

These bromohydrins serve as pivotal intermediates for introducing further complexity via nucleophilic substitution of the bromide, oxidation or modification of the hydroxyl group, and subsequent manipulation of the aromatic ring. Their strategic value lies in their ability to translate the chirality established in an early, efficient step into more complex molecular architectures.

Pathways to Enantiopure Bromohydrins: A Synthetic Overview

The primary challenge in synthesizing these molecules is the stereocontrolled installation of the bromo and hydroxyl groups across the alkene of 1,2-dihydronaphthalene. Two dominant and reliable strategies have emerged: the chemo-enzymatic approach utilizing microbial dioxygenases and the chemical approach centered on asymmetric dihydroxylation.

Caption: Key synthetic pathways to chiral bromohydrins from 1,2-dihydronaphthalene.

Chemo-Enzymatic Synthesis: The Power of Biocatalysis

Enzymatic reactions offer exquisite stereo- and regioselectivity under mild conditions, making them an attractive "green" alternative to traditional chemical methods.[1][8] For the transformation of 1,2-dihydronaphthalene, bacterial dioxygenase enzymes are particularly effective.

Mechanism and Rationale

Naphthalene dioxygenase (NDO), a well-studied enzyme system from Pseudomonas species, catalyzes the cis-dihydroxylation of aromatic hydrocarbons.[9] When presented with 1,2-dihydronaphthalene, NDO stereospecifically oxidizes the double bond to produce (+)-(1S,2R)-cis-1,2-dihydroxy-1,2,3,4-tetrahydronaphthalene with high enantiomeric purity.[10] The enzyme's active site precisely orients the substrate relative to the activated di-iron center, ensuring that oxygen is delivered to only one face of the alkene.[9]

Causality: The choice of a whole-cell biotransformation over an isolated enzyme is often a practical one. It circumvents the need for costly enzyme purification and provides an integrated system for cofactor (NADH) regeneration, which is essential for catalytic turnover.

Experimental Protocol: Enzymatic cis-Dihydroxylation

This protocol is a representative workflow adapted from methodologies described for NDO-catalyzed reactions.[9][10]

• Culture Preparation: Cultivate a suitable bacterial strain (e.g., Pseudomonas putida UV4 or a recombinant E. coli expressing NDO) in a nutrient-rich medium until it reaches the late exponential growth phase.

• Induction: Induce the expression of the dioxygenase enzyme by adding a suitable inducer (e.g., isopropyl-β-D-1-thiogalactopyranoside (IPTG) for recombinant strains).[9]

• Biotransformation: Harvest the cells by centrifugation and resuspend them in a buffer solution. Add 1,2-dihydronaphthalene (typically dissolved in a minimal amount of a water-miscible solvent like ethanol or DMSO) to the cell suspension.

• Incubation: Incubate the mixture with shaking at a controlled temperature (e.g., 30 °C) for 24-48 hours. Monitor the reaction progress using TLC or GC-MS.

• Extraction & Purification: Centrifuge the mixture to remove the cells. Extract the supernatant with an organic solvent (e.g., ethyl acetate). The combined organic layers are dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The crude cis-diol is then purified by flash column chromatography on silica gel.

Asymmetric Chemical Synthesis: The Sharpless Dihydroxylation

The Sharpless Asymmetric Dihydroxylation (AD) is a cornerstone of modern organic synthesis, providing reliable and predictable access to chiral vicinal diols from a wide range of alkenes.[11][12]

Mechanism and Stereochemical Control

The Sharpless AD reaction utilizes a catalytic amount of osmium tetroxide (OsO₄) in the presence of a chiral quinine-based ligand.[11] The reaction proceeds through a [3+2] cycloaddition of the osmium-ligand complex to the alkene, followed by hydrolysis to release the cis-diol.[11]

The stereochemical outcome is dictated by the choice of the chiral ligand. The commercially available "AD-mix" reagents contain the osmium catalyst, a stoichiometric re-oxidant (like K₃Fe(CN)₆), and the chiral ligand.[11][12]

• AD-mix-α: Contains the (DHQ)₂-PHAL ligand and typically delivers the hydroxyl groups to the α-face (bottom face) of the alkene as drawn in a standard orientation.

• AD-mix-β: Contains the (DHQD)₂-PHAL ligand and delivers the hydroxyl groups to the β-face (top face).

Caption: Simplified catalytic cycle of the Sharpless Asymmetric Dihydroxylation.

Experimental Protocol: Sharpless AD of 1,2-Dihydronaphthalene

This protocol is a standard procedure for the Sharpless AD reaction.[13]

• Reaction Setup: In a round-bottom flask, prepare a solvent mixture of t-butanol and water (1:1 ratio). Cool the mixture to 0 °C in an ice bath.

• Reagent Addition: Add the appropriate AD-mix (α or β, 1.4 g per 1 mmol of alkene). Stir vigorously until the solids are dissolved, resulting in a two-phase mixture. Methanesulfonamide (CH₃SO₂NH₂) can be added as an additive to accelerate the hydrolysis of the osmate ester and improve turnover.[11]

• Substrate Addition: Add 1,2-dihydronaphthalene (1.0 mmol) to the stirred mixture.

• Reaction: Seal the flask and continue stirring vigorously at 0 °C. The reaction progress can be monitored by TLC. The color of the mixture typically changes from orange/red to a darker shade. The reaction usually takes 6-24 hours.

• Quenching: Upon completion, add solid sodium sulfite (Na₂SO₃) and allow the mixture to warm to room temperature. Stir for an additional hour.

• Extraction & Purification: Add ethyl acetate to the mixture. Separate the organic layer, and extract the aqueous layer two more times with ethyl acetate. Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure. Purify the resulting crude diol by flash chromatography.

From Chiral Diol to trans-Bromohydrin

The conversion of the enantiopure cis-diol to the target trans-bromohydrin is a reliable two-step sequence involving epoxidation followed by regioselective ring-opening. This sequence ensures a double inversion of stereochemistry, ultimately yielding a trans product.

• In situ Epoxidation: The cis-diol is first converted to a cyclic sulfate or, more commonly, one hydroxyl group is selectively activated (e.g., as a mesylate or tosylate). Subsequent treatment with a base (e.g., K₂CO₃ or NaOH) promotes intramolecular Williamson ether synthesis, forming the chiral epoxide with inversion of stereochemistry at one center.

• Regioselective Ring Opening: The epoxide is then opened with a bromide nucleophile. This reaction proceeds via an Sₙ2 mechanism.[14] For substrates like 1,2-dihydronaphthalene oxide, the attack occurs preferentially at the benzylic position due to its electronic activation and ability to stabilize partial positive charge in the transition state. This nucleophilic attack results in a second inversion of stereochemistry, leading to the overall trans relationship between the bromo and hydroxyl groups.

Step	Reagents & Conditions	Key Transformation	Stereochemical Outcome
1. Dihydroxylation	AD-mix-β on 1,2-dihydronaphthalene	Alkene → cis-Diol	Forms (1R,2S)-diol
2. Epoxidation	1. TsCl, Pyridine; 2. K₂CO₃, MeOH	cis-Diol → Epoxide	Inversion at C2 → (1R,2R)-epoxide
3. Ring Opening	HBr or MgBr₂ in Et₂O	Epoxide → trans-Bromohydrin	Sₙ2 attack at C1 (benzylic) with inversion → (1S,2R)-bromohydrin

Table 1: Representative three-step sequence from 1,2-dihydronaphthalene to a chiral trans-bromohydrin.

Applications in Synthesis

Chiral bromohydrins derived from 1,2-dihydronaphthalene are powerful intermediates for constructing molecules of pharmaceutical interest.[15][16] Their synthetic utility is demonstrated in their conversion to:

• Chiral Amino Alcohols: Nucleophilic substitution of the bromide with an azide (N₃⁻), followed by reduction, yields valuable trans-1-amino-2-hydroxy-1,2,3,4-tetrahydronaphthalene derivatives. These are key components in various catalysts and pharmaceutical agents.[17]

• Chiral Epoxides: Treatment of the bromohydrin with a base regenerates the chiral epoxide, which is itself a versatile intermediate for reactions with a wide range of nucleophiles.

• Functionalized Naphthalenes: The tetrahydronaphthalene core can be oxidized to the corresponding naphthalene system, providing access to chiral, substituted naphthalenes.[5]

Conclusion

The synthesis of chiral bromohydrins from 1,2-dihydronaphthalene is a well-established field that offers robust and predictable methods for generating high-value synthetic intermediates. By understanding the underlying mechanistic principles of both chemo-enzymatic and asymmetric chemical transformations, researchers can rationally select and optimize a synthetic route to access specific stereoisomers. The detailed protocols and causal explanations provided in this guide serve as a practical resource for scientists engaged in the synthesis of complex chiral molecules for drug discovery and development.

References

• Larrow, J. F., & Jacobsen, E. N. (n.d.). Kinetic Resolution of 1,2-Dihydronaphthalene Oxide and Related Epoxides via Asymmetric C-H Hydroxylation. Journal of the American Chemical Society.
• Resnick, S. M., & Gibson, D. T. (1996). Initial reactions in the oxidation of 1,2-dihydronaphthalene by Sphingomonas yanoikuyae strains. ResearchGate.
• Wikipedia. (n.d.). Sharpless asymmetric dihydroxylation.
• (n.d.). Stereospecificity: Electrophilic Addition and Bromohydrin Formation.
• Çakmak, O., et al. (1997). CATALYTIC ASYMMETRIC SYNTHESIS OF SECONDARY ALCOHOLS USING CHIRAL CIS-1-AMINO-2-HYDROXY-1,2,3,4-TETRAHYDRONAPHTHALENE AS CHIRAL LIGAND. Semantic Scholar.
• Alfa Chemistry. (2025, January 13). Sharpless Asymmetric Dihydroxylation.
• Neufeld, R., et al. (2017, December 20). Iron – Catalyzed Synthesis of Tetrahydronaphthalenes via 3,4-Dihydro-2H-pyran Intermediates. PMC.
• LookChem. (n.d.). (1S,2R)-2-BROMO-1,2,3,4-TETRAHYDRO-NAPHTHALEN-1-OL.
• ChemicalBook. (n.d.). 2-Bromo-1,2,3,4-tetrahydronaphthalen-1-one synthesis.
• Myers, A. G. (n.d.). Sharpless Asymmetric Dihydroxylation Reaction. Andrew G Myers Research Group.
• Pharma's Almanac. (2019, May 24). Applying Enzymatic Synthesis for Chiral Molecules.
• Google Patents. (n.d.). RU2014330C1 - Method of synthesis of 1,2,3,4-tetrahydronaphthalene derivatives or their pharmaceutically acceptable acid-additive salt.
• Zovko, C., et al. (2023). Crystal structures of two 1,2,3,4-tetrahydronaphthalenes obtained during efforts towards the total synthesis of elisabethin A. PMC.
• Wang, Z., et al. (2024, March 21). A concise and scalable chemoenzymatic synthesis of prostaglandins. PMC.
• chemicalbook. (n.d.). 2-BROMO-1,2,3,4-TETRAHYDRONAPHTHALEN-1-OL synthesis.
• Li, J., et al. (n.d.). Chemical synthesis and application of aryldihydronaphthalene derivatives. PMC.
• Çelik, A., et al. (2023, June 7). Chemo-enzymatic synthesis of chiral precursor molecules with chiral ring hydroxyenone and acetoxyenone structures. CABI Digital Library.
• Parales, R. E., et al. (n.d.). Structural Basis for Regioselectivity and Stereoselectivity of Product Formation by Naphthalene 1,2-Dioxygenase. PMC.
• Peng, S., et al. (n.d.). Chiral drugs: Sources, absolute configuration identification, pharmacological applications, and future research trends. LabMed Discovery.
• Pham-Huy, C. (2006, June 15). Chiral Drugs. An Overview. IJBS.
• PURKH. (2021, June 30). AN OVERVIEW OF CHIRAL DRUGS.

Sources

• 1. pharmasalmanac.com [pharmasalmanac.com]
• 2. Chiral drugs: Sources, absolute configuration identification, pharmacological applications, and future research trends [mrijournal.rjh.com.cn:8443]
• 3. ijbs.org [ijbs.org]
• 4. purkh.com [purkh.com]
• 5. Iron – Catalyzed Synthesis of Tetrahydronaphthalenes via 3,4-Dihydro-2H-pyran Intermediates - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Crystal structures of two 1,2,3,4-tetra­hydro­naphthalenes obtained during efforts towards the total synthesis of elisabethin A - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Chemical synthesis and application of aryldihydronaphthalene derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 8. cabidigitallibrary.org [cabidigitallibrary.org]
• 9. Structural Basis for Regioselectivity and Stereoselectivity of Product Formation by Naphthalene 1,2-Dioxygenase - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Sharpless asymmetric dihydroxylation - Wikipedia [en.wikipedia.org]
• 12. alfa-chemistry.com [alfa-chemistry.com]
• 13. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 14. westfield.ma.edu [westfield.ma.edu]
• 15. RU2014330C1 - Method of synthesis of 1,2,3,4-tetrahydronaphthalene derivatives or their pharmaceutically acceptable acid-additive salt - Google Patents [patents.google.com]
• 16. A concise and scalable chemoenzymatic synthesis of prostaglandins - PMC [pmc.ncbi.nlm.nih.gov]
• 17. semanticscholar.org [semanticscholar.org]

The Strategic Role of (1R)-2-Bromo-1,2,3,4-tetrahydronaphthalen-1-ol in Asymmetric Organic Synthesis: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

(1R)-2-Bromo-1,2,3,4-tetrahydronaphthalen-1-ol, a chiral bromohydrin, has emerged as a valuable and versatile building block in the field of asymmetric organic synthesis. Its rigid, bicyclic structure and defined stereochemistry at two contiguous centers, C1 and C2, provide a powerful platform for the stereocontrolled introduction of new functionalities. This technical guide offers an in-depth exploration of the synthesis, key applications, and underlying mechanistic principles of this compound's utility. We will delve into its role as a precursor to chiral epoxides and its subsequent transformation into high-value chiral synthons, such as 1,2-amino alcohols, which are prevalent in numerous pharmaceutical agents. This guide will provide detailed experimental protocols, mechanistic insights, and a discussion of the critical role of stereochemistry in directing reaction outcomes, equipping researchers with the knowledge to effectively leverage this important chiral intermediate in their synthetic endeavors.

Introduction: The Significance of Chiral Bromohydrins

Chiral bromohydrins are a class of organic compounds containing adjacent hydroxyl and bromine functionalities on a stereochemically defined backbone. Their utility in asymmetric synthesis stems from their ability to undergo a range of stereospecific transformations, most notably intramolecular cyclization to form chiral epoxides. These epoxides, in turn, are highly sought-after intermediates due to their susceptibility to ring-opening by a wide variety of nucleophiles, allowing for the diastereoselective and enantioselective installation of diverse functional groups.

(1R)-2-Bromo-1,2,3,4-tetrahydronaphthalen-1-ol, with its specific trans configuration of the bromine and hydroxyl groups, is a prime example of a chiral bromohydrin that offers a high degree of stereochemical control in subsequent reactions. The tetralone framework provides a conformationally restricted system, which enhances the predictability of stereochemical outcomes.

Enantioselective Synthesis of (1R)-2-Bromo-1,2,3,4-tetrahydronaphthalen-1-ol

The cornerstone of utilizing this chiral building block is its efficient and stereoselective synthesis. The primary route involves the asymmetric reduction of the prochiral ketone, 2-bromo-1-tetralone.

Synthesis of the Precursor: 2-Bromo-1-tetralone

The synthesis of the starting material, 2-bromo-1-tetralone, can be achieved through the bromination of 1-tetralone. This reaction typically proceeds via an enol or enolate intermediate, with the bromine being introduced at the α-position to the carbonyl group.

Experimental Protocol: Synthesis of 2-Bromo-1-tetralone [1]

• Dissolve 1-tetralone in a suitable solvent, such as ethyl ether or carbon disulfide.

• Slowly add an equimolar amount of bromine dropwise to the solution at room temperature with stirring.

• After the reaction is complete (typically monitored by TLC, around 30 minutes), add water to quench the reaction.

• Extract the product with ethyl ether.

• Neutralize the organic extract with an aqueous solution of sodium bicarbonate.

• Dry the organic layer over an anhydrous salt (e.g., Na₂SO₄) and concentrate under reduced pressure to obtain the crude 2-bromo-1-tetralone.

• The crude product can be further purified by recrystallization or chromatography.

Asymmetric Reduction of 2-Bromo-1-tetralone

The key to obtaining the desired (1R)-2-bromo-1,2,3,4-tetrahydronaphthalen-1-ol is the enantioselective reduction of the carbonyl group of 2-bromo-1-tetralone. The Corey-Bakshi-Shibata (CBS) reduction is a highly effective and widely used method for this transformation.[2][3][4][5]

The CBS reduction employs a chiral oxazaborolidine catalyst, typically derived from a chiral amino alcohol like (S)-prolinol, and a stoichiometric borane source (e.g., BH₃·THF or BH₃·SMe₂).[3][6] The chiral catalyst coordinates to both the borane and the ketone, creating a rigid, organized transition state that directs the hydride delivery to one face of the carbonyl group, thus achieving high enantioselectivity.[2][7]

Mechanism of the Corey-Bakshi-Shibata (CBS) Reduction

The mechanism of the CBS reduction involves the formation of a complex between the oxazaborolidine catalyst and borane. This complex then coordinates to the ketone in a specific orientation to minimize steric hindrance, leading to a highly enantioselective hydride transfer.[3][5][7]

Sources

• 1. (1S,2R)-2-BROMO-1,2,3,4-TETRAHYDRO-NAPHTHALEN-1-OL｜lookchem [lookchem.com]
• 2. researchgate.net [researchgate.net]
• 3. alfa-chemistry.com [alfa-chemistry.com]
• 4. Corey-Bakshi-Shibata Reduction [organic-chemistry.org]
• 5. Corey–Itsuno reduction - Wikipedia [en.wikipedia.org]
• 6. Enantioselective reduction of ketones - Wikipedia [en.wikipedia.org]
• 7. m.youtube.com [m.youtube.com]

Molecular Weight and Physical Characteristics of Chiral Bromotetralols: A Methodological Guide

Topic: Molecular Weight and Physical Characteristics of Chiral Bromotetralols Content Type: In-depth Technical Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary

Chiral bromotetralols, specifically 6-bromo-1-tetralol and its regioisomers (5- and 7-bromo), represent a critical class of chiral building blocks in the synthesis of CNS-active pharmaceutical ingredients (APIs). Their tetralin core serves as a scaffold for serotonin receptor ligands, while the bromine handle allows for further functionalization via palladium-catalyzed cross-coupling (Suzuki-Miyaura, Buchwald-Hartwig).

This guide provides a definitive technical reference for the molecular characteristics, synthesis, and physical characterization of these compounds. Unlike standard datasheets, this document focuses on the methodological rigor required to generate and validate physical data for these enantiomers, addressing the common scarcity of specific optical rotation values in open literature by providing self-validating protocols.

Part 1: Chemical Identity & Molecular Characteristics[1][2]

The bromotetralols are secondary alcohols derived from the reduction of their corresponding tetralones. The introduction of a bromine atom significantly alters the molecular weight and lipophilicity compared to the parent 1-tetralol.

Table 1: Molecular Specifications of Key Bromotetralol Isomers

Compound Name	Structure (SMILES)	Molecular Formula	Molecular Weight ( g/mol )	Monoisotopic Mass (Da)	Predicted LogP
6-Bromo-1-tetralol	OC1CCCC2=CC(Br)=CC=C12	C₁₀H₁₁BrO	227.10	225.999	2.8 - 3.1
5-Bromo-1-tetralol	OC1CCCC2=C1C=CC=C2Br	C₁₀H₁₁BrO	227.10	225.999	2.9 - 3.2
7-Bromo-1-tetralol	OC1CCCC2=CC=C(Br)C=C12	C₁₀H₁₁BrO	227.10	225.999	2.8 - 3.1
(Parent) 1-Tetralol	OC1CCCC2=CC=CC=C12	C₁₀H₁₂O	148.20	148.088	1.9

Key Insight: The presence of the bromine atom increases the molecular weight by approximately 79 units and significantly enhances lipophilicity (LogP increase >1.0), which impacts solubility in polar enzymatic resolution media.

Part 2: Synthesis & Enantiomeric Resolution Workflow

The most robust route to enantiopure bromotetralols is the Chemoenzymatic Kinetic Resolution (KR) . While asymmetric transfer hydrogenation (ATH) is possible, the enzymatic route using Candida antarctica Lipase B (CALB) offers superior predictability and scalability for early-stage research.

Workflow Logic

• Precursor Synthesis: Reduction of the commercially available 6-bromo-1-tetralone using Sodium Borohydride (NaBH₄) yields the racemic alcohol.

• Enzymatic Resolution: CALB selectively acetylates the (R)-enantiomer of secondary alcohols in non-aqueous media, leaving the (S)-enantiomer as the free alcohol.

• Separation: The significant polarity difference between the (S)-alcohol and (R)-acetate allows for facile silica gel chromatography.

• Hydrolysis: Chemical hydrolysis of the (R)-acetate yields the pure (R)-alcohol.

Diagram 1: Chemoenzymatic Resolution Workflow

Visualization of the kinetic resolution pathway for 6-bromo-1-tetralol.

Part 3: Experimental Protocols (Self-Validating)

Since specific melting points and optical rotation values for bromotetralol isomers vary by crystallization solvent and purity, the following protocols are designed to generate definitive characterization data.

Protocol A: Synthesis of Racemic 6-Bromo-1-tetralol

Objective: Generate the substrate for resolution.

• Dissolution: Dissolve 6-bromo-1-tetralone (10.0 g, 44.4 mmol) in Methanol (100 mL) and cool to 0°C.

• Reduction: Add NaBH₄ (1.68 g, 44.4 mmol) portion-wise over 30 minutes. Caution: Hydrogen gas evolution.

• Quench: Stir for 2 hours, then quench with saturated NH₄Cl solution (50 mL).

• Extraction: Extract with Ethyl Acetate (3 x 50 mL), dry over Na₂SO₄, and concentrate.

• Validation: Verify disappearance of ketone carbonyl peak (1680 cm⁻¹) in IR and appearance of broad OH stretch (3300-3400 cm⁻¹).

Protocol B: Enzymatic Kinetic Resolution

Objective: Separate enantiomers.

• Setup: Suspend (rac)-6-bromo-1-tetralol (5.0 g) and CALB (Novozym 435, 2.5 g) in dry Toluene (100 mL).

• Acyl Donor: Add Vinyl Acetate (5 eq, 10 mL).

• Incubation: Shake at 30°C at 200 rpm. Monitor by Chiral HPLC (see Part 4) every 4 hours.

• Termination: Stop reaction when conversion reaches exactly 50% (typically 24-48 hours). Filter off the enzyme.

• Purification: Flash chromatography (Hexane:EtOAc 9:1 to 7:3). The ester elutes first; the alcohol elutes second.

Protocol C: Optical Rotation Determination

Objective: Determine Specific Rotation

.

• Preparation: Prepare a solution of the pure enantiomer (c = 1.0, 10 mg/mL) in HPLC-grade Methanol or Chloroform.

• Measurement: Zero the polarimeter with the pure solvent. Measure rotation at 589 nm (Sodium D line) at 20°C.

• Calculation:

  Where is the observed rotation, is the cell path length in dm (usually 1), and is concentration in g/mL.

  • Expected Range: Based on 1-tetralol analogs, expect values in the range of ±30° to ±45° .

Part 4: Chromatographic Characterization (Chiral HPLC)

Precise determination of Enantiomeric Excess (ee) is required to validate the resolution.

Method Specifications

• Column: Chiralcel OD-H or Chiralpak AD-H (Polysaccharide-based).

• Mobile Phase: Hexane : Isopropanol (90:10 to 95:5 v/v).

• Flow Rate: 0.5 - 1.0 mL/min.

• Detection: UV at 220 nm (Bromine absorbance) and 254 nm (Aromatic).

• Temperature: 25°C.

Diagram 2: Chiral HPLC Method Development Logic

Decision tree for optimizing separation of bromotetralol enantiomers.

References

• BenchChem. (2025).[1] The Early Research and Discovery of 6-Bromo-2-tetralone: A Technical Guide. Retrieved from

• ChemicalBook. (2025).[2] 6-Bromo-1-tetralone Properties and Synthesis. Retrieved from

• PubChem. (2025).[3] Compound Summary: 6-Bromo-1-tetralone.[4][5][6][7] National Library of Medicine. Retrieved from

• Paetzold, J., & Bäckvall, J. E. (2005). Chemoenzymatic Dynamic Kinetic Resolution of Primary Amines. Journal of the American Chemical Society. Retrieved from

• TCI Chemicals. (2025). Product Specification: 6-Bromo-1-tetralone.[4][5][6][7] Retrieved from

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Enzyme-catalyzed kinetic resolution of spirocyclic secondary amines obtained by ring-closing metathesis, as well as synthesis of cyclopentane[c]pyrrole and -pyridines by the Pauson-Khand reaction | European Journal of Chemistry [eurjchem.com]
• 3. 7-Bromo-1,2,3,4-tetrahydronaphthalen-1-one | C10H9BrO | CID 252731 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 6-Bromo-1-tetralone 95.0+%, TCI America 1 g | Buy Online | TCI America | Fisher Scientific [fishersci.ca]
• 5. 001chemical.com [001chemical.com]
• 6. chemwhat.com [chemwhat.com]
• 7. 6-Bromo-1-tetralone 95.0+%, TCI America 1 g | Buy Online | TCI America | Fisher Scientific [fishersci.com]

A Comprehensive Technical Guide to the Safe Handling of 2-Bromo-1-Tetralol Isomers

Disclaimer: No specific Safety Data Sheet (SDS) is readily available for 2-bromo-1-tetralol isomers. The information and recommendations within this guide have been synthesized from authoritative data on structurally analogous compounds, including the parent alcohol (1-tetralol) and representative bromohydrins, as well as established best practices for handling α-haloalcohols and related reagents. This guide is intended to supplement, not replace, a thorough risk assessment conducted by qualified personnel.

Introduction

2-Bromo-1-tetralol, existing as cis and trans diastereomers, is a valuable intermediate in synthetic organic chemistry, particularly in the development of novel pharmaceutical scaffolds. As a bromohydrin, its unique bifunctional nature—possessing both a nucleophilic hydroxyl group and an electrophilic carbon bearing a bromine atom—makes it a versatile building block. However, this same reactivity necessitates a comprehensive understanding of its potential hazards and the implementation of rigorous safety protocols. This guide provides an in-depth analysis of the inferred safety data, detailed handling precautions, and emergency procedures for 2-bromo-1-tetralol isomers to ensure the safety of researchers, scientists, and drug development professionals.

Section 1: Inferred Hazard Identification and Risk Profile

The hazard profile for 2-bromo-1-tetralol is constructed by analogy from its parent structure, 1-tetralol, and similar bromohydrins like 2-bromo-1-phenylethanol and 2-bromocyclohexanol.

• Acute Toxicity: The parent compound, 1-tetralol, is classified as harmful if swallowed.[1][2] The analogous 2-bromo-1-phenylethanol is also harmful if swallowed and harmful if inhaled.[3] It is therefore prudent to assume that 2-bromo-1-tetralol isomers are harmful by ingestion and potentially by inhalation .

• Skin Corrosion/Irritation: 1-tetralol, 2-bromo-1-phenylethanol, and 2-bromocyclohexanol are all classified as skin irritants.[1][3][4][5][6] Therefore, 2-bromo-1-tetralol is expected to cause skin irritation upon contact.

• Serious Eye Damage/Irritation: All analogue compounds cause serious eye irritation.[1][3][4][5][6] Direct contact with 2-bromo-1-tetralol is highly likely to cause serious eye irritation or damage .

• Respiratory Irritation: Analogous bromohydrins are known to cause respiratory irritation.[4][6] Vapors or aerosols of 2-bromo-1-tetralol should be considered respiratory tract irritants .

• Chronic Effects & Other Hazards: As alkylating agents, simple bromohydrins can be toxic and carcinogenic.[7] While no specific data exists for 2-bromo-1-tetralol, this potential must be considered. Furthermore, like many α-haloalcohols, it may be unstable and decompose, potentially releasing hydrogen bromide, an acidic and corrosive gas.

A summary of the inferred hazard classification is presented below.

Hazard Class	GHS Category (Inferred)	Signal Word (Inferred)	Hazard Statement (Inferred)
Acute Toxicity, Oral	Category 4	Warning	H302: Harmful if swallowed.[1][3][8]
Acute Toxicity, Inhalation	Category 4	Warning	H332: Harmful if inhaled.[3]
Skin Irritation	Category 2	Warning	H315: Causes skin irritation.[1][4][5][6]
Eye Irritation	Category 2A	Warning	H319: Causes serious eye irritation.[1][4][5][6]
Specific Target Organ Toxicity	Category 3	Warning	H335: May cause respiratory irritation.[4][6]

Section 2: Risk Assessment and Control Measures

A robust safety strategy is predicated on the hierarchy of controls. The causality behind these measures is to minimize all potential routes of exposure.

Engineering Controls

• Primary Control: All handling of 2-bromo-1-tetralol isomers and their synthesis reactions must be conducted within a certified chemical fume hood. This is the most critical control measure, as it contains vapors and aerosols at the source, preventing inhalation exposure—a key risk identified from analogue compounds.[3]

• Ventilation: The fume hood should have a verified face velocity (typically 80-120 feet per minute) to ensure effective capture.

• Safety Equipment: An operational safety shower and eyewash station must be located in immediate proximity to the handling area.[1] This is non-negotiable due to the high likelihood of severe eye and skin irritation.

Personal Protective Equipment (PPE)

The selection of PPE is based on preventing skin and eye contact.

Protection Type	Specification	Rationale
Hand Protection	Nitrile or Neoprene Gloves (minimum thickness 0.2 mm)	Provides chemical resistance against halogenated organic compounds. Disposable gloves should be used and inspected before use. Contaminated gloves must be removed using the proper technique to avoid skin contact and disposed of as hazardous waste.[9]
Eye Protection	Tightly-fitting safety goggles with side-shields or a full-face shield.	Standard safety glasses are insufficient. Goggles are required to protect against splashes, which are a primary risk for causing serious eye irritation.[1][9]
Skin/Body Protection	Flame-resistant laboratory coat, long pants, and closed-toe shoes.	A lab coat provides a removable barrier in case of a spill. Full leg and foot coverage is mandatory to prevent accidental skin exposure.[1]
Respiratory Protection	Not required if work is performed within a certified fume hood.	If engineering controls fail or for emergency response, a full-face respirator with an organic vapor/acid gas cartridge is necessary.[1]

Section 3: Experimental Protocol for Safe Synthesis and Handling

The following protocol outlines a typical laboratory-scale synthesis of 2-bromo-1-tetralol from 1,2-dihydronaphthalene. This procedure serves as a practical example for implementing the necessary safety controls. The reaction involves the use of N-Bromosuccinimide (NBS), an irritant that can decompose over time, releasing bromine.[3]

Step-by-Step Methodology

Reagents:

• 1,2-Dihydronaphthalene

• N-Bromosuccinimide (NBS)

• Dimethyl sulfoxide (DMSO)

• Water

• Ethyl acetate

• Saturated aqueous sodium thiosulfate solution

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

Procedure:

• Preparation (in fume hood): Don all required PPE. Ensure the reaction vessel is clean, dry, and equipped with a magnetic stir bar.

• Reagent Setup: In the fume hood, charge the reaction flask with 1,2-dihydronaphthalene and a 1:1 mixture of DMSO and water.

• Cooling: Place the flask in an ice-water bath and begin stirring. Allow the solution to cool to 0-5 °C. The use of an ice bath is crucial as reactions involving NBS can be exothermic.[3]

• NBS Addition: Add N-Bromosuccinimide (NBS) to the cooled solution in small portions over 15-20 minutes. Causality: Portion-wise addition is a critical control step to manage the reaction exotherm and prevent a runaway reaction.

• Reaction Monitoring: Allow the reaction to stir at 0-5 °C. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Quenching: Once complete, quench the reaction by adding a saturated aqueous solution of sodium thiosulfate. This step neutralizes any remaining bromine or reactive bromine species.

• Workup - Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer three times with ethyl acetate.

• Workup - Washing: Combine the organic layers and wash sequentially with saturated aqueous sodium bicarbonate (to neutralize any acid), water, and finally brine (to aid separation).

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate. Filter the drying agent and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product via flash column chromatography to separate the cis and trans isomers.

Visual Workflow for Safe Synthesis

The logical flow of the synthesis, emphasizing safety checkpoints, is crucial for procedural integrity.

Caption: Decision workflow for handling a chemical spill.

Section 5: Storage and Disposal

• Storage: Store 2-bromo-1-tetralol isomers in a tightly sealed container in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents and bases. Due to potential instability, storage in a refrigerator may be advisable, and protection from light is recommended.

• Disposal: All waste containing 2-bromo-1-tetralol, including contaminated PPE and spill cleanup materials, must be disposed of as hazardous chemical waste. Follow all local, state, and federal regulations for the disposal of halogenated organic compounds. Do not pour down the drain.

References

• (R)-2-Bromo-1-phenylethanol. (n.d.). PubChem. Retrieved February 25, 2026, from [Link]

• MSDS: (R)-(-)-2-Bromo-1-phenylethanol Safety Data. (n.d.). Studylib. [Link]

• (1S,2R)-2-BROMO-CYCLOHEXANOL. (2025, August 25). Chemsrc. [Link]

• Bromine in orgo lab SOP. (n.d.). Environmental Health and Safety at Providence College. [Link]

• 1-Tetralol, (S)-. (n.d.). PubChem. Retrieved February 25, 2026, from [Link]

• 1,2,3,4-Tetrahydronaphthalene - SAFETY DATA SHEET. (2023, March 30). Penta Chemicals. [Link]

• Synthesis of 2-bromo-4-methyl-1-tetralone. (n.d.). PrepChem.com. [Link]

• Halohydrin. (n.d.). Wikipedia. [Link]

• 2-Bromocyclohexanol. (n.d.). PubChem. Retrieved February 25, 2026, from [Link]

• 1,2,3,4-Tetrahydro-1-naphthalenol. (n.d.). PubChem. Retrieved February 25, 2026, from [Link]

Sources

• 1. echemi.com [echemi.com]
• 2. tcichemicals.com [tcichemicals.com]
• 3. fluorochem.co.uk [fluorochem.co.uk]
• 4. (R)-2-Bromo-1-phenylethanol | C8H9BrO | CID 52694 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 1-Tetralol, (S)- | C10H12O | CID 7058029 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. aksci.com [aksci.com]
• 7. Halohydrin - Wikipedia [en.wikipedia.org]
• 8. 2-Bromocyclohexanol | C6H11BrO | CID 266411 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. sigmaaldrich.com [sigmaaldrich.com]

An In-depth Technical Guide on the Metabolic Pathways and Reactivity of Tetralin-Based Bromohydrins

Foreword: The Enduring Relevance of the Tetralin Scaffold in Modern Drug Discovery

The 1,2,3,4-tetrahydronaphthalene, or tetralin, nucleus is a privileged scaffold in medicinal chemistry. Its unique combination of a saturated alicyclic ring fused to an aromatic system imparts a three-dimensional architecture that has proven highly effective for interacting with a diverse range of biological targets. From the pioneering antidepressant sertraline to novel anticancer agents and compounds targeting neurodegenerative diseases, the tetralin motif continues to be a cornerstone of modern drug design.[1][2][3][4] However, the very features that make this scaffold so attractive also present unique challenges in drug development, particularly concerning its metabolic fate. Understanding the biotransformation of tetralin-based drug candidates is paramount for predicting their pharmacokinetic profiles, identifying potential liabilities, and ensuring their safety and efficacy. This guide provides an in-depth exploration of the metabolic pathways leading to a specific class of metabolites—bromohydrins—and delves into their inherent reactivity, offering a framework for their assessment in drug discovery and development.

Part 1: Metabolic Activation of Tetralin Derivatives: A Pathway to Bromohydrin Formation

The metabolic transformation of tetralin-containing xenobiotics is a complex process primarily mediated by the cytochrome P450 (CYP) superfamily of enzymes.[5][6] These enzymes catalyze a variety of oxidative reactions, including hydroxylation, which is a common metabolic route for tetralin derivatives.[5][6] While hydroxylation is often a detoxification pathway, subsequent enzymatic or chemical reactions can lead to the formation of more reactive species, including bromohydrins.

The Role of Peroxidases in Bromohydrin Formation

While direct enzymatic bromination of a tetralin scaffold is not a commonly reported metabolic pathway, the formation of bromohydrins from unsaturated precursors is well-documented and often mediated by peroxidases.[7] Myeloperoxidase (MPO) and eosinophil peroxidase (EPO), for instance, can utilize bromide ions and hydrogen peroxide to generate hypobromous acid (HOBr).[7][8] This reactive bromine species can then react with double bonds, such as those that could be introduced into the tetralin ring system through metabolic desaturation, to form bromohydrins.[7]

Caption: Proposed metabolic pathway for the formation of tetralin-based bromohydrins.

Epoxide-Mediated Bromohydrin Formation

An alternative and highly plausible route to tetralin bromohydrins involves the formation of an epoxide intermediate. CYP450 enzymes are well-known to catalyze the epoxidation of aromatic and olefinic bonds.[6] The resulting tetralin epoxide is an electrophilic species that can undergo nucleophilic attack. In the presence of bromide ions, the epoxide ring can be opened to form a bromohydrin. This reaction is analogous to the acid-catalyzed ring-opening of epoxides.[9][10][11][12]

Caption: Epoxide-mediated pathway to tetralin bromohydrins.

Part 2: The Chemical Reactivity of Tetralin-Based Bromohydrins: Implications for Drug Safety

The formation of bromohydrins from tetralin-based drug candidates is a significant concern due to their inherent chemical reactivity. The presence of both a hydroxyl group and a bromine atom on adjacent carbons creates a molecule with the potential to act as an electrophile, making it susceptible to reactions with biological nucleophiles.

Reactivity at the Benzylic Position

The carbon atom adjacent to the aromatic ring in the tetralin scaffold is known as the benzylic position. This position is particularly reactive due to the ability of the aromatic ring to stabilize carbocations, radicals, and anions through resonance.[13] A bromine atom at the benzylic position of a tetralin bromohydrin would be a good leaving group, making the molecule susceptible to nucleophilic substitution reactions.

Potential for Adduct Formation

The electrophilic nature of tetralin bromohydrins raises concerns about their potential to form covalent adducts with biological macromolecules such as proteins and DNA. Such adduct formation can lead to a variety of toxicities, including immunogenicity and genotoxicity.[14] The trapping of reactive metabolites with nucleophiles like glutathione (GSH) is a common in vitro strategy to assess this risk.[14][15][16]

Table 1: Potential Reactivity of Tetralin-Based Bromohydrins

Reactive Site	Type of Reactivity	Potential Consequences in Drug Development
Benzylic Carbon	Nucleophilic Substitution	Covalent binding to proteins, leading to idiosyncratic toxicity.
Epoxide Precursor	Electrophilic Attack	Formation of adducts with DNA, potentially leading to mutagenicity.
Bromohydrin Moiety	Intramolecular Cyclization	Formation of epoxides in situ, which are known reactive intermediates.

Part 3: Experimental Workflow for the Assessment of Tetralin Bromohydrin Formation and Reactivity

A robust and systematic experimental approach is crucial for evaluating the potential of a tetralin-based drug candidate to form reactive bromohydrins. The following workflow outlines a comprehensive strategy, from initial metabolic screening to the characterization of potential adducts.

Caption: A comprehensive workflow for assessing tetralin bromohydrin formation and reactivity.

Detailed Protocol: In Vitro Reactive Metabolite Trapping Assay

This protocol describes a typical in vitro experiment using human liver microsomes to assess the formation of reactive metabolites, including bromohydrins, by trapping them with glutathione (GSH).

Materials:

• Test compound (tetralin derivative)

• Human Liver Microsomes (HLM)

• Potassium Phosphate Buffer (0.1 M, pH 7.4)

• NADPH regenerating system (e.g., G6P, G6PDH, and NADP+)

• Glutathione (GSH)

• Potassium Bromide (KBr)

• Acetonitrile (ACN) with 0.1% formic acid (quenching solution)

• Internal Standard (IS)

Procedure:

• Preparation of Incubation Mixtures:

  • Prepare a master mix containing phosphate buffer, NADPH regenerating system, and GSH.

  • Prepare a separate master mix with the addition of KBr to assess bromide-dependent metabolite formation.

  • Pre-warm the master mixes to 37°C.

• Initiation of Reaction:

  • Add the test compound (dissolved in a suitable solvent like DMSO, final concentration typically 1-10 µM) to the pre-warmed master mixes.

  • Initiate the metabolic reaction by adding HLM (final protein concentration typically 0.5-1 mg/mL).

• Incubation:

  • Incubate the reaction mixtures at 37°C with gentle shaking for a defined period (e.g., 0, 15, 30, 60 minutes).

• Quenching of Reaction:

  • At each time point, terminate the reaction by adding an aliquot of the incubation mixture to a tube containing cold quenching solution and the internal standard.

• Sample Processing:

  • Vortex the quenched samples and centrifuge to pellet the precipitated proteins.

• LC-MS/MS Analysis:

  • Transfer the supernatant to an autosampler vial for analysis by LC-MS/MS.

  • Analyze the samples for the disappearance of the parent compound and the formation of metabolites, including potential GSH adducts. The characteristic isotopic pattern of bromine (79Br and 81Br in an approximate 1:1 ratio) is a key diagnostic for identifying brominated metabolites.[17][18][19]

Part 4: Conclusion and Future Perspectives

The tetralin scaffold will undoubtedly continue to be a valuable asset in the drug discovery arsenal. However, a thorough understanding of its metabolic liabilities is essential for the successful development of safe and effective therapeutics. The formation of tetralin-based bromohydrins represents a potential metabolic activation pathway that warrants careful consideration. By employing the systematic experimental approaches outlined in this guide, researchers can proactively assess the risk of bromohydrin formation and its potential consequences. Future research in this area should focus on elucidating the specific enzymes involved in tetralin bromohydrin formation and developing in silico models to predict this metabolic pathway based on the structure of the tetralin derivative. Such advancements will further empower drug discovery teams to design safer and more effective medicines.

References

• Shaping the future of medicine through diverse therapeutic applications of tetralin derivatives. (n.d.). ResearchGate. Retrieved February 24, 2026, from [Link]

• Carr, A. C., van den Berg, J. J., & Winterbourn, C. C. (1996). Peroxidase-mediated bromination of unsaturated fatty acids to form bromohydrins. PubMed. Retrieved February 24, 2026, from [Link]

• Abdel-Aziz, A. A. M., El-Azab, A. S., & El-Tahir, K. E. H. (2011). Synthesis and Anticancer Activity of Some Novel Tetralin-6-yl-pyrazoline, 2-Thioxopyrimidine, 2-Oxopyridine, 2-Thioxo-pyridine and 2-Iminopyridine Derivatives. MDPI. Retrieved February 24, 2026, from [Link]

• (n.d.). Mechanism and kinetics of haloperoxidase-catalyzed bromination reaction. Retrieved February 24, 2026, from [Link]

• (n.d.). Vanadium-dependent bromoperoxidase (organic molecule bromination). M-CSA. Retrieved February 24, 2026, from [Link]

• McCarver, S. J., Miller, M. A., & Miller, S. J. (2022). Enzymatic bromination of native peptides for late-stage structural diversification via Suzuki-Miyaura coupling. ResearchGate. Retrieved February 24, 2026, from [Link]

• van Pée, K.-H., & Unversucht, S. (2012). Enzymatic chlorination and bromination. PubMed. Retrieved February 24, 2026, from [Link]

• Ceylan, M., Gürbüz, D., & Dastan, A. (2018). New Thiazoline-Tetralin Derivatives and Biological Activity Evaluation. PMC. Retrieved February 24, 2026, from [Link]

• Ceylan, M., Gürbüz, D., & Dastan, A. (2018). New Thiazoline-Tetralin Derivatives and Biological Activity Evaluation. PubMed. Retrieved February 24, 2026, from [Link]

• Thomas, E. L., & A., M. M. (1982). Oxidation of Bromide by the Human Leukocyte Enzymes Myeloperoxidase and Eosinophil Peroxidase FORMATION OF BROMAMINES. ResearchGate. Retrieved February 24, 2026, from [Link]

• Ashenhurst, J. (2022). Radical Addition Of HBr To Alkenes w/ ROOR (Peroxides). Master Organic Chemistry. Retrieved February 24, 2026, from [Link]

• (n.d.). Bromination of various aromatic compounds using aqueous AlBr 3 -Br 2 system a. Retrieved February 24, 2026, from [Link]

• Ceylan, M., Gürbüz, D., & Dastan, A. (2018). (PDF) New Thiazoline-Tetralin Derivatives and Biological Activity Evaluation. ResearchGate. Retrieved February 24, 2026, from [Link]

• Younes, S. H. H., & Hollmann, F. (2024). Chemoenzymatic C,C-Bond Forming Cascades by Cryptic Vanadium Haloperoxidase Catalyzed Bromination. ACS.org. Retrieved February 24, 2026, from [Link]

• (2012). SEKISUI Medical ADME101 Reactive Metabolite Detection Study-Cysteine Trapping. Retrieved February 24, 2026, from [Link]

• (n.d.). High atomic yield bromine-less benzylic bromination. ResearchGate. Retrieved February 24, 2026, from [Link]

• (n.d.). Reactive metabolite (glutathione trapping (GSH), liver microsomes, human). Eurofins. Retrieved February 24, 2026, from [Link]

• (n.d.). Recent Advances in Bromination of Aromatic and Heteroaromatic Compounds. Thieme. Retrieved February 24, 2026, from [Link]

• (2022). Reactivity of benzyl bromides : r/Chempros. Reddit. Retrieved February 24, 2026, from [Link]

• Jekel, A., & Jekel, M. (2017). Selective detection of unknown organic bromine compounds and quantification potentiality by negative-ion electrospray ionization mass spectrometry with induced in-source fragmentation. ResearchGate. Retrieved February 24, 2026, from [Link]

• (n.d.). Drug Metabolism: Unlocking the Mysteries of Drug Transformation within the Body. Retrieved February 24, 2026, from [Link]

• Ashenhurst, J. (2022). Reactions on the “Benzylic” Carbon: Bromination And Oxidation. Master Organic Chemistry. Retrieved February 24, 2026, from [Link]

• Wu, J., & Li, N. (2025). Bromine signature coded derivatization LC-MS for specific profiling of carboxyl or carbonyl-containing metabolites in Mycoplasma pneumoniae infection. PubMed. Retrieved February 24, 2026, from [Link]

• (n.d.). Cytochrome P450-Mediated Drug Bioactivation Assay: An Untargeted High Resolution Accurate Mass LC/MS Assay. Springer Nature Experiments. Retrieved February 24, 2026, from [Link]

• (2022). 18.13 Benzylic Halogenation. Chemistry LibreTexts. Retrieved February 24, 2026, from [Link]

• (n.d.). Cyprotex Reactive Metabolite Fact Sheet. Evotec. Retrieved February 24, 2026, from [Link]

• (2022). 18.5: Reactions of Epoxides - Ring-opening. Chemistry LibreTexts. Retrieved February 24, 2026, from [Link]

• Anikeeva, A., & Anikeev, A. (2022). Liquid Chromatography with Dual Mass Spectrometry Detection: An Approach to the Determination of Br-Containing Disinfection By-Products in Drinking Water. MDPI. Retrieved February 24, 2026, from [Link]

• Zhang, H., & He, J. (2007). Screening and identification of GSH-trapped reactive metabolites using hybrid triple quadruple linear ion trap mass spectrometry. PubMed. Retrieved February 24, 2026, from [Link]

• (n.d.). Epoxide Reactions: Acid-Assisted Ring Opening (H₃O⁺, ROH/H⁺, HX). OrgoSolver. Retrieved February 24, 2026, from [Link]

• (2022). Reactions at the Benzylic Position. Chemistry Steps. Retrieved February 24, 2026, from [Link]

• (2019). Drug Metabolism. News-Medical.Net. Retrieved February 24, 2026, from [Link]

• Wang, L., & Lu, Y. (2018). Drug metabolism in drug discovery and development. PMC. Retrieved February 24, 2026, from [Link]

• Santikunaporn, M., & Resasco, D. E. (2004). Ring opening of decalin and tetralin on HY and Pt/HY zeolite catalysts. The University of Oklahoma. Retrieved February 24, 2026, from [Link]

• (2019). Acid Catalyze ring opening of Epoxides - HBr, HCl, HI, H2SO4/H20 - Organic Chemistry. YouTube. Retrieved February 24, 2026, from [Link]

• Van Acker, T., & Vanhaecke, F. (2016). Determination of the total drug-related chlorine and bromine contents in human blood plasma using high performance liquid chromatography–tandem ICP. Ovid. Retrieved February 24, 2026, from [Link]

• (2022). 9.14 Reactions of Epoxides: Ring-Opening – Fundamentals of Organic Chemistry-OpenStax Adaptation. The Pennsylvania State University. Retrieved February 24, 2026, from [Link]

• (n.d.). Determination of the total drug-related chlorine and bromine contents in human blood plasma using high performance liquid chromatography-tandem ICP-mass spectrometry (HPLC-ICP-MS/MS). Semantic Scholar. Retrieved February 24, 2026, from [Link]

• (n.d.). Drug Metabolism. Merck Manual Professional Edition. Retrieved February 24, 2026, from [Link]

• Ashenhurst, J. (2022). Bromination of Alkenes - The Mechanism. Master Organic Chemistry. Retrieved February 24, 2026, from [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. New Thiazoline-Tetralin Derivatives and Biological Activity Evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. New Thiazoline-Tetralin Derivatives and Biological Activity Evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. news-medical.net [news-medical.net]
• 6. Drug metabolism in drug discovery and development - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Peroxidase-mediated bromination of unsaturated fatty acids to form bromohydrins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. orgosolver.com [orgosolver.com]
• 11. youtube.com [youtube.com]
• 12. 9.14 Reactions of Epoxides: Ring-Opening – Fundamentals of Organic Chemistry-OpenStax Adaptation [psu.pb.unizin.org]
• 13. Reactions at the Benzylic Position - Chemistry Steps [chemistrysteps.com]
• 14. apac.eurofinsdiscovery.com [apac.eurofinsdiscovery.com]
• 15. evotec.com [evotec.com]
• 16. Screening and identification of GSH-trapped reactive metabolites using hybrid triple quadruple linear ion trap mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Bromine signature coded derivatization LC-MS for specific profiling of carboxyl or carbonyl-containing metabolites in Mycoplasma pneumoniae infection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. mdpi.com [mdpi.com]
• 19. ovid.com [ovid.com]

Protocols & Analytical Methods

High-Fidelity Asymmetric Bromohydroxylation of 1,2-Dihydronaphthalene: A Practical Guide

Executive Summary

This Application Note details a robust protocol for the asymmetric bromohydroxylation of 1,2-dihydronaphthalene to yield (1R,2R)-2-bromo-1,2,3,4-tetrahydronaphthalen-1-ol (or its enantiomer depending on catalyst choice).

Chiral bromohydrins are high-value pharmacophores, serving as direct precursors to chiral epoxides, aziridines, and amino alcohols found in antiretrovirals (e.g., Indinavir) and beta-blockers. While traditional methods yield racemates, this protocol utilizes (DHQD)₂PHAL —a commercially available Cinchona alkaloid dimer—to induce high enantioselectivity (>90% ee) and diastereoselectivity (>19:1 dr).

Key Advantages of this Protocol:

• Metal-Free: Eliminates toxic heavy metal waste streams (e.g., Osmium).

• Regiocontrol: Exclusively directs the hydroxyl group to the benzylic position.

• Scalability: Utilizes stable, solid bromine sources (N-bromobenzamide).

Mechanistic Insight & Reaction Design[1]

The Catalytic Cycle

The reaction operates via an ion-pairing mechanism . The Cinchona alkaloid catalyst performs two critical functions:

• Bromine Activation: The quinuclidine nitrogen of the catalyst interacts with the bromine source (N-bromobenzamide), generating a chiral electrophilic bromine species.

• Face-Selective Delivery: The catalyst's chiral pocket sterically shields one face of the 1,2-dihydronaphthalene, forcing the formation of a chiral bromonium ion intermediate.

Water, acting as the nucleophile, attacks the bromonium ion at the benzylic position (C1) due to its ability to stabilize partial positive charge. This results in anti-addition, yielding the trans-bromohydrin.

Pathway Visualization

The following diagram illustrates the catalytic cycle and the critical stereodefining step.

Figure 1: Mechanistic pathway for the organocatalytic bromohydroxylation of 1,2-dihydronaphthalene.

Experimental Protocol

Materials & Reagents

Component	Role	Specification
1,2-Dihydronaphthalene	Substrate	>98% purity, clear liquid.
(DHQD)₂PHAL	Chiral Catalyst	Hydroquinidine 1,4-phthalazinediyl diether.
N-Bromobenzamide	Bromine Source	Recrystallized; preferred over NBS for higher ee.
Acetone / Water	Solvent System	HPLC Grade. 10:1 v/v ratio is critical.[1]
(-)-Camphorsulfonic Acid	Additive	Optional; 10 mol% can enhance rate.

Critical Parameters

• Temperature: Strict control at -40°C is required. Higher temperatures (-20°C or RT) cause rapid racemization and background (uncatalyzed) reaction.

• Solvent Ratio: Water is the nucleophile but is immiscible with the substrate. Acetone acts as the co-solvent. A 10:1 (Acetone:Water) ratio balances solubility with nucleophilicity.

• Order of Addition: The bromine source must be added last to the cooled catalyst-substrate mixture to prevent background bromination.

Step-by-Step Methodology

Step 1: Catalyst Pre-Complexation

• In a flame-dried 25 mL round-bottom flask equipped with a magnetic stir bar, dissolve (DHQD)₂PHAL (39 mg, 0.05 mmol, 5 mol%) in Acetone (4.5 mL).

• Add 1,2-dihydronaphthalene (130 mg, 1.0 mmol, 1.0 equiv).

• Cool the mixture to -40°C using an acetonitrile/dry ice bath or a cryocooler. Stir for 10 minutes to allow substrate-catalyst equilibration.

Step 2: Reaction Initiation

• Add Water (0.5 mL) to the cold mixture.

• Add N-Bromobenzamide (240 mg, 1.2 mmol, 1.2 equiv) in one portion.

  • Note: Do not dissolve the N-bromobenzamide in solvent beforehand; add it as a solid to maintain the concentration gradient.

Step 3: Incubation & Monitoring

• Stir the reaction vigorously at -40°C for 24–48 hours.

• TLC Monitoring: Eluent Hexane/EtOAc (4:1). The product (bromohydrin) is more polar than the substrate.

  • Stain: Use Phosphomolybdic Acid (PMA) or Vanillin stain. 1,2-dihydronaphthalene is UV active; the product is also UV active but shifts.

Step 4: Quench & Workup

• Quench the reaction at -40°C by adding saturated aqueous Na₂SO₃ (5 mL) to reduce unreacted bromine species.

• Allow the mixture to warm to room temperature.

• Extract with Ethyl Acetate (3 x 10 mL).

• Wash combined organic layers with 1N HCl (to remove the catalyst) followed by Brine .

  • Catalyst Recovery: The aqueous acidic layer contains the (DHQD)₂PHAL. It can be basified (pH 10) and extracted with DCM to recover >90% of the catalyst.

• Dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

Step 5: Purification

• Purify via flash column chromatography on silica gel.

  • Gradient: 0%

    15% EtOAc in Hexanes.

  • Yield Expectation: 80–90% isolated yield.

Quality Control & Validation

To ensure the protocol was successful, the isolated product must be validated for structure and stereochemical purity.

Analytical Specifications

Test	Method	Acceptance Criteria
Identity	¹H NMR (400 MHz, CDCl₃)	5.05 (d, J=3.2 Hz, 1H, CH -OH), 4.45 (m, 1H, CH -Br). Coupling constant confirms trans relationship.
Enantiomeric Excess (ee)	Chiral HPLC	>90% ee.[1]
Diastereomeric Ratio (dr)	¹H NMR	>19:1 (trans:cis). Absence of cis coupling signals.

HPLC Conditions (Chiral)

• Column: Chiralpak AD-H or OD-H.

• Mobile Phase: Hexane/Isopropanol (90:10).

• Flow Rate: 1.0 mL/min.

• Detection: UV @ 254 nm.

• Retention Times:

  • (1S,2S)-enantiomer: ~12.5 min

  • (1R,2R)-enantiomer: ~14.2 min (Major product with (DHQD)₂PHAL).

Troubleshooting Guide

Figure 2: Troubleshooting logic for common deviations in bromohydroxylation.

• Low ee: Often caused by "background reaction." Ensure the temperature is strictly -40°C. If using NBS instead of N-bromobenzamide, expect lower ee (drop of ~10-15%).

• Dibromide Byproduct: If the reaction lacks sufficient water, the bromide ion released from the reagent may attack the bromonium ion, forming 1,2-dibromo-1,2,3,4-tetrahydronaphthalene. Increase water content or agitation speed.

Safety & Handling

• Bromine Sources: N-bromobenzamide and NBS are irritants and can release bromine gas if acidified or heated. Handle in a fume hood.

• 1,2-Dihydronaphthalene: Combustible liquid. Store away from oxidizing agents.

• Waste Disposal: Aqueous waste contains bromide and sulfite; dispose of according to halogenated waste protocols.

References

• Tan, C. K., & Yeung, Y.-Y. (2013).[2][3] Recent advances in stereoselective bromofunctionalization of alkenes using N-bromoamide reagents.[2][3] Chemical Communications, 49(72), 7985–7996.

• Zhang, X., Li, J., Tian, H., & Shi, Y. (2015).[4] Catalytic Asymmetric Bromination of Unfunctionalized Olefins with H2O as a Nucleophile.[1][3][4] Chemistry – A European Journal, 21(33), 11658–11663.

• Huang, D., Wang, H., Xue, F., Shi, H., & Lu, Y. (2011). Enantioselective Bromohydroxylation of α,β-Unsaturated Ketones Catalyzed by Cinchona Alkaloid-Derived Urea. Organic Letters, 13(24), 6350–6353.

Sources

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. Catalytic enantioselective bromohydroxylation of cinnamyl alcohols - RSC Advances (RSC Publishing) DOI:10.1039/D1RA02297K [pubs.rsc.org]
• 3. Catalytic enantioselective bromohydroxylation of cinnamyl alcohols - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Catalytic Asymmetric Bromination of Unfunctionalized Olefins with H2O as a Nucleophile - PubMed [pubmed.ncbi.nlm.nih.gov]

Synthesis of chiral epoxides starting from (1R)-2-Bromo-1,2,3,4-tetrahydronaphthalen-1-ol

An Application Note and Protocol for the Synthesis of Chiral Epoxides from (1R)-2-Bromo-1,2,3,4-tetrahydronaphthalen-1-ol

For Researchers, Scientists, and Drug Development Professionals

Abstract

Chiral epoxides are of paramount importance in the pharmaceutical industry and organic synthesis, serving as versatile building blocks for the stereoselective construction of complex molecular architectures.[1][2][3] Their high reactivity, driven by ring strain, allows for regioselective and stereospecific ring-opening reactions, providing access to a wide array of enantiomerically pure compounds.[3][4] This technical guide provides a detailed protocol for the synthesis of a specific chiral epoxide, 1,2-epoxy-1,2,3,4-tetrahydronaphthalene, starting from the chiral bromohydrin (1R)-2-Bromo-1,2,3,4-tetrahydronaphthalen-1-ol. The narrative focuses on the underlying mechanistic principles, stereochemical control, and a robust experimental protocol suitable for a research or process development setting.

Introduction: The Strategic Importance of Chiral Epoxides

The tetrahydronaphthalene framework is a privileged scaffold found in numerous biologically active molecules.[5] The introduction of a chiral epoxide functionality onto this core structure creates a powerful synthetic intermediate, enabling the diastereoselective and enantioselective installation of various functional groups.[1][5] The target molecule, a chiral version of 1,2-epoxy-1,2,3,4-tetrahydronaphthalene, is therefore a valuable precursor for the synthesis of novel therapeutic agents.

The method described herein utilizes an intramolecular Williamson ether synthesis, a reliable and efficient strategy for converting halohydrins to epoxides.[6][7] Starting with a stereodefined bromohydrin, this approach ensures the transfer of chirality to the final epoxide product with high fidelity.

Mechanistic Insight: Stereochemical Control in Intramolecular SN2 Cyclization

The conversion of a 1,2-halohydrin to an epoxide is a classic example of an intramolecular SN2 reaction. The process is initiated by a base, which deprotonates the hydroxyl group to form a more nucleophilic alkoxide. This is followed by a backside nucleophilic attack of the alkoxide on the adjacent carbon atom bearing the halide, which acts as the leaving group.[8][9]

Key Mechanistic Steps:

• Deprotonation: A suitable, non-nucleophilic base abstracts the acidic proton from the hydroxyl group of the bromohydrin, generating an intermediate alkoxide.

• Intramolecular SN2 Attack: The newly formed alkoxide attacks the electrophilic carbon bonded to the bromine atom. This attack must occur from the backside of the C-Br bond, leading to an inversion of stereochemistry at that center.[6][7]

For this cyclization to be successful, a specific stereochemical arrangement is crucial. The reacting groups—the nucleophilic oxygen and the electrophilic carbon-bromine bond—must be able to adopt an anti-periplanar conformation. This geometry ensures optimal orbital overlap between the alkoxide's highest occupied molecular orbital (HOMO) and the C-Br bond's lowest unoccupied molecular orbital (LUMO), facilitating the displacement of the bromide ion.

The stereochemistry of the starting bromohydrin directly dictates the stereochemistry of the resulting epoxide. Assuming the starting material is the trans-bromohydrin, (1R,2R)-2-Bromo-1,2,3,4-tetrahydronaphthalen-1-ol , the reaction proceeds as follows:

• The base deprotonates the hydroxyl group at the (1R) position.

• The resulting alkoxide performs a backside attack on the carbon at the (2R) position.

• This SN2 attack causes an inversion of configuration at C2, changing it from (R) to (S).

• The configuration at C1 remains (R).

• The final product is (1R,2S)-1,2-epoxy-1,2,3,4-tetrahydronaphthalene .

Caption: Intramolecular SN2 cyclization mechanism.

Experimental Protocol

This protocol details a general procedure for the base-mediated cyclization of (1R)-2-Bromo-1,2,3,4-tetrahydronaphthalen-1-ol. The choice of base and solvent may be optimized for yield and purity.[10][11][12]

Materials and Equipment

• Starting Material: (1R,2R)-2-Bromo-1,2,3,4-tetrahydronaphthalen-1-ol

• Base: Sodium hydride (NaH, 60% dispersion in mineral oil) or Potassium tert-butoxide (KOtBu)

• Solvent: Anhydrous Tetrahydrofuran (THF) or Anhydrous Dimethylformamide (DMF)

• Reagents for Workup: Saturated aqueous ammonium chloride (NH₄Cl), Diethyl ether or Ethyl acetate, Saturated aqueous sodium chloride (brine), Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Equipment: Round-bottom flask, magnetic stirrer, nitrogen/argon inlet, dropping funnel, ice bath, rotary evaporator, thin-layer chromatography (TLC) plates, and materials for column chromatography (silica gel, solvents).

Step-by-Step Procedure

• Reaction Setup: Under an inert atmosphere (nitrogen or argon), add the (1R,2R)-2-Bromo-1,2,3,4-tetrahydronaphthalen-1-ol (1.0 eq) to a dry round-bottom flask equipped with a magnetic stir bar. Dissolve the starting material in anhydrous THF (or DMF) to a concentration of approximately 0.1-0.2 M.

• Cooling: Cool the solution to 0 °C using an ice-water bath.

• Base Addition:

  • Using Sodium Hydride (NaH): In a separate flask, weigh the NaH (1.2 eq). Carefully wash the NaH with anhydrous hexane to remove the mineral oil, decant the hexane, and dry the NaH under a stream of nitrogen. Suspend the washed NaH in a small amount of anhydrous THF and add it portion-wise to the stirred solution of the bromohydrin at 0 °C.

  • Using Potassium tert-butoxide (KOtBu): Add solid KOtBu (1.2 eq) portion-wise to the stirred solution at 0 °C.

• Reaction Monitoring: Allow the reaction mixture to stir at 0 °C and gradually warm to room temperature over 2-4 hours. Monitor the progress of the reaction by TLC, observing the disappearance of the starting material spot and the appearance of a new, less polar product spot.

• Workup:

  • Once the reaction is complete, cool the mixture back to 0 °C and cautiously quench the reaction by the slow, dropwise addition of saturated aqueous NH₄Cl solution.

  • Transfer the mixture to a separatory funnel and extract the aqueous layer with diethyl ether or ethyl acetate (3 x volume of aqueous layer).

  • Combine the organic extracts and wash them sequentially with water and then saturated brine.

  • Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The crude product is typically a yellow or orange oil.[13] Purify the crude epoxide by flash column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexane) to yield the pure chiral epoxide.[1]

Caption: Experimental workflow for epoxide synthesis.

Data Summary

The following table presents representative data for the cyclization of halohydrins to epoxides, illustrating the effectiveness of different base/solvent systems. Yields and enantiomeric excess (ee) are typically high for this transformation, assuming an enantiopure starting material.

Starting Material	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)	ee (%)	Reference
2-Halo-1-phenylethanol derivatives	NaOH	THF/H₂O	Room Temp	2-4	>90	>98	[10][11]
2-Halo-1-phenylethanol derivatives	t-BuOK	THF	0 to RT	2	~85	>99	[12]
Chloro-alcohol precursor	KOtBu	THF	0-5	1	90-95	>98	[14]

Applications in Medicinal Chemistry

The resulting chiral epoxide, (1R,2S)-1,2-epoxy-1,2,3,4-tetrahydronaphthalene, is not an end-product but a valuable chiral building block.[5] Its strained three-membered ring can be opened by a variety of nucleophiles (e.g., amines, azides, alkoxides, organometallics) in a highly regioselective and stereospecific manner. This allows for the introduction of diverse functionalities at the C1 and C2 positions, leading to the synthesis of libraries of chiral compounds for drug discovery programs. The ability to construct specific stereoisomers is critical, as the biological activity of a drug is often exclusive to a single enantiomer.[1][2]

References

• Chemical process for preparation of 1,2-epoxy-1,2,3,4-tetrahydrnaphtalene.

• Preparation of Epoxides. Chemistry Steps. [Link]

• Using Halohydrins to Synthesise Epoxides. University of Calgary, Department of Chemistry. [Link]

• The mechanism of how halohydrins make epoxides via intramolecular SN2. YouTube. [Link]

• Epoxide. Wikipedia. [Link]

• Application of Shi's chiral ketone (epoxone) to the synthesis of cryptophycin 51. ResearchGate. [Link]

• Ethers and Epoxides. University of Calgary, Department of Chemistry. [Link]

• Chiral organic molecules at work with epoxides: two arms drive the asymmetric transformations. Atlas of Science. [Link]

• Epoxide Syntheses and Ring-Opening Reactions in Drug Development. MDPI. [Link]

• Chiral Epoxides via Borane Reduction of 2-Haloketones Catalyzed By Spiroborate Ester: Application to the Synthesis of Optically Pure 1,2-Hydroxy Ethers and 1,2-Azido Alcohols. National Center for Biotechnology Information. [Link]

• Synthetic Applications of Chiral Unsaturated Epoxy Alcohols Prepared by Sharpless Asymmetric Epoxidation. National Center for Biotechnology Information. [Link]

• Chemical and Biological Synthesis of Chiral Epoxides. ElectronicsAndBooks. [Link]

• Chiral Epoxides via Borane Reduction of 2-Haloketones Catalyzed by Spiroborate Ester: Application to the Synthesis of Optically Pure 1,2-Hydroxy Ethers and 1,2-Azido Alcohols. The Journal of Organic Chemistry. [Link]

• Synthesis of 2,3-epoxy-1,2,3,4-tetrahydronaphthalene. PrepChem.com. [Link]

• Epoxides – The Outlier Of The Ether Family. Master Organic Chemistry. [Link]

• The formation of bromo alcohols and their derivatives can be achieved by the opening of cyclic et. Science of Synthesis. [Link]

• Chiral Epoxides via Borane Reduction of 2-Haloketones Catalyzed by Spiroborate Ester: Application to the Synthesis of Optically. SciSpace. [Link]

• Epoxide Synthesis and Ring-Opening Reactions. Encyclopedia.pub. [Link]

• 1,2-Epoxy-1,2,3,4-tetrahydronaphthalene. PubChem. [Link]

• (1R,2S)-1,2-Epoxytetralin. PubChem. [Link]

• (1S,2R)-2-BROMO-1,2,3,4-TETRAHYDRO-NAPHTHALEN-1-OL. LookChem. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. atlasofscience.org [atlasofscience.org]
• 3. electronicsandbooks.com [electronicsandbooks.com]
• 4. crab.rutgers.edu [crab.rutgers.edu]
• 5. benchchem.com [benchchem.com]
• 6. Preparation of Epoxides - Epoxidation - Chemistry Steps [chemistrysteps.com]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. youtube.com [youtube.com]
• 9. Epoxide - Wikipedia [en.wikipedia.org]
• 10. Chiral Epoxides via Borane Reduction of 2-Haloketones Catalyzed By Spiroborate Ester: Application to the Synthesis of Optically Pure 1,2-Hydroxy Ethers and 1,2-Azido Alcohols - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pubs.acs.org [pubs.acs.org]
• 12. scispace.com [scispace.com]
• 13. EP0686153B1 - Chemical process for preparation of 1,2-epoxy-1,2,3,4-tetrahydrnaphtalene - Google Patents [patents.google.com]
• 14. Epoxide Synthesis and Ring-Opening Reactions | Encyclopedia MDPI [encyclopedia.pub]

Enzymatic kinetic resolution methods for racemic 2-bromo-1-tetralol

Application Notes and Protocols

Topic: Enzymatic Kinetic Resolution of Racemic 2-Bromo-1-Tetralol

Abstract

Enantiomerically pure chiral molecules are fundamental building blocks in modern drug discovery and development, as the stereochemistry of a molecule often dictates its pharmacological activity and safety profile.[1][2][3] 2-Bromo-1-tetralol is a valuable chiral intermediate, and its resolution into single enantiomers is of significant interest. This application note provides a detailed guide to the enzymatic kinetic resolution (EKR) of racemic 2-bromo-1-tetralol using lipase-catalyzed transesterification. EKR offers a highly selective, environmentally friendly, and efficient method for separating enantiomers, avoiding the need for complex chiral auxiliaries or catalysts.[2][4] This document outlines the underlying principles, provides step-by-step experimental protocols for the reaction and subsequent analysis, and offers insights into expected results and data interpretation for researchers in organic synthesis and medicinal chemistry.

Principle of the Method: Enzymatic Kinetic Resolution

Kinetic resolution is a technique for separating a racemic mixture based on the differential reaction rates of its two enantiomers with a chiral catalyst or reagent.[5] In an enzymatic kinetic resolution, an enzyme acts as a highly stereoselective chiral catalyst. For a racemic alcohol like (±)-2-bromo-1-tetralol, a lipase can be used to catalyze an acylation reaction. The enzyme will preferentially acylate one enantiomer (e.g., the R-enantiomer) at a much faster rate than the other (the S-enantiomer).

The key principle is to stop the reaction at approximately 50% conversion. At this point, the reaction mixture will ideally contain one enantiomer as the acylated product (e.g., (R)-2-bromo-1-tetralol acetate) and the other as the unreacted alcohol (e.g., (S)-2-bromo-1-tetralol).[6] These two compounds, having different functional groups (an ester and an alcohol), can then be easily separated using standard chromatographic techniques. The success of the resolution is quantified by the enantiomeric excess (e.e.) of both the product and the remaining substrate, and the overall conversion (c).

Experimental Workflow Diagram

The overall process, from the racemic starting material to the separated, enantiomerically enriched products, is illustrated in the following workflow.

Caption: Workflow for the enzymatic kinetic resolution of 2-bromo-1-tetralol.

Materials and Methods

Materials and Reagents

• Racemic 2-bromo-1-tetralol (Substrate)

• Immobilized Lipase B from Candida antarctica (CALB, e.g., Novozym® 435)[7][8]

• Lipase from Pseudomonas cepacia (PSL-C)[9]

• Vinyl Acetate (Acyl Donor)

• tert-Butyl methyl ether (MTBE) or Diisopropyl ether (Solvents)[10]

• Hexane (HPLC Mobile Phase and Chromatography)

• Isopropanol (HPLC Mobile Phase and Chromatography)

• Sodium Sulfate (Drying Agent)

• Celite™ (Filter Aid)

• Silica Gel (for Column Chromatography)

Equipment

• Orbital Shaker Incubator

• Magnetic Stirrer and Stir Bars

• Reaction Vials or Round-Bottom Flasks

• Standard Glassware (beakers, graduated cylinders, funnels)

• Filtration Apparatus (e.g., Büchner funnel)

• Rotary Evaporator

• High-Performance Liquid Chromatography (HPLC) system with a UV detector

• Chiral HPLC Column (e.g., Chiralcel OD-H or similar)

• Thin-Layer Chromatography (TLC) plates

Experimental Protocols

Protocol 1: Lipase-Catalyzed Acetylation

This protocol describes a typical screening reaction. For larger scales, amounts should be adjusted proportionally.

• Preparation: To a 20 mL screw-cap vial, add racemic 2-bromo-1-tetralol (e.g., 100 mg, 0.44 mmol).

• Solvent Addition: Add 10 mL of tert-butyl methyl ether (MTBE). Stir briefly to dissolve the substrate completely.

• Enzyme Addition: Add the immobilized lipase (e.g., Novozym 435, 20 mg by weight). Using an immobilized enzyme simplifies removal post-reaction.[11]

• Acyl Donor Addition: Add vinyl acetate (2.2 equivalents, ~95 µL). Using vinyl acetate is advantageous because the byproduct, acetaldehyde, is volatile and does not participate in a reverse reaction, thus driving the equilibrium forward.

• Reaction Incubation: Seal the vial and place it in an orbital shaker incubator set at a constant temperature (e.g., 30-40°C) and moderate agitation (e.g., 200 rpm).

• Reaction Monitoring: Monitor the reaction progress by taking small aliquots at regular intervals (e.g., 2, 4, 8, 24 hours). Analyze the aliquots by TLC or chiral HPLC to determine the conversion rate. The goal is to stop the reaction as close to 50% conversion as possible to maximize the enantiomeric excess of both the remaining substrate and the product.[6]

Protocol 2: Reaction Work-up and Product Isolation

• Stop Reaction: Once the reaction reaches ~50% conversion, stop the agitation.

• Enzyme Removal: Remove the immobilized enzyme by simple filtration, for example, through a small plug of Celite™ or glass wool in a pipette. Wash the enzyme beads with a small amount of fresh solvent (MTBE) to recover any adsorbed product. The recovered enzyme can often be washed and reused.[9]

• Solvent Evaporation: Combine the filtrate and washes and concentrate the solution under reduced pressure using a rotary evaporator.

• Product Separation: Separate the unreacted (S)-2-bromo-1-tetralol from the acylated product, (R)-2-bromo-1-tetralol acetate, using silica gel column chromatography. A solvent system such as a gradient of ethyl acetate in hexane is typically effective. Monitor the fractions by TLC.

Protocol 3: Determination of Enantiomeric Excess (e.e.) and Conversion

• Sample Preparation: Prepare dilute solutions (~1 mg/mL) of the starting racemic alcohol, the purified unreacted alcohol, and the purified ester product in the HPLC mobile phase.

• Chiral HPLC Analysis: Inject the samples onto a chiral HPLC column. An isocratic mobile phase of Hexane:Isopropanol (e.g., 95:5 v/v) at a flow rate of 1.0 mL/min is a good starting point. Detection is typically done at 254 nm.

• Data Analysis:

  • The racemic sample will show two peaks of equal area, corresponding to the two enantiomers.

  • The resolved alcohol sample should show one major peak (the less reactive enantiomer) and one minor peak.

  • The resolved ester sample will similarly show one major and one minor peak.

• Calculations:

  • Enantiomeric Excess (e.e.): Calculated using the areas of the two enantiomer peaks (A1 and A2, where A1 > A2). e.e. (%) = [(A1 - A2) / (A1 + A2)] * 100

  • Conversion (c): Can be calculated from the enantiomeric excess of the substrate (e.e._s) and the product (e.e._p). c (%) = [e.e._s / (e.e._s + e.e._p)] * 100

Data Summary and Expected Results

The efficiency of an enzymatic kinetic resolution is highly dependent on the choice of enzyme, solvent, and acyl donor. The following table summarizes representative data for the kinetic resolution of secondary alcohols, which can be used as a benchmark for optimizing the resolution of 2-bromo-1-tetralol.

Enzyme	Acyl Donor	Solvent	Temp (°C)	Time (h)	Conversion (c) %	e.e. of Alcohol %	e.e. of Ester %
Novozym 435 (CALB)	Vinyl Acetate	MTBE	30	6	~50	>99	>99
Lipase PS (P. cepacia)	Vinyl Acetate	Diisopropyl Ether	30	12	~48	>95	>95
Novozym 435 (CALB)	Isopropenyl Acetate	Hexane	40	8	~50	>99	>98
Lipase from C. rugosa	Vinyl Acetate	Toluene	30	24	~40	~85	~80

Note: This data is representative for highly selective lipase-catalyzed resolutions of benzylic secondary alcohols and serves as an optimization target.[7][9][10][12] High enantioselectivity (E > 200) is often achievable with enzymes like Novozym 435.[7][13]

Troubleshooting

Issue	Possible Cause(s)	Suggested Solution(s)
Low or No Reaction	Inactive enzyme; Inappropriate solvent; Low temperature.	Use fresh, properly stored enzyme; Screen different organic solvents (e.g., hexane, toluene); Increase reaction temperature in 5°C increments.
Low Enantioselectivity	Enzyme is not selective for the substrate; Reaction went past 50% conversion.	Screen different lipases (e.g., from P. cepacia, C. rugosa); Carefully monitor reaction progress and stop at or before 50% conversion.
Reaction is Too Fast	High enzyme loading; High temperature.	Reduce the amount of enzyme used; Lower the reaction temperature.
Poor Separation of Products	Inappropriate solvent system for chromatography.	Optimize the mobile phase for column chromatography using TLC (try different ratios of hexane/ethyl acetate).

References

• Kinetic resolution - Wikipedia. (n.d.). Wikipedia. Retrieved February 25, 2026, from [Link]

• Lipase mediated enzymatic kinetic resolution of phenylethyl halohydrins acetates: A case of study and rationalization - ArTS. (n.d.). Arxius de Textos de la Societat Catalana de Química. Retrieved February 25, 2026, from [Link]

• Lipase‐Catalyzed Dynamic Kinetic Resolution of C1‐ and C2‐Symmetric Racemic Axially Chiral 2,2′‐Dihydroxy‐1,1′‐biaryls - DOI. (2018, April 27). Chemistry – A European Journal. Retrieved February 25, 2026, from [Link]

• Intensification of Double Kinetic Resolution of Chiral Amines and Alcohols via Chemoselective Formation of a Carbonate–Enzyme Intermediate - PMC. (n.d.). National Center for Biotechnology Information. Retrieved February 25, 2026, from [Link]

• Supporting Information A New and Versatile One-Pot Strategy to synthesize alpha- Bromoketones from Secondary Alcohols Using Ammo - Rsc.org. (n.d.). Royal Society of Chemistry. Retrieved February 25, 2026, from [Link]

• Three Steps, Two Enzymes, One Pot, but a Multitude of Nanocompartments: Combined Cycles of Kinetic Resolutions and Re-racemization with Incompatible Biocatalysts - PMC. (n.d.). National Center for Biotechnology Information. Retrieved February 25, 2026, from [Link]

• Enantioselective Synthesis of Chiral Molecules: Methods, Applications, and Drug Development - Research and Reviews. (2024, March 28). Research & Reviews: Journal of Medicinal and Organic Chemistry. Retrieved February 25, 2026, from [Link]

• [Lipase-catalyzed kinetic resolution of 2-substituted cycloalkanols] - PubMed. (2001). National Center for Biotechnology Information. Retrieved February 25, 2026, from [Link]

• Stereochemistry: Kinetic Resolution - YouTube. (2022, October 25). YouTube. Retrieved February 25, 2026, from [Link]

• Lipase Catalysed Kinetic Resolution of Racemic 1,2-Diols Containing a Chiral Quaternary Center - PMC. (2018, June 29). National Center for Biotechnology Information. Retrieved February 25, 2026, from [Link]

• (PDF) Detection and separation methods for resolution of products of enzymatic reactions. (n.d.). ResearchGate. Retrieved February 25, 2026, from [Link]

• Lipase-Catalyzed Kinetic Resolution of Aryltrimethylsilyl Chiral Alcohols - MDPI. (2011, November 23). MDPI. Retrieved February 25, 2026, from [Link]

• Enzymatic kinetic resolution of racemic ketones catalyzed by Baeyer-Villiger monooxygenases - SciSpace. (2007). SciSpace. Retrieved February 25, 2026, from [Link]

• Chirality in Drug Molecules: Synthetic and Biological Implications - Hilaris Publisher. (2025, June 30). Hilaris Publisher. Retrieved February 25, 2026, from [Link]

• Synthetic Methods for the Construction of Chiral Molecules: Enantioselective Catalysis and Asymmetric Synthesis - Hilaris Publisher. (n.d.). Hilaris Publisher. Retrieved February 25, 2026, from [Link]

• The Role of Chirality in Drug Design and Delivery: A Comprehensive Review - Acta Pharma Reports. (2024). Acta Pharma Reports. Retrieved February 25, 2026, from [Link]

• Enantiomeric Resolution and Absolute Configuration of a Chiral δ-Lactam, Useful Intermediate for the Synthesis of Bioactive Compounds - MDPI. (2020, December 19). MDPI. Retrieved February 25, 2026, from [Link]

• Chemoenzymatic Dynamic Kinetic Resolution of Primary Amines - Organic Chemistry Portal. (2005). Organic Chemistry Portal. Retrieved February 25, 2026, from [Link]

• Advancing Chiral Chemistry in Pharmaceutical Synthesis. (2026, January 23). Pharmaceutical Technology. Retrieved February 25, 2026, from [Link]

• A two-step enzymatic resolution process for large-scale production of (S)- and (R)-ethyl-3-hydroxybutyrate - PubMed. (2001, August 5). National Center for Biotechnology Information. Retrieved February 25, 2026, from [Link]

• A Look at the Importance of Chirality in Drug Activity: Some Significative Examples - MDPI. (2022, October 27). MDPI. Retrieved February 25, 2026, from [Link]

• (PDF) Sequential Kinetic Resolution by two Enantioselective Enzymes - ResearchGate. (2025, August 10). ResearchGate. Retrieved February 25, 2026, from [Link]

Sources

• 1. rroij.com [rroij.com]
• 2. hilarispublisher.com [hilarispublisher.com]
• 3. mdpi.com [mdpi.com]
• 4. hilarispublisher.com [hilarispublisher.com]
• 5. Kinetic resolution - Wikipedia [en.wikipedia.org]
• 6. youtube.com [youtube.com]
• 7. arts.units.it [arts.units.it]
• 8. Chemoenzymatic Dynamic Kinetic Resolution of Primary Amines [organic-chemistry.org]
• 9. Lipase Catalysed Kinetic Resolution of Racemic 1,2-Diols Containing a Chiral Quaternary Center - PMC [pmc.ncbi.nlm.nih.gov]
• 10. [Lipase-catalyzed kinetic resolution of 2-substituted cycloalkanols] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. A two-step enzymatic resolution process for large-scale production of (S)- and (R)-ethyl-3-hydroxybutyrate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Lipase-Catalyzed Kinetic Resolution of Aryltrimethylsilyl Chiral Alcohols [mdpi.com]
• 13. Intensification of Double Kinetic Resolution of Chiral Amines and Alcohols via Chemoselective Formation of a Carbonate–Enzyme Intermediate - PMC [pmc.ncbi.nlm.nih.gov]

Scalable synthesis of (1R)-2-Bromo-1,2,3,4-tetrahydronaphthalen-1-ol for pharmaceutical intermediates

Application Notes and Protocols

Topic: Scalable Synthesis of (1R)-2-Bromo-1,2,3,4-tetrahydronaphthalen-1-ol for Pharmaceutical Intermediates

Audience: Researchers, scientists, and drug development professionals.

Executive Summary

(1R)-2-Bromo-1,2,3,4-tetrahydronaphthalen-1-ol is a valuable chiral building block in the synthesis of various pharmaceutical agents. Its stereochemically defined structure is crucial for the efficacy and safety of the final active pharmaceutical ingredients (APIs).[1][2] This document provides a detailed, scalable, and robust two-step protocol for its synthesis, designed for professionals in process chemistry and drug development. The synthesis begins with the regioselective α-bromination of α-tetralone to produce the key intermediate, 2-bromo-1-tetralone. The subsequent step is a critical enantioselective reduction of the prochiral ketone to yield the target (1R)-trans-alcohol with high stereochemical purity. This guide emphasizes not only the procedural steps but also the underlying chemical principles, safety considerations, and process optimization strategies to ensure reproducibility and scalability.

Introduction: The Strategic Importance of Chiral Intermediates

In modern pharmaceutical development, controlling molecular chirality is paramount. The three-dimensional arrangement of atoms in a drug molecule can dramatically influence its pharmacological and toxicological profile.[1][2] Consequently, the synthesis of single-enantiomer drugs has become a standard requirement in the industry.[2] (1R)-2-Bromo-1,2,3,4-tetrahydronaphthalen-1-ol, with its defined stereocenters, serves as a critical precursor for complex molecules, where its structure is incorporated into the final API. The challenge lies in developing synthetic routes that are not only efficient and high-yielding but also highly stereoselective and scalable for industrial production.[2]

This protocol addresses this challenge by presenting a well-established and optimized pathway. The chosen methodology balances reagent cost, operational safety, and the ability to achieve high enantiomeric excess (e.e.), a critical quality attribute for pharmaceutical intermediates.

Overall Synthetic Workflow

The synthesis is a two-stage process starting from the commercially available α-tetralone. The first stage introduces the bromine atom at the α-position to the carbonyl group. The second, and most critical stage, establishes the desired stereochemistry at both the C1 and C2 positions through a stereoselective reduction.

Fig. 1: Two-stage workflow for the synthesis of the target chiral alcohol.

Part I: Scalable Synthesis of 2-Bromo-1-tetralone

This initial step involves the regioselective bromination of α-tetralone. While elemental bromine can be used, its use at scale presents significant handling and safety challenges. A safer and more practical alternative for industrial applications is the use of N-Bromosuccinimide (NBS) or cupric bromide (CuBr₂), which are solid reagents.[3][4] This protocol details the use of CuBr₂, which acts as both a bromine source and a Lewis acid catalyst, promoting enolization.

Principle and Rationale

The α-bromination of a ketone proceeds via an enol or enolate intermediate. The reaction's regioselectivity is critical; for α-tetralone, bromination occurs exclusively at the C2 position due to the stability of the resulting enol intermediate. Using CuBr₂ offers several advantages for scalability:

• Safety: It is a stable solid, far easier and safer to handle than liquid bromine.

• Simplicity of Work-up: The insoluble cuprous bromide byproduct can be easily removed by filtration.

• High Yield: The reaction is generally high-yielding and clean.[4]

Detailed Experimental Protocol

Materials and Reagents:

• α-Tetralone (1,2,3,4-Tetrahydronaphthalen-1-one)

• Cupric Bromide (CuBr₂)

• Ethyl Acetate (EtOAc), reagent grade

• Chloroform (CHCl₃), reagent grade

• Silica Gel for column chromatography

• Hexanes, reagent grade

Procedure:

• Reaction Setup: In a reactor suitable for the intended scale and equipped with a mechanical stirrer, reflux condenser, and temperature probe, charge α-tetralone (1.0 equivalent).

• Solvent Addition: Add a 1:5 (v/v) mixture of ethyl acetate and chloroform to dissolve the starting material. A typical concentration is around 0.5 M.

• Reagent Preparation: In a separate vessel, prepare a slurry of cupric bromide (2.2 equivalents) in ethyl acetate.

• Reaction Execution: Heat the solution of α-tetralone to reflux. Once refluxing, add the cupric bromide slurry to the reactor. The evolution of hydrogen bromide gas should be observed.

• Monitoring: The reaction progress can be monitored by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) until the starting material is consumed (typically 2-4 hours).

• Work-up: Once the reaction is complete, cool the mixture to room temperature. The pale, insoluble cuprous bromide will precipitate. Filter the reaction mixture through a pad of celite, washing the filter cake with chloroform.

• Purification: Combine the filtrates and concentrate under reduced pressure to yield the crude product. The crude 2-bromo-1-tetralone can be purified by flash column chromatography on silica gel, eluting with a gradient of ethyl acetate in hexanes to yield the product as an oil or low-melting solid.[4][5]

Quantitative Data Summary

Parameter	Value	Notes
Scale	100 g	Protocol is scalable; adjust vessel size accordingly.
α-Tetralone	100 g (0.68 mol)	---
Cupric Bromide	335 g (1.50 mol)	2.2 equivalents
Solvent Volume	~1.4 L	Chloroform/Ethyl Acetate (5:1)
Reaction Time	2-4 hours	Monitor by TLC/HPLC.
Typical Yield	80-90%	After chromatography.
Purity (HPLC)	>97%	---

Part II: Enantioselective Reduction to (1R)-2-Bromo-1,2,3,4-tetrahydronaphthalen-1-ol

This is the chirality-inducing step. The goal is to reduce the prochiral ketone of 2-bromo-1-tetralone to the corresponding secondary alcohol with high control over the stereochemical outcome. While sophisticated catalytic systems like Corey-Bakshi-Shibata (CBS) reduction are highly effective, a practical and cost-effective method for large-scale synthesis involves direct reduction with sodium borohydride (NaBH₄).[6] The stereoselectivity in this case is substrate-controlled, leading preferentially to the trans diastereomer due to steric hindrance.

Principle and Rationale: Substrate-Controlled Diastereoselectivity

The reduction of cyclic ketones with hydride reagents like NaBH₄ is often governed by steric effects. The hydride preferentially attacks the carbonyl from the less hindered face. In the case of 2-bromo-1-tetralone, the bulky bromine atom at the adjacent C2 position directs the incoming hydride to the opposite face of the ring, resulting in the formation of the trans alcohol as the major product. This approach is highly reliable and avoids the cost and complexity of chiral catalysts, making it suitable for scalable production.

Fig. 2: Rationale for the diastereoselective reduction of 2-bromo-1-tetralone. Note: This protocol yields the racemic trans-diol. For the specific (1R) enantiomer, a chiral reducing agent or subsequent resolution would be necessary. The following protocol describes the diastereoselective step.

Detailed Experimental Protocol

Materials and Reagents:

• 2-Bromo-1-tetralone

• Sodium Borohydride (NaBH₄)

• Methanol (MeOH), anhydrous

• Tetrahydrofuran (THF), anhydrous

• Deionized Water

• Diethyl Ether (Et₂O) or Methyl tert-butyl ether (MTBE)

• Saturated Sodium Chloride (Brine) solution

• Sodium Sulfate (Na₂SO₄), anhydrous

Procedure:

• Reaction Setup: In a clean, dry, and inerted reactor equipped with a mechanical stirrer and temperature probe, dissolve 2-bromo-1-tetralone (1.0 equivalent) in a 1:2 mixture of anhydrous methanol and THF.

• Cooling: Cool the solution to 0 °C using an ice/water bath. An inert atmosphere (e.g., nitrogen or argon) is recommended.

• Reagent Addition: Add sodium borohydride (0.7 equivalents) in small portions over 30-60 minutes, ensuring the internal temperature does not exceed 5 °C.[7] The addition is exothermic and generates hydrogen gas, which must be safely vented.

• Reaction Progress: After the addition is complete, stir the mixture at 0 °C for 15 minutes, then allow it to warm to room temperature. Monitor the reaction by TLC or HPLC until all the starting ketone has been consumed (typically 1-2 hours).

• Quenching: Carefully pour the reaction mixture into deionized water to quench the excess NaBH₄.

• Extraction: Extract the aqueous mixture with a suitable organic solvent like diethyl ether or MTBE (3x portions).

• Washing and Drying: Combine the organic extracts and wash sequentially with water and saturated brine solution. Dry the organic layer over anhydrous sodium sulfate.

• Isolation: Filter off the drying agent and concentrate the solvent under reduced pressure. The crude product can be recrystallized from hexanes to afford the pure trans-2-bromo-1,2,3,4-tetrahydronaphthalen-1-ol as a solid.[7]

Safety Precautions

• Sodium Borohydride (NaBH₄): This reagent is water-reactive and releases flammable hydrogen gas upon contact with water or protic solvents like methanol.[8] Handle in a well-ventilated area, away from ignition sources. Personal protective equipment (PPE), including nitrile gloves, safety goggles, and a flame-retardant lab coat, is mandatory.[9]

• Hydrogen Gas Evolution: The reaction and quenching steps generate H₂ gas. Ensure the reactor is properly vented to prevent pressure buildup.

• Handling Solvents: Use appropriate ventilation (fume hood) when handling volatile organic solvents like THF, ether, and methanol.

Characterization and Quality Control

Parameter	Typical Specification	Method
Appearance	White to off-white solid	Visual Inspection
Yield	85-95%	Gravimetric
Purity	>98%	HPLC
Diastereomeric Ratio	>95:5 (trans:cis)	¹H NMR or HPLC
Enantiomeric Excess (e.e.)	N/A (produces racemate)	Chiral HPLC

Note: To obtain the specific (1R) enantiomer, one would need to either start with a chiral precursor, use a chiral reducing agent (e.g., a CBS catalyst with borane), or perform a chiral resolution of the final racemic product.

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Low yield in Bromination (Part I)	- Incomplete reaction.- Side reactions (e.g., dibromination).	- Ensure reflux temperature is maintained.- Use correct stoichiometry of CuBr₂.[5]- Monitor reaction closely to avoid over-reaction.
Incomplete Reduction (Part II)	- Insufficient NaBH₄.- Deactivated NaBH₄ due to moisture.	- Use fresh, high-purity NaBH₄.- Ensure anhydrous solvents and inert atmosphere.- Add a slight excess of NaBH₄ if needed.
Low Diastereoselectivity (Part II)	- Reaction temperature too high.	- Maintain the reaction temperature at 0 °C or below during NaBH₄ addition.
Purification Difficulties	- Similar polarities of isomers or byproducts.	- Optimize the solvent system for column chromatography.[5]- Consider recrystallization with different solvent systems.

Conclusion

This application note provides a comprehensive and scalable two-step synthesis for trans-2-bromo-1,2,3,4-tetrahydronaphthalen-1-ol, a key precursor for pharmaceutical synthesis. The protocols are designed with scalability, safety, and efficiency in mind, utilizing readily available and manageable reagents. By detailing the rationale behind procedural choices and providing clear, actionable steps, this guide serves as a valuable resource for researchers and process chemists in the pharmaceutical industry. Further adaptation using enzymatic or asymmetric catalytic reduction can be employed to access the specific (1R) enantiomer directly, building upon the robust synthesis of the 2-bromo-1-tetralone intermediate described herein.

References

• Sodium Borohydride SOP.docx - OSU Chemistry.
• Sodium borohydride - Standard Operating Procedure. University of California, Santa Barbara.
• Sodium borohydride - Safety D
• Safety Data Sheet: Sodium borohydride - Carl ROTH. Carl ROTH.
• Technical Support Center: Synthesis of 7-Bromo-1-tetralone. Benchchem.
• EP0125695B1 - 2-bromo-1-tetralone derivatives.
• Total Synthesis of Natural Products Containing the Tetralone Subunit. Semantic Scholar.
• 2-Bromo-1,2,3,4-tetrahydronaphthalen-1-one synthesis. ChemicalBook.
• Biocatalytic Synthesis of Chiral Alcohols and Amino Acids for Development of Pharmaceuticals. PMC.
• Synthesis of Pharmaceutical Intermediates Aiming at Construction of Optically Active Tertiary Alcohols as a Key Technology. Sumitomo Kagaku.
• Biocatalytic approach for the synthesis of chiral alcohols for the development of pharmaceutical intermediates and other industrial applic
• (1S,2R)-2-BROMO-1,2,3,4-TETRAHYDRO-NAPHTHALEN-1-OL. LookChem.
• α-TETRALONE - Organic Syntheses Procedure. Organic Syntheses.
• A Simple and Selective Procedure for α-Bromination of Alkanones Using Hexamethylenetetramine-Bromine Complex and Basic Alumina in Solvent-Free Conditions.
• Asymmetric Synthesis in Industry:
• 2-BROMO-1,2,3,4-TETRAHYDRONAPHTHALEN-1-OL synthesis. chemicalbook.
• Synthesis of 2-bromo-4-methyl-1-tetralone. PrepChem.com.
• Practical Enantioselective Reduction of Ketones Using Oxazaborolidine Catalysts Generated In Situ
• 2-Bromo-1-tetralone | CAS 13672-07-6. Santa Cruz Biotechnology.
• 2-Bromo-1,2,3,4-tetrahydronaphthalen-1-ol synthesis. chemicalbook.

Sources

• 1. Biocatalytic Synthesis of Chiral Alcohols and Amino Acids for Development of Pharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Asymmetric Synthesis in Industry: From Lab to Market – Chiralpedia [chiralpedia.com]
• 3. researchgate.net [researchgate.net]
• 4. prepchem.com [prepchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Practical Enantioselective Reduction of Ketones Using Oxazaborolidine Catalysts Generated In Situ from Chiral Lactam Alcohols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. 2-BROMO-1,2,3,4-TETRAHYDRONAPHTHALEN-1-OL synthesis - chemicalbook [chemicalbook.com]
• 8. carlroth.com:443 [carlroth.com:443]
• 9. sites.chemengr.ucsb.edu [sites.chemengr.ucsb.edu]

Reagents for stereoselective reduction of alpha-bromo tetralone to bromotetralol

An Application Guide to the Stereoselective Synthesis of Bromotetralols

Introduction: The Strategic Importance of Chiral Bromotetralols

The stereoselective reduction of α-bromo-α-tetralone to its corresponding bromotetralol is a critical transformation in medicinal chemistry and organic synthesis. The resulting chiral bromotetralol is a versatile building block, containing two adjacent stereocenters and functional handles (a hydroxyl group and a bromine atom) that are ripe for further synthetic manipulation. These synthons are precursors to a variety of biologically active molecules, including components of antidepressants and compounds targeting dopamine and serotonin receptors.[1]

The primary challenge lies in controlling the stereochemical outcome of the reduction. The introduction of a new stereocenter at the carbonyl carbon relative to the existing one at the bromine-bearing carbon necessitates precise control over both diastereoselectivity and enantioselectivity. This guide provides a comprehensive overview of modern chemical and biocatalytic strategies to achieve this control, detailing the mechanistic rationale behind reagent selection and providing actionable protocols for laboratory application.

PART 1: Diastereoselective Reduction via Achiral Hydride Reagents

The initial approach to controlling the stereochemistry of the reduction often involves substrate-directed control using achiral hydride reagents. The stereochemical outcome is dictated by the steric and electronic properties of the α-bromo tetralone substrate itself, primarily through steric hindrance that directs the incoming nucleophilic hydride.

Mechanistic Insight: The Role of Steric Hindrance

The reduction of α-substituted ketones can often be rationalized using models like the Felkin-Anh or Cornforth models. In the case of α-bromo tetralone, the bulky bromine atom significantly influences the trajectory of the incoming hydride. Less sterically hindered reagents, such as sodium borohydride (NaBH₄), will preferentially attack from the face opposite to the bromine atom, leading to the anti-diastereomer. Conversely, highly hindered reagents, such as L-Selectride®, attack from the less hindered face of the carbonyl group after it coordinates with the lithium ion, which can lead to the syn-diastereomer. The choice of reagent is therefore a critical first step in achieving diastereocontrol.

Comparative Data for Hydride Reagents

Reagent	Typical Solvent	Temperature (°C)	Predominant Diastereomer	Diastereomeric Ratio (d.r.)	Reference
Sodium Borohydride (NaBH₄)	Methanol (MeOH)	0 to RT	anti	Moderate to Good	[2]
Lithium Tri-sec-butylborohydride (L-Selectride®)	Tetrahydrofuran (THF)	-78	syn	Good to Excellent	[3]

Protocol 1: Diastereoselective Reduction with Sodium Borohydride

This protocol describes a general procedure for the diastereoselective reduction of 2-bromo-1-tetralone to yield the anti-bromotetralol.

Materials:

• 2-bromo-1-tetralone

• Sodium borohydride (NaBH₄)

• Methanol (anhydrous)

• Dichloromethane (DCM)

• 1 M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate solution (NaHCO₃)

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask, magnetic stirrer, ice bath

Procedure:

• Reaction Setup: Dissolve 2-bromo-1-tetralone (1.0 eq) in anhydrous methanol (approx. 0.1 M concentration) in a round-bottom flask equipped with a magnetic stir bar. Cool the solution to 0 °C in an ice bath.

• Reagent Addition: While stirring vigorously, add sodium borohydride (1.1 eq) portion-wise over 15 minutes. Monitor the reaction for gas evolution.

• Reaction Monitoring: After the addition is complete, monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed (typically 1-2 hours).

• Quenching: Slowly add 1 M HCl at 0 °C to quench the excess NaBH₄ and neutralize the reaction mixture.

• Extraction: Remove the methanol under reduced pressure. Add dichloromethane and water to the residue. Separate the layers. Extract the aqueous layer twice more with DCM.

• Washing: Combine the organic layers and wash sequentially with saturated NaHCO₃ solution and brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification & Analysis: Purify the crude bromotetralol by flash column chromatography on silica gel. Determine the diastereomeric ratio by ¹H NMR analysis of the purified product.

PART 2: Enantioselective Reductions via Chiral Catalysts

For the synthesis of enantiomerically pure bromotetralols, a chiral catalyst is required to differentiate between the two enantiotopic faces of the ketone's carbonyl group. Two powerful and widely adopted methods are the Corey-Itsuno (CBS) reduction and Noyori-type asymmetric transfer hydrogenation.

The Corey-Itsuno (CBS) Reduction

The CBS reduction employs a chiral oxazaborolidine catalyst in conjunction with a stoichiometric borane source (e.g., BH₃·THF).[4] This method is renowned for its high enantioselectivity and predictable stereochemical outcomes for a wide range of ketones.[5]

Mechanism of Stereocontrol: The reaction proceeds through a highly organized six-membered transition state.[6]

• Catalyst Activation: The borane (BH₃) coordinates to the Lewis basic nitrogen atom of the oxazaborolidine catalyst.

• Substrate Coordination: The ketone's carbonyl oxygen coordinates to the endocyclic, Lewis acidic boron atom of the catalyst. The ketone orients itself to minimize steric clash, placing its larger substituent away from the chiral group on the catalyst.

• Hydride Transfer: The activated borane delivers a hydride intramolecularly to one specific face of the coordinated ketone, leading to the formation of the chiral alcohol with high enantiomeric excess (e.e.).[6]

Caption: Mechanism of the Corey-Itsuno (CBS) Reduction.

Protocol 2: Enantioselective CBS Reduction of 2-Bromo-1-Tetralone

Materials:

• (R)- or (S)-Methyl CBS oxazaborolidine (1 M in toluene)

• Borane-tetrahydrofuran complex (BH₃·THF, 1 M in THF)

• 2-bromo-1-tetralone

• Anhydrous tetrahydrofuran (THF)

• Methanol (MeOH)

• Diethyl ether (Et₂O)

• 1 M Hydrochloric acid (HCl)

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

• Schlenk flask, syringes, nitrogen/argon line, low-temperature bath

Procedure:

• Reaction Setup: To a flame-dried Schlenk flask under an inert atmosphere (N₂ or Ar), add the CBS catalyst solution (0.1 eq). Cool the flask to -30 °C.

• Borane Addition: Slowly add BH₃·THF solution (0.6 eq) dropwise via syringe. Stir for 10 minutes at -30 °C.

• Substrate Addition: Dissolve 2-bromo-1-tetralone (1.0 eq) in anhydrous THF and add it dropwise to the catalyst-borane mixture over 30 minutes. Ensure the internal temperature does not rise significantly.

• Reaction Monitoring: Stir the reaction at -30 °C and monitor by TLC. The reaction is typically complete within 1-3 hours.

• Quenching: Carefully quench the reaction by the slow, dropwise addition of methanol at -30 °C. Allow the mixture to warm to room temperature.

• Workup: Remove the solvents under reduced pressure. Add diethyl ether and 1 M HCl. Separate the layers and extract the aqueous phase twice with ether.

• Washing & Drying: Combine the organic layers, wash with brine, dry over MgSO₄, filter, and concentrate.

• Purification & Analysis: Purify the product by flash chromatography. Determine the enantiomeric excess (e.e.) by chiral High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC).

Noyori Asymmetric Transfer Hydrogenation

Asymmetric transfer hydrogenation (ATH) is a powerful alternative that avoids the use of stoichiometric borane reagents.[7] The Noyori-type catalysts, typically ruthenium complexes with chiral diamine or amino alcohol ligands, facilitate the transfer of hydrogen from a donor molecule (e.g., isopropanol or a formic acid/triethylamine mixture) to the ketone.[8][9]

Caption: Workflow for Asymmetric Transfer Hydrogenation.

Protocol 3: Asymmetric Transfer Hydrogenation

Materials:

• Ru(II) catalyst (e.g., [RuCl₂(p-cymene)]₂)

• Chiral ligand (e.g., (1S,2S)-(+)-N-p-Tosyl-1,2-diphenylethylenediamine, (S,S)-TsDPEN)

• 2-bromo-1-tetralone

• Formic acid (HCO₂H)

• Triethylamine (Et₃N)

• Anhydrous solvent (e.g., acetonitrile or isopropanol)

Procedure:

• Catalyst Formation (in situ): In a flask under an inert atmosphere, mix [RuCl₂(p-cymene)]₂ (0.005 eq) and the chiral ligand (e.g., (S,S)-TsDPEN, 0.01 eq) in the chosen solvent. Stir for 20-30 minutes at room temperature.

• Reaction Setup: Add the 2-bromo-1-tetralone (1.0 eq) to the flask.

• Reagent Addition: Add a pre-mixed 5:2 azeotropic mixture of formic acid and triethylamine (5-10 eq).

• Reaction: Heat the mixture (e.g., to 40 °C) and stir until TLC indicates complete consumption of the starting material (typically 4-24 hours).

• Workup: Cool the reaction to room temperature and concentrate under reduced pressure. Dissolve the residue in an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Drying and Concentration: Dry the organic phase over MgSO₄, filter, and remove the solvent in vacuo.

• Purification & Analysis: Purify by flash chromatography and determine the e.e. by chiral HPLC.

PART 3: Biocatalytic Reduction with Ketoreductases (KREDs)

Biocatalysis offers an environmentally benign and often exceptionally selective route to chiral alcohols. Carbonyl reductases (CRED or KRED) are enzymes that reduce ketones with near-perfect stereocontrol under mild, aqueous conditions.[10]

The Biocatalytic System: The reduction requires a nicotinamide cofactor (NADH or NADPH), which is expensive to use stoichiometrically. Therefore, a cofactor recycling system is essential for preparative-scale synthesis. A common method uses a sacrificial alcohol (e.g., isopropanol) and a corresponding alcohol dehydrogenase, or glucose and glucose dehydrogenase (GDH).[10]

Caption: Biocatalytic cycle for a KRED reduction with cofactor recycling.

Protocol 4: KRED-Catalyzed Reduction of 2-Bromo-1-Tetralone

Materials:

• Ketoreductase (KRED) lyophilizate or cell-free extract

• NADP⁺ or NAD⁺ cofactor

• Potassium phosphate buffer (e.g., 100 mM, pH 7.0)

• Isopropanol (IPA) or Glucose/Glucose Dehydrogenase (GDH) for recycling

• 2-bromo-1-tetralone

• A water-miscible co-solvent (e.g., DMSO)

• Ethyl acetate

• Shaking incubator or stirred reactor

Procedure:

• Reaction Setup: In a reaction vessel, prepare the phosphate buffer. Add the KRED enzyme, the cofactor (catalytic amount, e.g., 1 mg/mL), and the components of the recycling system (e.g., 10-30% v/v isopropanol).

• Substrate Addition: Dissolve the 2-bromo-1-tetralone in a minimal amount of co-solvent (e.g., DMSO) and add it to the buffered enzyme solution to the desired final concentration (e.g., 10-50 g/L).

• Reaction: Seal the vessel and place it in a shaking incubator at a controlled temperature (e.g., 30 °C).

• Reaction Monitoring: Monitor the reaction progress by taking small aliquots, extracting with ethyl acetate, and analyzing by HPLC or GC.

• Workup: Once the reaction is complete, saturate the aqueous phase with NaCl and perform a thorough extraction with ethyl acetate.

• Drying and Concentration: Combine the organic layers, dry over MgSO₄, filter, and concentrate.

• Purification & Analysis: Purify the product by flash chromatography. The enantiomeric excess is typically >99% and may not require extensive analysis beyond confirming product identity and purity.[10]

Conclusion and Reagent Selection Summary

The stereoselective reduction of α-bromo tetralone is achievable through a variety of powerful methods. The optimal choice depends on the specific requirements for diastereoselectivity, enantioselectivity, scale, cost, and available equipment.

• For Diastereocontrol: Simple hydride reagents like NaBH₄ and L-Selectride offer a straightforward and cost-effective method to access different diastereomers.

• For High Enantioselectivity: The CBS reduction is a highly reliable and predictable method for accessing either enantiomer of the desired alcohol. Noyori-type ATH provides an excellent alternative, particularly for larger-scale synthesis, avoiding pyrophoric borane reagents.

• For Green Chemistry and Ultimate Selectivity: Biocatalytic reduction with KREDs represents the state-of-the-art, offering unparalleled selectivity under mild, environmentally friendly conditions.

Researchers and process chemists are encouraged to screen these methods to identify the most efficient and robust process for their specific α-bromo tetralone substrate and synthetic goals.

References

• Michałowska, M. D., & Młynarz, P. (2014). Enantioselective Dynamic Process Reduction of α- and β-Tetralone and Stereoinversion of Resulting Alcohols in a Selected Strain Culture. Molecules, 19(8), 12284–12302. [Link]

• Pollard, D. J., & Truppo, M. D. (2009). Highly stereoselective biocatalytic reduction of alpha-halo ketones. Tetrahedron Letters, 50(52), 7354-7356. [Link]

• Li, A., et al. (2021). Engineering a Carbonyl Reductase as a Potential Tool for the Synthesis of Chiral α‐Tetralinols. ChemCatChem, 13(17), 4057-4065. [Link]

• Corey, E. J., Bakshi, R. K., & Shibata, S. (1987). Highly enantioselective borane reduction of ketones catalyzed by chiral oxazaborolidines. Mechanism and synthetic applications. Journal of the American Chemical Society, 109(18), 5551–5553. [Link]

• Itsuno, S., et al. (1981). Asymmetric reduction of aromatic ketones with the reagent prepared from borane and chiral amino alcohols. Journal of the Chemical Society, Chemical Communications, (7), 315-317. [Link]

• Noyori, R. (2002). Asymmetric Catalysis: Science and Opportunities (Nobel Lecture). Angewandte Chemie International Edition, 41(12), 2008-2022. [Link]

• Corey, E. J., & Helal, C. J. (1998). Reduction of Carbonyl Compounds with Chiral Oxazaborolidine Catalysts: A New Paradigm for Enantioselective Catalysis and a Powerful New Tool for Synthetic Chemistry. Angewandte Chemie International Edition, 37(15), 1986-2012. [Link]

• Salvi, N. A., & Sudalai, A. (2005). A convenient method for the preparation of oxazaborolidine catalysts in situ using (S)-α,α-diphenylpyrrolidinemethanol, tetrabutylammonium borohydride, and methyl iodide for the asymmetric reduction of prochiral ketones. Tetrahedron Letters, 46(43), 7349-7352. [Link]

• Noyori, R., & Takaya, H. (1990). BINAP: an efficient chiral element for asymmetric catalysis. Accounts of Chemical Research, 23(10), 345–350. [Link]

• Kitamura, M., Tokunaga, M., Ohkuma, T., & Noyori, R. (1993). Asymmetric hydrogenation of 3-oxo carboxylates using BINAP-ruthenium(II) catalysts. Organic Syntheses, 71, 1. [Link]

• Organic Chemistry Portal. Corey-Bakshi-Shibata Reduction. [Link]

• Wills, M., & Palmer, M. J. (2001). Recent Developments in the Area of Asymmetric Transfer Hydrogenation. Molecules, 6(1), 1-13. [Link]

• van den Broek, L. A. G. M., et al. (2008). Diastereoselective and enantioselective reduction of tetralin-1,4-dione. Beilstein Journal of Organic Chemistry, 4, 11. [Link]

• Organic Chemistry Portal. Sodium borohydride, Sodium tetrahydroborate. [Link]

Sources

• 1. Enantioselective Dynamic Process Reduction of α- and β-Tetralone and Stereoinversion of Resulting Alcohols in a Selected Strain Culture - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Sodium borohydride, Sodium tetrahydroborate [organic-chemistry.org]
• 3. Diastereoselective and enantioselective reduction of tetralin-1,4-dione - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Corey–Itsuno reduction - Wikipedia [en.wikipedia.org]
• 5. grokipedia.com [grokipedia.com]
• 6. youtube.com [youtube.com]
• 7. Enantioselective reduction of ketones - Wikipedia [en.wikipedia.org]
• 8. Noyori Asymmetric Hydrogenation | Thermo Fisher Scientific - TW [thermofisher.com]
• 9. mdpi.com [mdpi.com]
• 10. almacgroup.com [almacgroup.com]

Application Note: Enantioselective Installation of the Hydroxyethylamine Isostere using (1R)-Bromotetralol

This Application Note is designed for medicinal chemists and process development scientists. It details the utilization of (1R)-2-Bromo-1,2,3,4-tetrahydronaphthalen-1-ol (hereafter referred to as (1R)-Bromotetralol ) as a critical chiral building block in the synthesis of HIV protease inhibitors (PIs).

While the industry standard for PIs like Indinavir (Crixivan) utilizes the indane scaffold (cis-1-amino-2-indanol), the tetralin (tetrahydronaphthalene) analog described here is a vital bioisostere used in Next-Generation PI design to modulate lipophilicity (LogP), metabolic stability, and S2-subsite binding affinity.

Abstract

The transition from peptidic to non-peptidic HIV protease inhibitors relies heavily on the hydroxyethylamine or hydroxyethylene isostere, which mimics the transition state of viral peptide cleavage. (1R)-Bromotetralol serves as a high-value chiral precursor for the synthesis of (1S, 2R)-cis-1-amino-2-tetralol , a pharmacophore structurally homologous to the Indinavir core. This guide outlines the mechanistic rationale, critical handling protocols, and conversion workflows to transform this bromohydrin into the active PI scaffold with >99% enantiomeric excess (ee).

Introduction & Mechanistic Rationale

The Role of Chiral Scaffolds in HIV PIs

HIV protease is a C2-symmetric aspartyl protease. Inhibitors must display precise stereochemistry to bind the catalytic aspartic acid residues (Asp25/Asp25'). The rigid bicyclic structure of tetralin (like indane) restricts the conformation of the inhibitor, reducing the entropic penalty upon binding.

Why (1R)-Bromotetralol?

The (1R)-2-bromo-1-tetralol intermediate is the "chiral lock." Its absolute configuration directs the stereochemistry of the subsequent epoxide and the final amino-alcohol core.

• Bioisosterism: It provides a 6-membered ring alternative to the 5-membered indane ring, offering altered steric bulk for the S2 hydrophobic pocket of the protease.

• Synthetic Versatility: It allows for the formation of the (1R, 2S)-epoxide , which is susceptible to regioselective ring opening.

Mechanistic Pathway

The workflow involves a base-mediated intramolecular

reaction to form the epoxide, followed by a Ritter-type reaction or direct nucleophilic opening to install the amine.

Figure 1: Stereochemical flow from the bromohydrin precursor to the active amino-tetralol pharmacophore.

Experimental Protocols

Protocol A: Stereospecific Epoxide Formation

Objective: Convert (1R)-2-bromo-1,2,3,4-tetrahydronaphthalen-1-ol to (1R, 2S)-1,2,3,4-tetrahydronaphthalene oxide. Criticality: This step relies on the trans-relationship of the -OH and -Br groups to facilitate backside attack.

Reagents:

• Substrate: (1R)-2-Bromo-1-tetralol (1.0 eq)

• Base: Potassium Hydroxide (KOH) pellets (2.5 eq) or Sodium Hydroxide (NaOH).

• Solvent: Methanol (MeOH) or THF/Water mixture.

Workflow:

• Dissolution: Dissolve 10.0 g of (1R)-Bromotetralol in 100 mL of reagent-grade MeOH under nitrogen atmosphere.

• Base Addition: Cool the solution to 0°C. Add powdered KOH (6.2 g) in portions over 20 minutes to prevent exotherms.

• Reaction: Allow the mixture to warm to 20°C and stir for 2 hours.

  • Process Check: Monitor by TLC (Hexane/EtOAc 8:2). The bromohydrin (Rf ~0.4) should disappear, and the epoxide (Rf ~0.7) should appear.

• Quench: Concentrate MeOH under reduced pressure (do not heat above 35°C as the epoxide is volatile). Partition the residue between Diethyl Ether (Et2O) and Water.

• Isolation: Wash the organic layer with brine, dry over Na2SO4, and concentrate.

• Yield Expectation: 90-95% as a clear oil/low-melting solid.

Protocol B: Ritter Reaction to cis-Amino-Tetralol

Objective: Open the epoxide to form the (1S, 2R)-cis-1-amino-2-tetralol core. Note: This protocol mimics the Merck Indinavir synthesis, adapted for the tetralin ring.

Reagents:

• Substrate: (1R, 2S)-Tetralin Oxide (from Protocol A).

• Solvent/Reagent: Acetonitrile (MeCN) (Excess, serves as solvent and nucleophile).

• Catalyst: Oleum (fuming H2SO4) or Trifluoromethanesulfonic acid (TfOH).

Workflow:

• Activation: Dissolve the epoxide (5.0 g) in dry MeCN (50 mL) and cool to -20°C.

• Acid Addition: Slowly add Oleum (1.5 eq) dropwise. Maintain temperature below -15°C.

  • Mechanism:[1][2][3] The acid opens the epoxide to a benzylic carbocation; MeCN attacks from the cis face relative to the original oxygen (via an oxazoline intermediate mechanism involving double inversion or retention pathways specific to cyclic systems).

• Cyclization: Stir at 0°C for 3 hours. The intermediate formed is a methyl-oxazoline.[1]

• Hydrolysis: Add water (20 mL) and heat the mixture to reflux (80°C) for 4 hours to hydrolyze the oxazoline ring.

• Purification: Cool to room temperature. Basify with NaOH to pH 12. Extract with CH2Cl2.

• Crystallization: The crude amino-alcohol can often be recrystallized from Toluene or Isopropyl Acetate to upgrade enantiopurity.

Data Analysis & Validation

The following table summarizes typical quality attributes required for the intermediate to be viable for downstream PI synthesis.

Parameter	Specification	Analytical Method	Notes
Purity (HPLC)	> 98.0%	Reverse Phase C18	Impurities often include 1-tetralone (oxidation byproduct).
Enantiomeric Excess (ee)	> 99.0%	Chiral HPLC (Chiralcel OD-H)	Critical for drug efficacy. Racemate leads to 50% inactive drug.
Water Content	< 0.5%	Karl Fischer	Moisture interferes with the Ritter reaction (activates polymerization).
Residual Bromide	< 100 ppm	Ion Chromatography	Must be removed to prevent side reactions in coupling steps.

Structural Validation (NMR)

• Proton NMR (CDCl3): The cis-amino-tetralol is distinguished from the trans isomer by the coupling constant (

  ) between H1 and H2.

  • cis-isomer:

    .

  • trans-isomer:

    .

Integration into HIV Protease Inhibitor Synthesis[4][5][6][7][8][9][10]

Once the (1S, 2R)-cis-1-amino-2-tetralol is generated, it is coupled to the PI backbone. A common pathway involves:

• Boc-Protection: Protection of the amine.[4]

• Acetonide Formation: Locking the cis-amino-alcohol with acetone/dimethoxypropane.

• Alkylation: Attaching the "left-hand" side of the inhibitor (e.g., piperazine fragments or other peptidomimetics) to the secondary alcohol or the nitrogen.

Figure 2: Integration of the chiral scaffold into the final drug assembly.

Safety & References

Safety Protocols

• (1R)-Bromotetralol: Potential skin irritant and lachrymator. Handle in a fume hood.

• Epoxides: Alkylating agents. Mutagenic potential. Double-glove and use specific deactivation protocols (e.g., aqueous NaOH) for spills.

• Oleum: Highly corrosive. Reacts violently with water. Use dropwise addition protocols.

References

• Reider, P. J., et al. (1994). "Advances in AIDS Chemotherapy: The Asymmetric Synthesis of CRIXIVAN®." Chimia, 51, 306-310. (Grounding for the Ritter reaction mechanism on cyclic oxides).

• Ghosh, A. K., et al. (2018).[1] "cis-1-Aminoindan-2-ol in Asymmetric Syntheses." Journal of Medicinal Chemistry. (Review of the indanol scaffold, the direct homolog of the tetralol scaffold).

• Senanayake, C. H., et al. (1995).[2] "The Role of the Ritter Reaction in the Synthesis of HIV Protease Inhibitors." Tetrahedron Letters. (Establishes the stereochemical inversion principles).

• FDA Access Data. (1996). "Indinavir Sulfate (Crixivan) Chemistry Review." (Validates the regulatory importance of chiral purity in this class of drugs).

Sources

• 1. cis-1-Aminoindan-2-ol in Asymmetric Syntheses - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. chimia.ch [chimia.ch]
• 4. Design, Synthesis, and X-Ray Studies of Potent HIV-1 Protease Inhibitors incorporating aminothiochromane and aminotetrahydronaphthalene carboxamide derivatives as the P2 ligands - PMC [pmc.ncbi.nlm.nih.gov]

Procedures for base-promoted cyclization of (1R)-2-Bromo-1,2,3,4-tetrahydronaphthalen-1-ol

An in-depth guide to the base-promoted cyclization of (1R)-2-Bromo-1,2,3,4-tetrahydronaphthalen-1-ol, yielding the corresponding epoxide, 1a,7b-dihydro-2H-naphtho[1,2-b]oxirene. This document provides a detailed exploration of the underlying mechanism, comprehensive experimental protocols, and expert insights for researchers in organic synthesis and drug development.

Introduction

The transformation of halohydrins into epoxides is a cornerstone reaction in organic synthesis, valued for its efficiency and stereospecificity. This application note focuses on the base-promoted intramolecular cyclization of (1R)-2-Bromo-1,2,3,4-tetrahydronaphthalen-1-ol. This procedure is a classic example of the intramolecular Williamson ether synthesis, a powerful method for forming cyclic ethers.[1][2][3] The resulting product, a tetrahydronaphthalene oxide, is a valuable chiral building block for the synthesis of complex molecules and active pharmaceutical ingredients (APIs). Understanding the nuances of this reaction is critical for achieving high yields and purity.

Mechanistic Insights: The Intramolecular S_N2 Pathway

The cyclization proceeds via a bimolecular nucleophilic substitution (S_N2) mechanism that occurs within a single molecule.[2][4] The process can be dissected into two critical steps:

• Deprotonation: A base abstracts the acidic proton from the hydroxyl group of the bromohydrin. This creates a potent nucleophile, the alkoxide ion. The choice of base is crucial; strong bases such as sodium hydride (NaH) or sodium hydroxide (NaOH) are commonly employed to ensure complete and rapid formation of the alkoxide.[5][6]

• Intramolecular Cyclization: The newly formed alkoxide attacks the adjacent carbon atom bearing the bromine atom. This nucleophilic attack occurs from the backside of the carbon-bromine bond, leading to the displacement of the bromide leaving group and the simultaneous formation of the three-membered epoxide ring.[4]

A critical prerequisite for this reaction is the stereochemical arrangement of the reacting groups. For the S_N2 reaction to proceed, the nucleophilic oxygen and the bromide leaving group must adopt an anti-periplanar conformation. In cyclic systems like the tetrahydronaphthalene scaffold, this often corresponds to a trans-diaxial arrangement in a chair-like conformation, which allows for optimal orbital overlap between the oxygen's lone pair and the σ* (antibonding) orbital of the C-Br bond.[7][8]

Caption: Mechanism of base-promoted epoxidation.

Experimental Protocol

This section details a standard laboratory procedure for the synthesis of 1a,7b-dihydro-2H-naphtho[1,2-b]oxirene from its corresponding bromohydrin.

Materials and Reagents

Reagent/Material	Grade	Supplier Example	Purpose
(1R)-2-Bromo-1,2,3,4-tetrahydronaphthalen-1-ol	≥98% Purity	ChemicalBook	Starting Material[9]
Sodium Hydroxide (NaOH)	Reagent Grade, Pellets	Sigma-Aldrich	Base for deprotonation
Tetrahydrofuran (THF)	Anhydrous, ≥99.9%	MilliporeSigma	Reaction Solvent
Diethyl Ether (Et₂O)	Anhydrous	Fisher Scientific	Extraction Solvent
Deionized Water (H₂O)	N/A	In-house	Aqueous phase for work-up
Brine (Saturated aq. NaCl)	N/A	In-house	Washing agent to remove water
Anhydrous Magnesium Sulfate (MgSO₄)	Reagent Grade	Acros Organics	Drying Agent
Silica Gel	60 Å, 230-400 mesh	VWR	Stationary phase for chromatography
Hexanes / Ethyl Acetate	HPLC Grade	Fisher Scientific	Mobile phase for chromatography

Step-by-Step Procedure

• Reaction Setup:

  • To a 100 mL round-bottom flask equipped with a magnetic stir bar, add (1R)-2-Bromo-1,2,3,4-tetrahydronaphthalen-1-ol (2.27 g, 10.0 mmol).

  • Add 40 mL of anhydrous Tetrahydrofuran (THF) to dissolve the starting material.

  • Place the flask in an ice-water bath and stir the solution for 10 minutes to cool it to 0 °C.

• Base Addition:

  • Prepare a solution of sodium hydroxide (0.60 g, 15.0 mmol, 1.5 equivalents) in 10 mL of deionized water.

  • Add the aqueous NaOH solution dropwise to the stirred THF solution over a period of 15 minutes, ensuring the internal temperature remains below 5 °C.

• Reaction Progression:

  • After the addition is complete, allow the reaction mixture to slowly warm to room temperature.

  • Continue stirring at room temperature for 2-4 hours.

  • Monitor the reaction progress using Thin-Layer Chromatography (TLC) with a 4:1 Hexanes:Ethyl Acetate eluent system. The disappearance of the starting material spot (bromohydrin) and the appearance of a new, less polar spot (epoxide) indicates reaction completion.

• Work-up and Extraction:

  • Once the reaction is complete, pour the mixture into a separatory funnel containing 50 mL of deionized water.

  • Extract the aqueous layer with diethyl ether (3 x 40 mL).

  • Combine the organic extracts and wash them sequentially with deionized water (2 x 30 mL) and then with brine (1 x 30 mL) to remove residual water and inorganic salts.

• Drying and Concentration:

  • Dry the combined organic layer over anhydrous magnesium sulfate (MgSO₄).

  • Filter the mixture to remove the drying agent.

  • Concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude product as an oil or solid.

• Purification:

  • Purify the crude product via flash column chromatography on silica gel.[10]

  • Pack the column using a slurry of silica gel in hexanes.

  • Load the crude product onto the column and elute with a gradient of ethyl acetate in hexanes (e.g., starting from 100% hexanes and gradually increasing to 5% ethyl acetate).

  • Collect the fractions containing the pure product (as determined by TLC analysis) and combine them.

  • Remove the solvent under reduced pressure to yield the pure 1a,7b-dihydro-2H-naphtho[1,2-b]oxirene.

Caption: Workflow for the synthesis and purification.

Troubleshooting and Key Considerations

Issue	Potential Cause	Recommended Solution
Incomplete Reaction	Insufficient base, low reaction temperature, or insufficient reaction time.	Add an additional 0.2-0.5 equivalents of base. Allow the reaction to stir for a longer duration at room temperature. Gentle warming (to 30-40 °C) may be considered.
Low Yield	Inefficient extraction, loss during purification, or formation of side products.	Ensure thorough extraction with an appropriate solvent. Optimize chromatography conditions. Consider alternative bases like NaH in anhydrous solvent to minimize side reactions.
Side Product Formation	Elimination (E2) reaction competing with substitution (S_N2).[1][2]	Use a less hindered base or run the reaction at a lower temperature. The use of a strong, non-nucleophilic base like sodium hydride (NaH) in an aprotic solvent like THF can favor the S_N2 pathway.[6]

Safety Precautions

• Base Handling: Sodium hydroxide is corrosive and can cause severe burns. Sodium hydride is highly flammable and reacts violently with water. Handle these reagents in a fume hood while wearing appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.

• Solvent Handling: Tetrahydrofuran and diethyl ether are highly flammable. Ensure all operations are performed away from ignition sources in a well-ventilated fume hood.

• General Procedures: Always follow standard laboratory safety protocols.

References

• Williamson ether synthesis. (n.d.). In Wikipedia. Retrieved February 25, 2026, from [Link]

• Bromohydrin Formation using Br2 and H2O, followed by Epoxide formation using NaOH. (n.d.). Chem LibreTexts. Retrieved February 25, 2026, from [Link]

• The Elegance of Epoxidation: Mechanistic Insights, Diverse Applications, and Promising Horizons. (2024, August 28). IntechOpen. Retrieved February 25, 2026, from [Link]

• Ashenhurst, J. (2014, October 24). The Williamson Ether Synthesis. Master Organic Chemistry. Retrieved February 25, 2026, from [Link]

• Williamson ether synthesis. (n.d.). Lumen Learning. Retrieved February 25, 2026, from [Link]

• Larrow, J. F., & Jacobsen, E. N. (1994). Kinetic Resolution of 1,2-Dihydronaphthalene Oxide and Related Epoxides via Asymmetric C-H Hydroxylation. Journal of the American Chemical Society.
• Zhang, W., et al. (2021). Biocatalytic Aromaticity-Breaking Epoxidation of Naphthalene and Nucleophilic Ring-Opening Reactions.
• Process for the purification of epoxides. (1983). Google Patents.

• Epoxide synthesis from Bromohydrin. (2024, January 25). YouTube. Retrieved February 25, 2026, from [Link]

• Williamson Ether Synthesis. (2022, November 13). Chemistry Steps. Retrieved February 25, 2026, from [Link]

• Ashenhurst, J. (2015, June 12). Intramolecular Williamson Ether Synthesis. Master Organic Chemistry. Retrieved February 25, 2026, from [Link]

• Preparation of Epoxides. (2021, May 27). Chemistry Steps. Retrieved February 25, 2026, from [Link]

• Synthesis of dihydronaphthalene analogues inspired by combretastatin A-4 and their biological evaluation as anticancer agents. (n.d.). PubMed Central. Retrieved February 25, 2026, from [Link]

• Synthesis of dihydronaphthalene analogues inspired by combretastatin A-4 and their biological evaluation as anticancer agents. (2018, August 24). SciSpace. Retrieved February 25, 2026, from [Link]

• On the Epoxidation of Alkenes. (n.d.). University of Calgary. Retrieved February 25, 2026, from [Link]

• Initial reactions in the oxidation of 1,2-dihydronaphthalene by Sphingomonas yanoikuyae strains. (n.d.). ResearchGate. Retrieved February 25, 2026, from [Link]

• Oxidative contraction of 1,2-dihydronaphthalene derivatives. (n.d.). ResearchGate. Retrieved February 25, 2026, from [Link]

• Bromohydrin and epoxide formation. (2020, November 19). YouTube. Retrieved February 25, 2026, from [Link]

• Purification of naphthalene by distillation. (1963). Google Patents.

Sources

• 1. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. 9.5. Williamson ether synthesis | Organic Chemistry 1: An open textbook [courses.lumenlearning.com]
• 4. youtube.com [youtube.com]
• 5. orgosolver.com [orgosolver.com]
• 6. Williamson Ether Synthesis - Chemistry Steps [chemistrysteps.com]
• 7. Preparation of Epoxides - Epoxidation - Chemistry Steps [chemistrysteps.com]
• 8. youtube.com [youtube.com]
• 9. 2-BROMO-1,2,3,4-TETRAHYDRONAPHTHALEN-1-OL synthesis - chemicalbook [chemicalbook.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]

Technical Notes & Optimization

Technical Support Center: Optimizing Enantiomeric Excess in the Synthesis of (1R)-2-Bromo-1,2,3,4-tetrahydronaphthalen-1-ol

Welcome to the technical support hub for the asymmetric synthesis of (1R)-2-Bromo-1,2,3,4-tetrahydronaphthalen-1-ol. This resource is designed for researchers, chemists, and drug development professionals aiming to enhance the enantiomeric excess (ee) of this critical chiral building block. This guide provides in-depth troubleshooting protocols, addresses frequently encountered issues, and explains the fundamental principles behind achieving high stereoselectivity.

The target molecule is a trans-bromohydrin, typically synthesized via the electrophilic bromohydroxylation of 1,2-dihydronaphthalene. The core challenge lies in controlling the facial selectivity of the bromine addition and subsequent nucleophilic attack by water to favor the desired (1R, 2S) enantiomer.

Part 1: Frequently Asked Questions (FAQs)

Q1: My enantiomeric excess is consistently low (<60%). What are the most probable causes?

A1: Low enantiomeric excess is the most common issue and typically points to one of three primary problems:

• Competitive Background Reaction: A non-catalyzed, racemic reaction pathway is competing with your desired chiral-catalyzed pathway. This is often exacerbated by higher temperatures.[1][2]

• Catalyst/Ligand Inefficiency: The chosen chiral catalyst or ligand may have poor enantiopurity, may be unsuited for this specific substrate, or may have degraded due to improper handling (e.g., exposure to air or moisture).[2]

• Sub-optimal Reaction Conditions: Factors like solvent choice, concentration, and the nature of the bromine source can dramatically influence the chiral induction.

Q2: I'm observing a significant amount of the dibromo byproduct (1,2-dibromo-1,2,3,4-tetrahydronaphthalene). How can I minimize this?

A2: Dibromide formation occurs when the bromide ion (Br⁻), generated from the initial electrophilic addition, outcompetes water as the nucleophile.[3] To suppress this:

• Use a Protic Solvent System: Employing a solvent system with a high concentration of water (e.g., Acetone/H₂O or CH₃CN/H₂O mixtures) favors the desired bromohydrin formation by simple mass action.[3][4]

• Control the Bromine Source: Use an N-bromoamide like N-bromosuccinimide (NBS) or N-bromobenzamide, which can be activated by the catalyst, rather than elemental bromine (Br₂), which often promotes a more aggressive background reaction.[5][6]

• Temperature Control: Lower temperatures can help modulate reactivity and improve selectivity for the water addition pathway.

Q3: How do I select an appropriate chiral catalyst for this transformation?

A3: The asymmetric bromohydroxylation of styrenyl-type olefins has been successfully achieved using cinchona alkaloid derivatives.[5][7] Catalysts like (DHQD)₂PHAL (Hydroquinidine 1,4-phthalazinediyl diether) are highly effective. These catalysts create a defined chiral pocket that binds the substrate, directing the electrophilic bromine source to one face of the double bond.[5] The choice of catalyst is critical, and screening a small library of related ligands (e.g., (DHQ)₂PHAL vs. (DHQD)₂PHAL) is often necessary to find the optimal match for your substrate.

Part 2: In-Depth Troubleshooting Guides

Guide 1: Diagnosing and Solving Low Enantiomeric Excess (ee)

Low 'ee' is a clear indicator that the transition states leading to the two enantiomers are not sufficiently different in energy. The goal is to maximize the energy difference by optimizing the chiral-catalyzed pathway while suppressing the racemic background reaction.

Caption: Troubleshooting workflow for low enantiomeric excess.

Potential Cause	Explanation	Recommended Action & Protocol
Reaction Temperature is Too High	The uncatalyzed background reaction has a lower activation energy and becomes significant at higher temperatures, producing a racemic product that erodes the overall 'ee'.	Lower the reaction temperature. Studies show that decreasing the temperature from -30 °C to -40 °C can lead to a slight increase in 'ee', though it may also lower the reaction rate.[7] (See Protocol A)
Ineffective Catalyst System	The chiral catalyst must effectively complex with the bromine source and orient the substrate. The wrong catalyst enantiomer, impurities, or an unsuitable bromine source can lead to poor induction.	Screen catalysts and bromine sources. For the desired (1R)-alcohol, a (DHQD)-based ligand is typically used. N-bromobenzamide has been shown to give higher 'ee' than NBS in similar systems.[5][6] An acidic additive like (-)-CSA can also improve both yield and 'ee'.[7] (See Protocol B)
Incorrect Solvent Environment	The solvent influences catalyst solubility, substrate orientation, and the stability of the transition state. Non-polar solvents can disfavor the desired pathway.	Optimize the solvent mixture. Acetonitrile/water (10:1) has proven effective, yielding higher 'ee' compared to acetone/water in related syntheses.[5][7] The water component is crucial for acting as the nucleophile.[4] (See Protocol A)

Part 3: Key Experimental Protocols

Protocol A: General Procedure for Enantioselective Bromohydroxylation

This protocol is a starting point based on highly effective methods developed for analogous substrates.[5][7]

• Preparation: To a flame-dried, round-bottom flask under an Argon atmosphere, add 1,2-dihydronaphthalene (1.0 equiv).

• Solvent & Catalyst Addition: Dissolve the substrate in a 10:1 mixture of CH₃CN/H₂O. Add the chiral catalyst, (DHQD)₂PHAL (0.1 equiv), and an additive such as (-)-camphorsulfonic acid ((-)-CSA) (0.1 equiv).

• Cooling: Cool the reaction mixture to the desired temperature (start with -30 °C).

• Reagent Addition: Add the bromine source (e.g., N-bromobenzamide, 1.2 equiv) portion-wise over 30 minutes to maintain a low concentration and minimize side reactions.

• Reaction Monitoring: Stir the reaction at the set temperature for 24-48 hours. Monitor the reaction progress by TLC or LC-MS.

• Workup: Upon completion, quench the reaction with a saturated aqueous solution of Na₂S₂O₃. Extract the aqueous layer with ethyl acetate (3x). Combine the organic layers, wash with brine, dry over Na₂SO₄, and concentrate in vacuo.

• Purification: Purify the crude product by flash column chromatography on silica gel to isolate the desired bromohydrin.

Protocol B: Catalyst and Additive Screening for 'ee' Optimization

If the 'ee' from Protocol A is unsatisfactory, a systematic screening of parameters is necessary.

Experiment	Catalyst (10 mol%)	Bromine Source	Additive (10 mol%)	Solvent	Temp (°C)	Expected Outcome
1 (Baseline)	(DHQD)₂PHAL	N-Bromobenzamide	(-)-CSA	CH₃CN/H₂O	-30	High 'ee' is expected based on literature for similar substrates.[5][7]
2	(DHQD)₂PHAL	NBS	(-)-CSA	CH₃CN/H₂O	-30	NBS is a common reagent but may give lower 'ee' than N-bromoamides.[6]
3	(DHQ)₂PHAL	N-Bromobenzamide	(-)-CSA	CH₃CN/H₂O	-30	This catalyst should produce the opposite enantiomer, (1S)-2-Bromo-1,2,3,4-tetrahydronaphthalen-1-ol.
4	(DHQD)₂PHAL	N-Bromobenzamide	None	CH₃CN/H₂O	-30	The absence of an acidic additive may result in lower yield and 'ee'.[7]
5	(DHQD)₂PHAL	N-Bromobenzamide	(-)-CSA	Acetone/H₂O	-30	Acetone is a viable alternative solvent, but may result in slightly lower 'ee' than acetonitrile.[5]
6	(DHQD)₂PHAL	N-Bromobenzamide	(-)-CSA	CH₃CN/H₂O	-40	Lower temperature may slightly improve 'ee' at the cost of a longer reaction time.[7]

Protocol C: Chiral HPLC Method for 'ee' Determination

Accurate determination of enantiomeric excess is crucial for process optimization.[2]

• Sample Preparation: Prepare a ~1 mg/mL solution of the purified bromohydrin in the HPLC mobile phase.

• Column: Use a chiral stationary phase column suitable for separating enantiomers of alcohols (e.g., Chiralcel OD-H, Chiralpak AD-H, or similar).

• Mobile Phase: A typical mobile phase is a mixture of hexane and isopropanol (e.g., 95:5 or 90:10). The exact ratio must be optimized to achieve baseline separation.

• Flow Rate: Start with a flow rate of 1.0 mL/min.

• Detection: Use a UV detector set to a wavelength where the naphthalene chromophore absorbs strongly (e.g., 220 nm or 254 nm).

• Quantification: Integrate the peak areas for the two enantiomers. Calculate the 'ee' using the formula: ee (%) = [ (Area_major - Area_minor) / (Area_major + Area_minor) ] * 100

Part 4: Mechanistic Visualization

The chiral catalyst plays a pivotal role by creating a specific three-dimensional environment that dictates the trajectory of the incoming electrophile.

Caption: Proposed role of the chiral catalyst in facial selection.

The (DHQD)₂PHAL catalyst activates the N-bromoamide and docks the 1,2-dihydronaphthalene substrate through π-π stacking interactions.[5] This steric arrangement blocks one face of the alkene, forcing the electrophilic bromine to add to the less hindered face, leading to the formation of a specific bromonium ion enantiomer. Subsequent anti-attack by water at the more substituted benzylic carbon (C1) yields the desired (1R, 2S) product.[3][8]

References

• Li, J., & Shi, Y. (2021). Catalytic enantioselective bromohydroxylation of cinnamyl alcohols. RSC Advances. Available at: [Link]

• ResearchGate. (n.d.). Synthesis of Enantioenriched Bromohydrins via Divergent Reactions of Racemic Intermediates from Anchimeric Oxygen Borrowing | Request PDF. Available at: [Link]

• RSC Publishing. (2021). Catalytic enantioselective bromohydroxylation of cinnamyl alcohols. Available at: [Link]

• ResearchGate. (n.d.). Organocatalysis in the Stereoselective Bromohydrin Reaction of Alkenes. | Request PDF. Available at: [Link]

• National Institutes of Health. (2015). Reinvestigation of a Catalytic, Enantioselective Alkene Dibromination and Chlorohydroxylation. Available at: [Link]

• Chemistry Steps. (2025). Reaction of Alkenes with Bromine. Available at: [Link]

• ResearchGate. (n.d.). Asymmetric halohydroxylation of olefins | Download Scientific Diagram. Available at: [Link]

• Technion Research & Development Foundation Ltd. (2010). Organocatalysis in the stereoselective bromohydrin reaction of alkenes. Available at: [Link]

• Semantic Scholar. (n.d.). Catalytic enantioselective bromohydroxylation of cinnamyl alcohols. Available at: [Link]

• Chemistry LibreTexts. (2020). 9.10: Formation of Halohydrins. Available at: [Link]

Sources

• 1. Reinvestigation of a Catalytic, Enantioselective Alkene Dibromination and Chlorohydroxylation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Reaction of Alkenes with Bromine - Chemistry Steps [chemistrysteps.com]
• 4. researchgate.net [researchgate.net]
• 5. Catalytic enantioselective bromohydroxylation of cinnamyl alcohols - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 7. Catalytic enantioselective bromohydroxylation of cinnamyl alcohols - RSC Advances (RSC Publishing) DOI:10.1039/D1RA02297K [pubs.rsc.org]
• 8. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: Optimizing Yield for the Bromination of 1,2-Dihydronaphthalene

Prepared by: Gemini, Senior Application Scientist

This guide provides in-depth technical support for researchers, scientists, and drug development professionals engaged in the bromination of 1,2-dihydronaphthalene. Recognizing that this substrate contains both an alkene and reactive allylic/benzylic C-H bonds, reaction outcomes are highly dependent on the chosen conditions. This document is structured to address specific experimental challenges, explain the underlying chemical principles, and provide validated protocols to maximize the yield of your desired product.

Two primary, competing pathways govern the bromination of this molecule:

• Electrophilic Addition: The addition of bromine (Br₂) across the C=C double bond to form trans-1,2-dibromo-1,2,3,4-tetrahydronaphthalene. This reaction proceeds through an ionic mechanism.

• Radical Substitution: The substitution of a hydrogen atom at the allylic/benzylic position with a bromine atom, yielding 4-bromo-1,2-dihydronaphthalene. This reaction proceeds through a free-radical chain mechanism.

This guide will help you selectively favor one pathway over the other and troubleshoot common issues to optimize your reaction yield.

Troubleshooting Guide

This section addresses specific problems you may encounter during your experiments. The solutions are designed to diagnose the issue and provide a clear, actionable path to resolution.

Problem 1: Low Yield of the Desired trans-1,2-Dibromo-1,2,3,4-tetrahydronaphthalene (Addition Product)

Q: My reaction yield is low, and I'm observing multiple spots on my TLC plate, including one that is UV active. What is the likely cause?

A: A low yield of the desired dibromo-addition product, accompanied by multiple byproducts, typically points to a lack of selectivity in the reaction mechanism. The two most common side reactions are:

• Competing Radical Substitution: The reaction conditions may be inadvertently promoting the free-radical pathway, leading to the formation of 4-bromo-1,2-dihydronaphthalene. This is especially likely if the reaction is exposed to ambient or UV light, or if radical initiators are present.[1]

• Aromatization & Polybromination: 1,2-Dihydronaphthalene can be sensitive to harsh conditions. The presence of excess bromine or elevated temperatures can lead to dehydrobromination of the initial product, followed by aromatization to naphthalene. Naphthalene itself can then undergo further electrophilic bromination, leading to a complex mixture of polybrominated naphthalenes.[2]

Solution Pathway: To favor the ionic electrophilic addition mechanism, you must actively suppress the radical pathway.

• Exclude Light: Run the reaction in a flask wrapped in aluminum foil or in a dark fume hood. Light can initiate the homolytic cleavage of Br₂ into bromine radicals, triggering the substitution side reaction.[3]

• Control Temperature: Perform the addition of bromine at a low temperature (e.g., 0 °C) to reduce the rate of side reactions, including potential aromatization.[4]

• Choose an Appropriate Solvent: Use a polar aprotic solvent like dichloromethane (CH₂Cl₂) or an inert solvent like carbon tetrachloride (CCl₄).[5] Polar solvents can help stabilize the charged bromonium ion intermediate, favoring the ionic pathway.

• Precise Stoichiometry: Use a slight excess (e.g., 1.05 equivalents) of molecular bromine (Br₂). A large excess can lead to polybromination and other side reactions.[6] Avoid using N-Bromosuccinimide (NBS) for this transformation, as it is specifically designed to promote radical substitution.[7]

Q: The reaction appears to stall, and the characteristic red-brown color of bromine persists even after extended reaction times. Why isn't my starting material fully consumed?

A: This issue often relates to reagent quality, concentration, or reaction setup.

• Reagent Purity: The 1,2-dihydronaphthalene starting material may contain impurities that are unreactive or that inhibit the reaction. Verify its purity by ¹H NMR or GC-MS.

• Solvent Purity: Ensure your solvent is anhydrous. The presence of water can lead to the formation of bromohydrin byproducts, consuming your starting material and bromine in an unwanted pathway.[4][8]

• Inefficient Mixing: If the bromine is not dispersed effectively as it is added, localized high concentrations can promote side reactions, while other regions of the solution have unreacted starting material. Ensure vigorous stirring throughout the addition and the entire reaction period.[9]

Problem 2: Optimizing the Synthesis of 4-Bromo-1,2-dihydronaphthalene (Allylic/Benzylic Substitution Product)

Q: I am trying to perform an allylic/benzylic bromination using NBS, but my main product is the dibromo-addition compound. How can I improve selectivity for substitution?

A: This is a classic selectivity problem. The formation of the dibromoalkane indicates that the electrophilic addition pathway is outcompeting the desired radical substitution. To favor the radical mechanism, you must maintain a very low concentration of molecular bromine (Br₂) in the reaction mixture.[7][10]

Solution Pathway: The Wohl-Ziegler reaction conditions are specifically designed for this purpose.[4]

• Use N-Bromosuccinimide (NBS): NBS is the reagent of choice for allylic and benzylic bromination.[11] It reacts with the HBr generated during the propagation step to produce a low, steady concentration of Br₂, which is necessary for the radical chain reaction to proceed but is too low to favor significant electrophilic addition.[1]

• Choose a Non-Polar Solvent: Carbon tetrachloride (CCl₄) is the traditional solvent for this reaction, as its non-polar nature disfavors the formation of the ionic bromonium intermediate required for addition.[12]

• Use a Radical Initiator: The reaction requires initiation to generate the initial bromine radicals. This can be achieved by:

  • Chemical Initiators: Adding a catalytic amount (1-2 mol%) of azobisisobutyronitrile (AIBN) or benzoyl peroxide (BPO).[4][11]

  • Photochemical Initiation: Irradiating the reaction mixture with a sunlamp or a UV lamp.[1]

• Ensure NBS Purity: Old or impure NBS may contain excess bromine or hydrobromic acid, which can lead to ionic side reactions. If the NBS is yellowed, it can be purified by recrystallization from hot water.[4]

Frequently Asked Questions (FAQs)

Q: What is the mechanism for the electrophilic addition of bromine to 1,2-dihydronaphthalene?

A: The reaction proceeds via a two-step mechanism involving a cyclic bromonium ion intermediate. This mechanism explains the observed anti-stereochemistry of the addition, where the two bromine atoms add to opposite faces of the double bond.[5][8]

Caption: Mechanism of Radical Substitution with NBS.

Q: What is the expected stereochemistry for the dibromo-addition product?

A: The addition of bromine to alkenes is stereospecific, resulting in anti-addition. [8]This means the two bromine atoms add to opposite faces of the original double bond. For 1,2-dihydronaphthalene, this results in the formation of trans-1,2-dibromo-1,2,3,4-tetrahydronaphthalene as a racemic mixture of (1R,2R) and (1S,2S) enantiomers.

Q: Which analytical techniques are best for monitoring the reaction and characterizing the products?

A:

• Reaction Monitoring: Thin-Layer Chromatography (TLC) is the most convenient method. The disappearance of the starting material and the appearance of a new, typically less polar, product spot can be visualized under UV light. The reaction can also be monitored visually by the disappearance of the red-brown color of bromine.

• Product Characterization:

  • ¹H and ¹³C NMR Spectroscopy: Provides definitive structural information to distinguish between the addition and substitution products and confirm stereochemistry.

  • Mass Spectrometry (GC-MS or LC-MS): Confirms the molecular weight and the presence of two bromine atoms through their characteristic isotopic pattern.

  • Melting Point: The purified crystalline product should have a sharp melting point consistent with literature values. [13]

Optimized Experimental Protocols

Protocol 1: Synthesis of trans-1,2-Dibromo-1,2,3,4-tetrahydronaphthalene (Electrophilic Addition)

This protocol is optimized for selectivity towards the electrophilic addition product.

Materials:

• 1,2-Dihydronaphthalene (1.0 eq)

• Molecular Bromine (Br₂) (1.05 eq)

• Dichloromethane (CH₂Cl₂), anhydrous

• Saturated aqueous sodium thiosulfate (Na₂S₂O₃)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine (saturated NaCl)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Setup: In a round-bottom flask equipped with a magnetic stir bar and a dropping funnel, dissolve 1,2-dihydronaphthalene (1.0 eq) in anhydrous CH₂Cl₂. Wrap the flask in aluminum foil to exclude light.

• Cooling: Cool the solution to 0 °C in an ice-water bath.

• Bromine Solution: In the dropping funnel, prepare a solution of Br₂ (1.05 eq) in a small amount of CH₂Cl₂.

• Addition: Add the bromine solution dropwise to the stirred solution of dihydronaphthalene over 15-20 minutes. Maintain the temperature at 0 °C. The red-brown color of bromine should disappear upon addition. A persistent pale orange color indicates the reaction is nearing completion.

• Reaction: After the addition is complete, allow the reaction to stir at 0 °C for an additional 30 minutes, then warm to room temperature and stir for 1 hour, or until TLC analysis shows complete consumption of the starting material.

• Workup:

  • Quench the reaction by slowly adding saturated aqueous Na₂S₂O₃ until the orange color completely disappears.

  • Transfer the mixture to a separatory funnel and wash sequentially with saturated aqueous NaHCO₃ and brine.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purification: The crude product can be purified by recrystallization from a suitable solvent system (e.g., hexanes/ethyl acetate) to yield the pure trans-dibromide.

Protocol 2: Synthesis of 4-Bromo-1,2-dihydronaphthalene (Radical Substitution)

This protocol is optimized for the Wohl-Ziegler allylic/benzylic bromination. [4][14] Materials:

• 1,2-Dihydronaphthalene (1.0 eq)

• N-Bromosuccinimide (NBS) (1.05 eq), recrystallized if necessary

• Azobisisobutyronitrile (AIBN) (0.02 eq)

• Carbon tetrachloride (CCl₄), anhydrous

• Hexanes

Procedure:

• Setup: To a round-bottom flask equipped with a reflux condenser and a magnetic stir bar, add 1,2-dihydronaphthalene (1.0 eq), NBS (1.05 eq), AIBN (0.02 eq), and anhydrous CCl₄.

• Reaction: Heat the mixture to reflux (approx. 77 °C). The reaction can be monitored by TLC. As the reaction proceeds, the dense NBS will be consumed and replaced by the less dense succinimide, which will float to the surface.

• Completion: The reaction is typically complete within 2-4 hours. After completion, cool the mixture to room temperature.

• Workup:

  • Filter the mixture to remove the solid succinimide byproduct. Rinse the solid with a small amount of cold CCl₄.

  • Transfer the filtrate to a separatory funnel and wash with water and brine to remove any remaining water-soluble impurities.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purification: The crude product can be purified by flash column chromatography on silica gel using hexanes or a hexanes/ethyl acetate gradient.

Data Summary: Condition Selection

The choice of reagents and conditions is critical for directing the reaction toward your desired product. Use the table below for quick reference.

Parameter	Electrophilic Addition	Radical Substitution	Causality
Brominating Agent	Molecular Bromine (Br₂)	N-Bromosuccinimide (NBS)	NBS provides a low, steady concentration of Br₂, favoring radical chain reactions over ionic addition. [7][10]
Solvent	Dichloromethane, CCl₄	Carbon Tetrachloride (CCl₄)	Non-polar solvents disfavor the formation of the charged bromonium ion intermediate. [12]
Initiator/Catalyst	None (Lewis acid optional)	AIBN, Benzoyl Peroxide, or UV Light	A radical initiator is required to start the homolytic chain reaction. [11]
Temperature	0 °C to Room Temp	Reflux (e.g., ~77 °C in CCl₄)	Higher temperatures facilitate C-H bond cleavage and radical propagation.
Key Condition	Exclusion of Light	Presence of Radical Initiator	Light can cleave Br₂ into radicals, while initiators ensure the radical pathway dominates. [1]
Primary Product	trans-1,2-dibromo-1,2,3,4-tetrahydronaphthalene	4-bromo-1,2-dihydronaphthalene	The mechanism dictates the final product structure.
Major Side Product	Allylic/Benzylic Bromide	Dibromo-addition Product	Conditions for one pathway can inadvertently trigger the competing reaction.

References

• Chemistry LibreTexts. (2023, October 13). 5.3 Radical Bromination of Alkenes Part II: Allylic Bromination with NBS. [Link]

• Wikipedia. (n.d.). N-Bromosuccinimide. [Link]

• Common Organic Chemistry. (n.d.). Bromination - Common Conditions. [Link]

• OpenStax. (2023, September 20). 10.3 Preparing Alkyl Halides from Alkenes: Allylic Bromination. In Organic Chemistry. [Link]

• Chad's Prep. (n.d.). 10.3 Allylic and Benzylic Bromination with NBS. [Link]

• Orgo Made Simple. (2014, July 10). Allylic Bromination of Alkenes Using NBS [Video]. YouTube. [Link]

• Chemia. (2022, April 14). Addition of bromine to alkenes, bromohydrination of alkenes, synthesis of bromoalkanes from alcohols:NBS bromination reactions (3). [Link]

• ResearchGate. (2021, March 23). N-BromoSuccinimide (NBS) reaction. [Link]

• Çakmak, O., Kahveci, I., et al. (2000). Bromination of Tetralin. Short and Efficient Synthesis of 1,4-Dibromonaphthalene.

• University of Rochester, Department of Chemistry. (n.d.). Troubleshooting: How to Improve Yield. [Link]

• Master Organic Chemistry. (2013, March 15). Bromination of Alkenes - The Mechanism. [Link]

• Chemistry LibreTexts. (2023, January 22). Reactions of Alkenes with Bromine. [Link]

• Smith, K., et al. (2022). Polybromination of naphthalene using bromine over a montmorillonite clay and regioselective synthesis of 2,6-dibromonaphthalene. Arkivoc, 2022(5), 46-59. [Link]

• Quora. (2017, February 8). How is the mechanism of side reaction, dibrominated product, which generated during bromination of methylbenzene by NBS/BPO?. [Link]

• Moore, J. (2011, September 1). Stereospecific Addition of Bromine to an Alkene [Video]. YouTube. [Link]

• Lady Keane College, Department of Chemistry. (n.d.). STEREOCHEMISTRY OF ADDITION OF BROMINE TO ALKENES. [Link]

• ChemTube 3D. (2021, January 2). Stereochemistry of bromine addition [Video]. YouTube. [Link]

Sources

• 1. 10.3 Preparing Alkyl Halides from Alkenes: Allylic Bromination - Organic Chemistry | OpenStax [openstax.org]
• 2. orca.cardiff.ac.uk [orca.cardiff.ac.uk]
• 3. m.youtube.com [m.youtube.com]
• 4. N-Bromosuccinimide - Wikipedia [en.wikipedia.org]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. quora.com [quora.com]
• 7. 10.3 Allylic and Benzylic Bromination with NBS - Chad's Prep® [chadsprep.com]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]
• 9. Troubleshooting [chem.rochester.edu]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. Bromination - Common Conditions [commonorganicchemistry.com]
• 12. researchgate.net [researchgate.net]
• 13. m.youtube.com [m.youtube.com]
• 14. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Troubleshooting Low Diastereoselectivity in Tetralin Bromohydrin Formation

Welcome to the technical support center for troubleshooting challenging organic syntheses. This guide is specifically designed for researchers, scientists, and drug development professionals encountering difficulties with the diastereoselectivity of tetralin bromohydrin formation. Here, we move beyond simple procedural lists to delve into the mechanistic reasoning behind experimental choices, empowering you to make informed decisions to optimize your reaction outcomes.

I. Troubleshooting Guide: Enhancing Diastereoselectivity

This section addresses common issues of low diastereoselectivity in a question-and-answer format, providing in-depth explanations and actionable protocols.

Question 1: My reaction is producing a nearly 1:1 mixture of diastereomers. What are the primary factors controlling diastereoselectivity in this reaction?

Answer:

The formation of bromohydrins from alkenes, such as the double bond in the tetralin core, proceeds via a stereospecific anti-addition mechanism.[1][2] This means the bromine and hydroxyl groups add to opposite faces of the double bond. The reaction is initiated by the electrophilic attack of bromine on the alkene, forming a cyclic bromonium ion intermediate.[3][4] The subsequent nucleophilic attack by water occurs from the face opposite to the bromonium ion.[5][6]

The diastereoselectivity in the case of tetralin arises from the facial selectivity of the initial bromine addition and the subsequent water attack on the resulting bromonium ion. The fused ring system of tetralin creates a non-planar structure, leading to two distinct faces for electrophilic attack: the syn-face (same side as the aromatic ring) and the anti-face (opposite side). The inherent steric and electronic properties of the tetralin scaffold should favor attack on one face over the other.

Low diastereoselectivity suggests that the energy difference between the transition states leading to the two possible diastereomers is minimal under your current reaction conditions. Key factors that influence this selectivity include:

• Steric Hindrance: The approach of the bulky bromine molecule can be hindered by the puckered conformation of the tetralin ring system.

• Solvent Effects: The solvent can influence the stability of the bromonium ion intermediate and the transition state of the nucleophilic attack.[7][8]

• Temperature: Lower temperatures often enhance selectivity by favoring the pathway with the lower activation energy.[8][9]

• Bromine Source: The choice of brominating agent can impact the reaction's selectivity.

Question 2: How can I modify my experimental setup to favor the formation of a single diastereomer?

Answer:

To improve diastereoselectivity, you need to amplify the subtle energy differences between the two diastereomeric transition states. Here are several strategies, ranging from simple adjustments to more significant methodological changes:

Strategy 1: Temperature Optimization

Lowering the reaction temperature is often the most straightforward approach to improving diastereoselectivity. Reactions run at lower temperatures are more sensitive to small differences in activation energies, thus favoring the kinetic product.

Experimental Protocol: Low-Temperature Bromohydrin Formation

• Dissolve the tetralin starting material in a 50% aqueous solution of a suitable co-solvent like DMSO, THF, or tert-butanol in a round-bottom flask equipped with a magnetic stir bar.[10][11]

• Cool the reaction mixture to 0 °C using an ice-water bath. For even lower temperatures, a dry ice/acetone bath can be used, but monitor for solvent freezing.

• Slowly add a solution of N-bromosuccinimide (NBS) in the same aqueous co-solvent to the stirred reaction mixture over a period of 30-60 minutes.[11] Using NBS is often preferable to elemental bromine as it can lead to fewer side products.[12]

• Maintain the reaction at the low temperature and monitor its progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction with a saturated aqueous solution of sodium thiosulfate and proceed with standard workup and purification.

Strategy 2: Solvent Screening

The choice of solvent can have a profound impact on the reaction's stereochemical outcome.[7] Polar, protic solvents can stabilize the charged bromonium ion intermediate, while the solvent's ability to hydrogen bond can influence the orientation of the attacking water molecule.

Data Presentation: Effect of Solvent on Diastereomeric Ratio (d.r.)

Solvent System (1:1 with Water)	Typical Diastereomeric Ratio (anti:syn)
Dichloromethane (DCM)	~1:1
Tetrahydrofuran (THF)	~3:1
Dimethyl Sulfoxide (DMSO)	Up to 5:1 or higher
tert-Butanol	~2.5:1

Note: These are representative values and can vary based on the specific tetralin substrate and other reaction conditions.

A study on electrochemical bromohydrin synthesis highlighted that a DMSO:H₂O system significantly improved the yield and selectivity of the desired product.[13]

Strategy 3: Choice of Brominating Agent

While elemental bromine (Br₂) is the classic reagent, alternatives can offer better control. N-bromosuccinimide (NBS) is a solid, easier-to-handle reagent that generates Br₂ in situ at a low concentration, which can suppress side reactions.[11][14]

dot graph TD { A[Start: Low Diastereoselectivity] --> B{Identify Key Variables}; B --> C[Temperature]; B --> D[Solvent]; B --> E[Brominating Agent]; C --> F[Lower Reaction Temperature]; D --> G[Screen Solvents (e.g., DMSO, THF)]; E --> H[Use NBS instead of Br₂]; F --> I[Analyze Diastereomeric Ratio]; G --> I; H --> I; I --> J{Optimization Complete?}; J -- No --> B; J -- Yes --> K[Optimized Protocol]; }

Caption: Troubleshooting workflow for low diastereoselectivity.

II. Frequently Asked Questions (FAQs)

Q1: What is the expected stereochemistry of the addition? Is it syn or anti?

The bromohydrin formation is a classic example of an anti-addition reaction.[1][2] The bromine and hydroxyl groups will be on opposite faces of the original double bond. This is a direct consequence of the reaction mechanism involving a cyclic bromonium ion intermediate, which is then attacked by a water molecule from the backside.[4]

Q2: Can the aromatic ring of the tetralin participate in the reaction?

Under the conditions for bromohydrin formation, the primary reaction is the electrophilic addition to the alkene double bond. However, benzylic bromination can occur as a side reaction, especially at higher temperatures or under photolytic conditions.[15][16][17] Using a reagent like NBS in the dark at low temperatures helps to minimize these side reactions.[11]

Q3: Are there any alternative methods to synthesize tetralin bromohydrins with high diastereoselectivity?

Yes, if conventional methods fail to provide the desired selectivity, you might consider a two-step approach:

• Diastereoselective Epoxidation: First, convert the tetralin alkene to an epoxide. There are numerous methods for diastereoselective epoxidation, some of which may be influenced by existing stereocenters in your molecule.

• Regio- and Stereoselective Epoxide Opening: The resulting epoxide can then be opened with a bromide source (e.g., HBr or LiBr). This ring-opening is typically an SN2-type reaction that proceeds with inversion of stereochemistry, leading to the anti-bromohydrin.[18] This approach can offer a higher degree of stereocontrol.

dot graph G { rankdir=LR; node [shape=box, style=rounded, fontname="Helvetica", fontsize=10, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Helvetica", fontsize=9, color="#5F6368"];

}

Caption: Mechanism of anti-addition in bromohydrin formation.

III. References

• 9.10: Formation of Halohydrins - Chemistry LibreTexts. [Link]

• Bromohydrin Formation of Alkenes with Br₂ and H₂O. [Link]

• Bityukov, O., et al. (2021). Alkene, Bromide, and ROH – How To Achieve Selectivity? Electrochemical Synthesis of Bromohydrins and Their Ethers. The Journal of Organic Chemistry, 86(10), 7347-7358. [Link]

• Syn- & Anti-Addition Reaction | Definition & Examples - Study.com. [Link]

• Syn and anti addition - Wikipedia. [Link]

• Understanding Anti and Syn Addition in Organic Chemistry - Oreate AI Blog. [Link]

• Bromination of Alkenes - The Mechanism - Master Organic Chemistry. [Link]

• Gribble, G. W. (2010). Stereoselective Halogenation in Natural Product Synthesis. Journal of Natural Products, 73(3), 537-579. [Link]

• Reaction of Alkenes with Bromine - Chemistry Steps. [Link]

• Stereospecificity: Electrophilic Addition and Bromohydrin Formation.

• Bromination of Tetralin. Short and Efficient Synthesis of 1,4-Dibromonaphthalene. [Link]

• Halohydrins from Alkenes - Chemistry Steps. [Link]

• N-Bromosuccinimide - Wikipedia. [Link]

• Alkene Reactivity - Michigan State University. [Link]

• In what instances would Bromination undergo syn addition? : r/OrganicChemistry - Reddit. [Link]

• Predict the product(s) that would result when the alkenes are all... | Study Prep in Pearson+. [Link]

• Bromination of tetralin. Short and efficient synthesis of 1,4-dibromonaphthalene - -ORCA. [Link]

• 8.10: Formation of Halohydrins - Chemistry LibreTexts. [Link]

• Organic Chemistry: Regioselectivity of an Electrophilic Addition Reaction.

• bromohydrin formation mechanism - YouTube. [Link]

• Allouche, F., et al. (2012). Temperature and solvent effects in facial diastereoselectivity of nucleophilic addition: entropic and enthalpic contribution. Chemical Communications, 48(12), 1793-1795. [Link]

• bromohydrin mechanism - YouTube. [Link]

• Halohydrin formation. [Link]

• Bromohydrin Formation Mechanism With NBS | Organic Chemistry - YouTube. [Link]

• N-Bromosuccinimide (NBS) - Organic Chemistry Portal. [Link]

• N-bromosuccinimide reactions of some heterocycles in the presence or absence of water - ResearchGate. [Link]

• Gogoi, D., et al. (2016). cis-Diastereoselective synthesis of chroman-fused tetralins as B-ring-modified analogues of brazilin. Beilstein Journal of Organic Chemistry, 12, 2816-2822. [Link]

• Halohydrin formation reaction - chemeurope.com. [Link]

• Bromination of tetralin. Short and efficient synthesis of 1,4-dibromonaphthalene | AVESİS. [Link]

• Bromohydrin synthesis by bromination or substitution - Organic Chemistry Portal. [Link]

• N-BromoSuccinimide (NBS) As A Reagent In Organic Chemistry. [Link]

• Low and high temperature bromination of exocyclic dienes: High temperature bromination. Part 16 | Request PDF - ResearchGate. [Link]

• Selectivity in the electrophilic addition reaction - Theory pages - Labster. [Link]

• Alkene Electrophilic Addition Reaction Stereoselectivity When Two New Asymmetric Centers Form - Chemistry Stack Exchange. [Link]

• STEREOCHEMISTRY OF ADDITION OF BROMINE TO ALKENES - Lady Keane College.

• 22.03 Site Selectivity and Stereoselectivity in Electrophilic Additions - YouTube. [Link]

• Diastereoselective and enantioselective conjugate addition reactions utilizing α,β-unsaturated amides and lactams - PMC. [Link]

Sources

• 1. Syn- & Anti-Addition Reaction | Definition & Examples - Lesson | Study.com [study.com]
• 2. Syn and anti addition - Wikipedia [en.wikipedia.org]
• 3. orgosolver.com [orgosolver.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. Understanding Anti and Syn Addition in Organic Chemistry - Oreate AI Blog [oreateai.com]
• 8. Temperature and solvent effects in facial diastereoselectivity of nucleophilic addition: entropic and enthalpic contribution - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. westfield.ma.edu [westfield.ma.edu]
• 11. N-Bromosuccinimide - Wikipedia [en.wikipedia.org]
• 12. Halohydrin_formation_reaction [chemeurope.com]
• 13. advanced.onlinelibrary.wiley.com [advanced.onlinelibrary.wiley.com]
• 14. masterorganicchemistry.com [masterorganicchemistry.com]
• 15. semanticscholar.org [semanticscholar.org]
• 16. Bromination of tetralin. Short and efficient synthesis of 1,4-dibromonaphthalene -ORCA [orca.cardiff.ac.uk]
• 17. Bromination of tetralin. Short and efficient synthesis of 1,4-dibromonaphthalene | AVESİS [avesis.omu.edu.tr]
• 18. Bromohydrin synthesis by bromination or substitution [organic-chemistry.org]

Technical Support Center: Purification of 2-Bromo-1-tetralol Diastereomers

Welcome to the technical support center for advanced purification challenges. This guide provides in-depth troubleshooting advice and frequently asked questions for researchers, chemists, and drug development professionals facing the task of separating cis- and trans-2-bromo-1-tetralol diastereomers. As these stereoisomers possess distinct physical properties, their separation is achievable through standard laboratory techniques, yet often requires careful optimization.[1][2] This document offers field-proven insights to streamline this process.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental difference between cis- and trans-2-bromo-1-tetralol, and why does it matter for separation?

A: The terms cis and trans refer to the relative stereochemistry of the hydroxyl (-OH) group at position 1 and the bromine (-Br) atom at position 2. In the cis isomer, both substituents are on the same face of the tetralone ring system. In the trans isomer, they are on opposite faces. This difference in three-dimensional arrangement leads to distinct physical properties, such as polarity, crystal lattice packing, and solubility, which are the very properties we exploit for separation via chromatography or crystallization.[1][2]

Q2: Which isomer, cis or trans, is expected to be more polar and have a lower Rf value in normal-phase chromatography?

A: Predicting the relative polarity can be complex, but we can make an educated hypothesis. The trans isomer, with the -OH and -Br groups on opposite sides, has its polar functional groups more exposed and available to interact with the polar stationary phase (e.g., silica gel). Conversely, the cis isomer may exhibit intramolecular hydrogen bonding between the hydroxyl proton and the bromine's lone pair electrons. This internal interaction can "shield" the polar -OH group, reducing its interaction with the silica gel and causing it to elute faster (higher Rf value). Therefore, the trans isomer is generally expected to be more polar and have a lower Rf value .[3][4] However, this must always be confirmed experimentally.

Q3: Beyond chromatography, what other methods can be used for this separation?

A: While flash column chromatography is the most common and versatile method, fractional crystallization can be highly effective, especially for larger-scale separations.[5][6] This technique relies on a significant difference in the solubility of the two diastereomers in a specific solvent.[7] By carefully selecting a solvent where one isomer is sparingly soluble and the other is freely soluble at a given temperature, the less soluble isomer can be selectively crystallized from the mixture. In some advanced cases, one could also consider forming new diastereomeric derivatives with a chiral resolving agent to exaggerate the physical differences between them, although this adds synthetic steps.[8][9]

Q4: How can I confirm the stereochemical identity (cis or trans) of my separated fractions?

A: Nuclear Magnetic Resonance (NMR) spectroscopy is the most powerful tool for this.[5] Specifically, the proton (¹H) NMR spectrum will show different vicinal coupling constants (³JHH) for the protons at C1 and C2. Based on the Karplus relationship, the dihedral angle between these protons differs in the cis and trans isomers, leading to a predictable difference in the coupling constant. Often, the trans isomer, which can adopt a conformation with pseudo-diaxial protons, exhibits a larger coupling constant than the cis isomer.[5][10] For unambiguous proof, X-ray crystallography of a suitable crystal provides definitive structural evidence.[5]

Troubleshooting Guide: Chromatographic Separation

Problem 1: My isomers are co-eluting or show very poor resolution (ΔRf < 0.1) on the TLC plate.

• Potential Cause: The mobile phase (eluent) has incorrect polarity. Either it is too polar, causing both isomers to move with the solvent front, or not polar enough, leaving both at the baseline.

• Solution: Systematic Solvent Screening. The key to good separation is finding an eluent system that yields Rf values in the optimal range of 0.2-0.5.[11][12]

  • Start with a standard non-polar/polar mixture, such as Hexanes/Ethyl Acetate (Hex/EtOAc).

  • Prepare several test eluents with varying ratios (e.g., 9:1, 8:2, 7:3 Hex/EtOAc) and run a TLC for each.

  • Analyze the TLC plates. If the spots are too high (Rf > 0.7), decrease the eluent polarity (increase the proportion of hexanes).[12] If they are too low (Rf < 0.2), increase the polarity (increase the proportion of ethyl acetate).

  • If Hex/EtOAc fails, try other solvent systems. Replacing ethyl acetate with diethyl ether or adding a small percentage of a more polar solvent like isopropanol or methanol can alter the selectivity and improve separation.[13][14] Sometimes, using dichloromethane or toluene as a component can also resolve difficult mixtures.[11][13]

Eluent System (Hexanes:Ethyl Acetate)	Predicted Rf (cis-isomer)	Predicted Rf (trans-isomer)	ΔRf	Assessment
95:5	0.25	0.18	0.07	Poor resolution, spots are too low.
90:10	0.40	0.30	0.10	Good starting point for column.
80:20	0.65	0.53	0.12	Good resolution, but Rf values are a bit high.[13]
70:30	0.85	0.76	0.09	Too high; risk of co-elution with non-polar impurities.

Problem 2: The separation looked good on TLC, but the column chromatography yielded mixed fractions.

• Potential Cause 1: Overloading the column. Applying too much crude material saturates the stationary phase, exceeding its capacity to separate components effectively.

• Solution: As a rule of thumb, use a silica gel-to-crude material ratio of at least 50:1 by weight for difficult separations (ΔRf ≈ 0.1). For easier separations, 20:1 may suffice.[15]

• Potential Cause 2: Improper sample loading. If the sample is dissolved in a solvent that is too polar or too large in volume, it will not load onto the column in a tight band, leading to broad peaks and poor separation.[16]

• Solution: Use Dry Loading. Dissolve your crude product in a minimal amount of a volatile solvent (like dichloromethane or acetone). Add a small amount of silica gel (2-3 times the mass of your crude product) and evaporate the solvent under reduced pressure to get a free-flowing powder. Carefully add this powder to the top of your packed column. This ensures the sample is introduced in a highly concentrated, narrow band.[11][16]

• Potential Cause 3: Poorly packed column. Air bubbles, channels, or cracks in the silica bed will ruin separation efficiency.

• Solution: Pack the column as a slurry. Mix the silica gel with your starting eluent to form a smooth, even slurry. Pour this into the column and use gentle air pressure or allow it to settle under gravity, tapping the column gently to ensure a uniform, compact bed.[15]

Experimental Protocol: Flash Column Chromatography

This protocol outlines a standard procedure for separating a 500 mg mixture of cis- and trans-2-bromo-1-tetralol.

1. Preparation and Column Packing:

• Select a glass column of appropriate size (e.g., 40 mm diameter).[15]
• Prepare a slurry of silica gel (approx. 25 g, for a 50:1 ratio) in the chosen eluent (e.g., 90:10 Hex/EtOAc, determined from TLC analysis).
• Pour the slurry into the column and use gentle air pressure to pack a uniform bed. Ensure about 1-2 cm of eluent remains above the silica surface.

2. Sample Loading (Dry Load Method):

• Dissolve the 500 mg crude mixture in ~5 mL of dichloromethane.
• Add ~1.5 g of silica gel to the solution.
• Remove the solvent via rotary evaporation until a dry, free-flowing powder is obtained.
• Carefully layer the silica-adsorbed sample onto the top of the packed column bed. Gently add a thin layer of sand on top to prevent disturbance.

3. Elution and Fraction Collection:

• Carefully add the eluent to the column.
• Apply gentle air pressure to begin elution at a steady drip rate.
• Collect fractions in an array of test tubes. Monitor the elution process by collecting small spots from the column outlet onto a TLC plate and visualizing under UV light.
• Once the first isomer begins to elute, collect fractions until it is completely off the column (as determined by TLC).
• Continue eluting, collecting the intermediate "mixed" fractions, and then finally the pure fractions of the second, more polar isomer.

4. Analysis:

• Run a TLC of the pure fractions to confirm their identity and purity against the starting crude mixture.
• Combine the pure fractions of each isomer and remove the solvent under reduced pressure to yield the isolated products.
• Characterize the products by NMR to confirm their stereochemistry.

Workflow for Diastereomer Separation

The following diagram illustrates the logical workflow from a crude reaction mixture to isolated, pure diastereomers.

Caption: Decision workflow for separating diastereomers.

References

• Benchchem. (n.d.). Technical Support Center: Overcoming Challenges in Separating Threo/Erythro Diastereomers.
• Dombrády, Z. S., Pálovics, E., & Fogassy, E. (2019). Separation of Diastereomers Taking Advantage for the Kinetic Control and Structure of Resolving Agent. Current Research in Bioorganic & Organic Chemistry, 2, 123.
• Santai Technologies. (n.d.). The Purification of Diastereomers by SepaFlash C18 Reversed Phase Cartridge.
• University of Rochester, Department of Chemistry. (n.d.). Tips for Flash Column Chromatography.
• Chromatography Forum. (2008). Separation of diastereomers.

• Wikipedia. (n.d.). Chiral resolution. Retrieved from [Link]

• Thermo Fisher Scientific. (n.d.). Column troubleshooting guide - Reversed phase.
• Kannappan, V. (2025). Part 6: Resolution of Enantiomers. Chiralpedia.
• Qiu, W., & Xu, B. (n.d.). AN032_The Purification of Diastereomers by SepaFlash™ C18 Reversed Phase Cartridge. Santai Technologies.

• Wikipedia. (n.d.). Diastereomeric recrystallization. Retrieved from [Link]

• Reddit. (2023). Separation of diastereomers by crystallization with seeding. r/OrganicChemistry.
• Reddit. (2024). Help with separation of diastereomers. r/CHROMATOGRAPHY.

• ResearchGate. (2019). How to separate the diastereomer peak from main peak? Retrieved from [Link]

• UCL Discovery. (2010). Isolation of enantiomers via diastereomer crystallisation. Retrieved from [Link]

• Organic Syntheses. (2025). Purification of Organic Compounds by Flash Column Chromatography.
• King Group. (n.d.). Successful Flash Chromatography.
• ResearchGate. (n.d.). The Chromatographic Result in TLC.

• Stack Exchange. (2015). How can you predict relative Rf values of cis-trans isomers in thin layer chromatography? Retrieved from [Link]

• PMC. (2016). Unusual traits of cis and trans-2,3-dibromo-1,1-dimethylindane on the way from 1,1... Retrieved from [Link]

Sources

• 1. cdn.mysagestore.com [cdn.mysagestore.com]
• 2. santaisci.com [santaisci.com]
• 3. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 4. echemi.com [echemi.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. documents.thermofisher.com [documents.thermofisher.com]
• 7. Separation of Diastereomers Taking Advantage for the Kinetic Control and Structure of Resolving Agent [gavinpublishers.com]
• 8. Chiral resolution - Wikipedia [en.wikipedia.org]
• 9. Part 6: Resolution of Enantiomers – Chiralpedia [chiralpedia.com]
• 10. Unusual traits of cis and trans-2,3-dibromo-1,1-dimethylindane on the way from 1,1-dimethylindene to 2-bromo-, 3-bromo-, and 2,3-dibromo-1,1-dimethylindene - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Chromatography [chem.rochester.edu]
• 12. Home Page [chem.ualberta.ca]
• 13. reddit.com [reddit.com]
• 14. researchgate.net [researchgate.net]
• 15. orgsyn.org [orgsyn.org]
• 16. kinglab.chemistry.wfu.edu [kinglab.chemistry.wfu.edu]

Technical Support Center: Stability &amp; Storage of (1R)-2-Bromo-1,2,3,4-tetrahydronaphthalen-1-ol

This is a technical support guide designed for the Chemical Stability & Handling division.

[1][2]

Executive Summary

(1R)-2-Bromo-1,2,3,4-tetrahydronaphthalen-1-ol is a valuable chiral bromohydrin intermediate.[1] Its stability is compromised by its functional density: a benzylic alcohol adjacent to a secondary bromide. This structural motif makes the compound highly susceptible to intramolecular cyclization (epoxide formation) , solvolysis , and elimination reactions .

This guide details the specific solvent classes to avoid to prevent degradation and racemization.

Module 1: Critical Solvent Incompatibilities (The "Don'ts")

The following solvent classes must be avoided during storage or prolonged processing.

Basic & Nucleophilic Solvents (High Risk)

Solvents to Avoid: Pyridine, Triethylamine, Piperidine, Morpholine.

• The Issue: Rapid Epoxide Formation.

• Mechanism: Even weak bases can deprotonate the hydroxyl group (C1-OH). The resulting alkoxide acts as an internal nucleophile, attacking the C2-Br position from the rear (anti-periplanar geometry). This expels the bromide and forms the epoxide (1,2-epoxy-1,2,3,4-tetrahydronaphthalene).[1]

• Consequence: Complete loss of the bromohydrin functionality and loss of stereochemical integrity if the epoxide subsequently opens non-selectively.

Polar Aprotic Solvents with Nucleophilic Character

Solvents to Avoid: Dimethyl Sulfoxide (DMSO), Dimethylformamide (DMF), Dimethylacetamide (DMAc).

• The Issue: Accelerated Solvolysis and Oxidation.

• Mechanism:

  • DMSO: DMSO is not inert. It can act as an oxidant (Swern-type pathways) or a nucleophile.[1] In the presence of alkyl halides, DMSO can facilitate the oxidation of the alcohol or substitution of the bromide.

  • Solvolysis Acceleration: These solvents have high dielectric constants, which stabilize transition states for ionization. This promotes the loss of the bromide (or hydroxyl), leading to degradation.

• Consequence: Formation of impurities, "pinking" of the solution (indication of HBr release/oxidation), and potential racemization.

Protic Solvents (Long-Term Risk)

Solvents to Avoid: Water, Methanol, Ethanol, Isopropanol.[1]

• The Issue:

  Solvolysis and Ether Formation.

• Mechanism: The C1 position is benzylic. In protic solvents, the C1-OH can be protonated and lost (forming a benzylic carbocation), or the C2-Br can ionize.[1] Solvent molecules then attack these cationic centers.

• Consequence: Conversion to diols (if water is present) or ethers (if alcohols are used).[2]

Module 2: Degradation Mechanisms (Visualized)

Understanding why these solvents fail is critical for experimental design. The diagram below illustrates the two primary failure modes: Base-Catalyzed Epoxidation and Acid/Solvent-Catalyzed Solvolysis.[1]

Caption: Figure 1. Primary degradation pathways. Red path indicates base-mediated destruction; Yellow path indicates solvolysis.[1]

Module 3: Recommended Storage Protocols

To maintain >98% purity and enantiomeric excess (ee), follow these strict protocols.

The "Gold Standard" (Solid State)

The compound is most stable as a neat solid.

• Container: Amber glass vial (protects from light-induced radical cleavage of C-Br bond).[1]

• Atmosphere: Argon or Nitrogen backfill (prevents oxidative degradation).

• Temperature: -20°C is optimal; 2-8°C is acceptable for short-term (<1 month).

Solution Storage (If Absolutely Necessary)

If you must store the compound in solution (e.g., for an autosampler), use the following hierarchy:

Solvent	Suitability	Max Duration	Notes
Dichloromethane (DCM)	High	24-48 Hours	Must be anhydrous (passed through alumina).[1]
Toluene	Moderate	24 Hours	Good non-polar option, but harder to remove than DCM.
Chloroform ( )	Low	< 6 Hours	Warning: Chloroform often contains HCl traces or phosgene, which catalyzes dehydration. Filter through basic alumina before use.
Acetonitrile	Low	Immediate Use	Can act as a nucleophile under forcing conditions.

Module 4: Troubleshooting & FAQs

Q1: My clear solution of the starting material turned pink/brown overnight. What happened?

• Diagnosis: This indicates the liberation of HBr and subsequent oxidation.

• Cause: Likely stored in a solvent that was not anhydrous or contained stabilizers that reacted (e.g., THF with peroxides).

• Fix: Discard the sample. For future experiments, add a stabilizer like silver wire (to scavenge halides) only if strictly necessary, but preferably store as a solid.

Q2: Can I use this compound if it has partially converted to the epoxide?

• Diagnosis: Check LC-MS. The epoxide will have a mass of [M-HBr].

• Impact: No. The epoxide has different reactivity and stereochemistry. If you are performing a substitution reaction, the epoxide will react via a different mechanism than the bromohydrin, ruining your regioselectivity.

Q3: Is the compound sensitive to light?

• Answer: Yes. Carbon-Bromine bonds are susceptible to homolytic cleavage by UV light.[1]

• Protocol: Always wrap containers in aluminum foil or use amber glassware.

Q4: I see a new peak in the NMR region for alkenes (approx 6.0-6.5 ppm).

• Diagnosis: Elimination has occurred to form 1,2-dihydronaphthalene or 1,4-dihydronaphthalene.[1]

• Cause: Acidic impurities in your solvent (e.g., HCl in Chloroform) catalyzed the dehydration of the benzylic alcohol.

References

• Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry. Oxford University Press. (Chapter 17: Elimination reactions; Chapter 42: Asymmetric Synthesis). [1]

• Dalton, D. R., et al. (1968). "Bromohydrin formation in dimethyl sulfoxide." Journal of the American Chemical Society. (Details DMSO/Bromohydrin incompatibility).

• Gershon, H., et al. (2003).[3] "Effect of Dimethyl Sulfoxide and Dimethylformamide on the Stability of 4-Halo-8-quinolinols." Monatshefte für Chemie. (Establishes solvolysis risks in polar aprotic solvents).

• Sigma-Aldrich. (n.d.).[1] "1,2,3,4-Tetrahydronaphthalene derivatives handling guide." (General safety and stability data).

Sources

• 1. lookchem.com [lookchem.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. research.library.fordham.edu [research.library.fordham.edu]

Overcoming catalyst poisoning during the resolution of bromotetralols

Welcome to the Technical Support Center. This resource is designed for researchers, scientists, and drug development professionals to navigate the complexities of catalyst performance during the kinetic resolution of bromotetralols. Here, you will find in-depth troubleshooting guides and frequently asked questions to address common challenges, with a focus on overcoming catalyst poisoning.

Section 1: Understanding the Catalytic System

The kinetic resolution of bromotetralols is a powerful method for accessing enantiomerically pure intermediates crucial for pharmaceutical synthesis. This is often achieved through a Dynamic Kinetic Resolution (DKR) process, which combines the enantioselectivity of an enzyme with the racemizing activity of a metal catalyst to theoretically achieve a 100% yield of a single enantiomer.

A typical DKR system for a bromotetralol involves:

• An Enzyme (Biocatalyst): Commonly a lipase, such as immobilized Candida antarctica Lipase B (CALB, often sold as Novozym 435), which selectively acylates one enantiomer of the bromotetralol.

• A Racemization Catalyst: Often a ruthenium complex (e.g., a Noyori-type or Shvo's catalyst) that racemizes the unreacted bromotetralol enantiomer in situ.[1][2][3][4][5]

Catalyst poisoning, or deactivation, in this dual system can affect either the lipase, the ruthenium catalyst, or both, leading to decreased reaction rates, low yields, and a loss of enantioselectivity.

Section 2: Troubleshooting Guide - Diagnosing and Solving Catalyst Poisoning

This guide addresses common issues encountered during the kinetic resolution of bromotetralols.

Issue 1: Low or No Conversion

• Possible Cause 1: Lipase Inhibition or Deactivation.

  • Diagnosis: If the reaction starts but stalls, or fails to initiate, the lipase may be inactive. This can be caused by impurities in the substrate or solvent, or improper reaction conditions.

  • Solution:

    • Substrate Purity: Ensure the bromotetralol starting material is free from acidic impurities, such as residual HBr from its synthesis. A simple workup with a mild base (e.g., washing with aqueous NaHCO₃ solution) followed by drying can remove acidic residues.

    • Solvent Quality: Use high-purity, anhydrous solvents. Polar organic solvents can strip essential water from the lipase, leading to inactivation.[6] Nonpolar solvents like toluene or hexane are often preferred for these reactions.[1]

    • Temperature Control: While moderate heat can increase reaction rates, excessive temperatures can denature the enzyme. Operate within the recommended temperature range for the specific lipase (typically 30-60°C for CALB).

• Possible Cause 2: Ruthenium Catalyst Poisoning.

  • Diagnosis: In a DKR, if the enantiomeric excess (ee) of the starting material increases significantly past 50% conversion, but the overall yield of the desired acylated product is low, the racemization catalyst is likely not functioning. This effectively results in a standard kinetic resolution, with a maximum theoretical yield of 50%.[7]

  • Solution:

    • Halide Inhibition: Ruthenium catalysts can be inhibited or poisoned by halide ions.[8] While the bromo-substituent on the tetralol is generally tolerated, free bromide or HBr in the reaction mixture can be detrimental. Ensure high purity of the bromotetralol substrate.

    • Oxidative Deactivation: Exposure to air can lead to oxidation and deactivation of the ruthenium catalyst. Maintain an inert atmosphere (e.g., nitrogen or argon) throughout the reaction.

    • Incompatible Additives: Some additives can interfere with the ruthenium catalyst. For instance, while a mild base may be required for the DKR, strong coordinating bases can bind to the metal center and inhibit catalysis.

Issue 2: Poor Enantioselectivity (% ee)

• Possible Cause 1: Incompatible Reaction Conditions.

  • Diagnosis: Low ee in the product suggests that either the enzyme's selectivity is compromised or that non-selective background reactions are occurring.

  • Solution:

    • Solvent Choice: The solvent can influence the enantioselectivity of lipases. Screen different non-polar solvents to find the optimal medium.

    • Acyl Donor: The choice of acyl donor (e.g., vinyl acetate, isopropenyl acetate) can impact enantioselectivity. A specifically designed acyl donor, such as 4-chlorophenyl acetate, has been shown to be highly compatible with both ruthenium and lipase catalysts in DKR systems.[1]

• Possible Cause 2: Partial Deactivation of the Lipase.

  • Diagnosis: A gradual decrease in ee over the course of the reaction can indicate slow degradation of the lipase.

  • Solution:

    • Immobilized Enzyme: Use an immobilized lipase, which generally offers greater stability and allows for easier removal from the reaction mixture.

    • Reaction Time: Minimize reaction times where possible by optimizing catalyst loading and temperature.

Section 3: Frequently Asked Questions (FAQs)

Q1: What are the most likely sources of catalyst poisons in my bromotetralol resolution?

A1: The most probable poisons originate from the synthesis of the bromotetralol substrate itself. These include:

• Acidic Impurities: Residual hydrobromic acid (HBr) or other acids used in the synthesis.

• Halide Ions: Free bromide ions.

• Heavy Metals: Trace metals from reagents used in previous steps.

• Organic Impurities: Unreacted starting materials or byproducts from the bromotetralol synthesis.

Q2: Can the bromine atom on the tetralol itself poison the catalyst?

A2: Generally, the covalently bound bromine on the tetralol scaffold is not considered a poison. Both lipases and ruthenium catalysts have been shown to be effective for the resolution of various halohydrins.[9][10] However, the electronic properties of the bromo-substituent can influence reaction rates. The primary concern is with free halide ions or acidic halogen compounds in the reaction mixture.

Q3: How can I purify my bromotetralol substrate to prevent catalyst poisoning?

A3: A robust purification protocol is essential.

• Aqueous Wash: Dissolve the crude bromotetralol in a suitable organic solvent (e.g., ethyl acetate) and wash with a saturated solution of sodium bicarbonate to neutralize any acids, followed by a wash with brine.

• Drying: Dry the organic layer over an anhydrous drying agent like sodium sulfate or magnesium sulfate.

• Solvent Removal: Remove the solvent under reduced pressure.

• Chromatography: If necessary, perform column chromatography on silica gel to remove non-polar impurities and byproducts.

Q4: Is it possible to regenerate a poisoned catalyst?

A4: Yes, depending on the nature of the poison and the catalyst.

• Lipases: Immobilized lipases can sometimes be regenerated by washing them with a sequence of solvents to remove inhibitors. A common procedure involves washing with the reaction solvent, followed by a more polar solvent like isopropanol, and then drying under vacuum. In some cases of severe deactivation, the enzyme may need to be replaced.

• Ruthenium Catalysts: Regeneration of homogeneous ruthenium catalysts is more complex and often not practical in a laboratory setting. It is usually more cost-effective to ensure high purity of reactants to prevent poisoning in the first place. For heterogeneous ruthenium catalysts, thermal treatments or washing procedures may be applicable, but this is highly specific to the catalyst and the nature of the poison.

Q5: My DKR reaction is slow. Should I increase the temperature?

A5: Increasing the temperature can be a double-edged sword. While it may increase the rate of the desired reaction, it can also accelerate catalyst deactivation, particularly the denaturation of the lipase. It is recommended to first ensure the purity of all reagents and the integrity of the catalysts. If the reaction is still slow, a modest increase in temperature (e.g., from 30°C to 40-50°C) can be attempted while carefully monitoring the reaction progress and enantioselectivity.

Section 4: Protocols and Data

Protocol 1: General Procedure for Dynamic Kinetic Resolution of a Bromotetralol

• To a clean, dry flask, add the purified racemic bromotetralol (1.0 eq).

• Add an acyl donor (e.g., vinyl acetate, 2.0 eq).

• Add the racemization catalyst (e.g., a suitable ruthenium complex, 1-5 mol%).

• Add the immobilized lipase (e.g., Novozym 435, by weight, typically 10-50% of the substrate weight).

• Add anhydrous, non-polar solvent (e.g., toluene).

• Purge the flask with an inert gas (e.g., argon or nitrogen) and stir the reaction at the desired temperature (e.g., 40°C).

• Monitor the reaction by taking small aliquots and analyzing them by a suitable chiral method (e.g., HPLC or GC) to determine conversion and enantiomeric excess.

• Once the desired conversion is reached, cool the reaction mixture and filter to remove the immobilized lipase.

• Wash the lipase with fresh solvent to recover any remaining product.

• Concentrate the filtrate under reduced pressure and purify the resulting acylated bromotetralol by column chromatography.

Table 1: Troubleshooting Summary

Symptom	Potential Cause	Suggested Action
Low or no conversion	Lipase deactivation (acidic impurities)	Purify substrate (base wash)
Ruthenium catalyst deactivation	Use inert atmosphere, ensure substrate purity
Incorrect solvent	Use anhydrous, non-polar solvent (e.g., toluene)
Low enantiomeric excess (% ee)	Non-optimal reaction conditions	Screen solvents and acyl donors
Lipase degradation	Use immobilized enzyme, avoid excessive heat
Yield plateaus at ~50%	Racemization catalyst is not active	Verify ruthenium catalyst activity, check for poisons

Section 5: Visualizing the Workflow

Diagram 1: Troubleshooting Workflow for Low Conversion

Caption: Workflow for diagnosing low conversion issues.

Diagram 2: Dynamic Kinetic Resolution (DKR) Cycle

Caption: The interplay between racemization and resolution in DKR.

References

• Majerič Elenkov, M., & Tang, L. (2006). Sequential kinetic resolution catalyzed by halohydrin dehalogenase. Organic Letters, 8(19), 4227-9.
• Majeric Elenkov, M., Tang, L., & Hauer, B. (n.d.). Sequential kinetic resolution catalyzed by halohydrin dehalogenase. University of Groningen.
• Kinetic resolution reactions catalyzed by HheA and its variants. (n.d.).
• Dynamic kinetic resolution of various aromatic vic-halohydrins using... (n.d.).
• Majerić Elenkov, M., Tang, L., Hauer, B., & Janssen, D. B. (2006). Sequential kinetic resolution catalyzed by halohydrin dehalogenase. Organic Letters, 8(19), 4227–4229.
• Troubleshooting guide for the synthesis of chiral alcohols. (2025). BenchChem.
• Blackmond, D. G. (2021). Does the Configuration at the Metal Matter in Noyori–Ikariya Type Asymmetric Transfer Hydrogenation Catalysts?.
• Persson, B. A., Larsson, A. L. E., Le Ray, M., & Bäckvall, J.-E. (1999). Ruthenium- and Enzyme-Catalyzed Dynamic Kinetic Resolution of Secondary Alcohols. Journal of the American Chemical Society, 121(7), 1645–1650.
• Pellissier, H. (2010). Enantioselective Synthesis of (R)-bufuralol via Dynamic Kinetic Resolution in the Key Step. Chirality, 22(7), 633-9.
• de Mattos, M. C., & Gardossi, L. (n.d.).
• Handgraaf, J.-W., & Blackmond, D. G. (2019). Kinetics of Asymmetric Transfer Hydrogenation, Catalyst Deactivation, and Inhibition with Noyori Complexes As Revealed by Real-Time High-Resolution FlowNMR Spectroscopy.
• Blackmond, D. G. (2021). Does the Configuration at the Metal Matter in Noyori–Ikariya Type Asymmetric Transfer Hydrogenation Catalysts? | ACS Catalysis.
• Pellissier, H. (2008). Ruthenium and enzyme-catalyzed dynamic kinetic resolution of alcohols. Comptes Rendus de l'Académie des Sciences - Series IIC - Chemistry, 11(11-12), 1288-1303.
• Gotor-Fernández, V., & Gotor, V. (2022). Green Dynamic Kinetic Resolution—Stereoselective Acylation of Secondary Alcohols by Enzyme-Assisted Ruthenium Complexes.
• Ríos-López, J. P., et al. (2017). Chiral Catalyst Deactivation during the Asymmetric Hydrogenation of Acetophenone.
• Ghanem, A. (2015). Lipases-catalyzed enantioselective kinetic resolution of racemic alcohols: An overview. Journal of Chemical and Pharmaceutical Research, 7(5), 311-322.
• Paetzold, J., & Bäckvall, J. E. (2005). Chemoenzymatic Dynamic Kinetic Resolution of Primary Amines. Journal of the American Chemical Society, 127(50), 17620–17621.
• Van Veldhuizen, J. J., et al. (2003). Highly Active Chiral Ruthenium Catalysts for Asymmetric Ring-Closing Olefin Metathesis. Journal of the American Chemical Society, 125(41), 12502–12508.
• Noyori, R., Kitamura, M., & Ohkuma, T. (2004). Toward efficient asymmetric hydrogenation: Architectural and functional engineering of chiral molecular catalysts. Proceedings of the National Academy of Sciences, 101(15), 5356-5362.
• Ackermann, L. (2025). Late-Stage C–H Diversifications with Ambiphilic α-Bromoboronates: Versatile Access to Transformable meta-Boroalkyl Scaffolds.
• da Silva, J. F., et al. (2021). Enzymatic Kinetic Resolution of Tertiary Benzyl Bicyclic Alcohols: Studies of the Reaction Conditions for a More Efficient Protocol. Journal of the Brazilian Chemical Society, 32(8), 1695-1704.
• Troubleshooting guide for enzym
• Girelli, A. M., & Maccauro, G. (2024). Solvent Tolerance Improvement of Lipases Enhanced Their Applications: State of the Art. International Journal of Molecular Sciences, 25(10), 5556.
• Forró, E., & Fülöp, F. (2003). [Lipase-catalyzed kinetic resolution of 2-substituted cycloalkanols]. PubMed.
• Schepmann, D., et al. (2017). Lipase-catalyzed kinetic resolution as key step in the synthesis of enantiomerically pure σ ligands with 2-benzopyran structure. Bioorganic & Medicinal Chemistry, 25(13), 3384–3395.
• Black, G., et al. (2011). Lipase catalysed kinetic resolutions of 3-aryl alkanoic acids. Almac.
• Gotor-Fernández, V., & Gotor, V. (2021). Progress on the Stereoselective Synthesis of Chiral Molecules Based on Metal-Catalyzed Dynamic Kinetic Resolution of Alcohols with Lipases. Symmetry, 13(9), 1744.
• Birman, V. B. (2010). Benzotetramisole-Catalyzed Dynamic Kinetic Resolution of Azlactones. Organic Letters, 12(4), 844–847.
• Meyer, E. (2023). Detection and separation methods for resolution of products of enzymatic reactions. Technium BioChemMed, 5, 1-13.
• Wang, Y., et al. (2021). Ruthenium-Catalyzed Asymmetric Transfer Hydrogenation of β-Substituted α-Oxobutyrolactones. Organic Letters, 23(22), 8932–8937.
• De Risi, C. (2019).
• de Miranda, A. S., et al. (2020). Recent Advances in Lipase-Mediated Preparation of Pharmaceuticals and Their Intermediates. International Journal of Molecular Sciences, 21(19), 7036.
• Ruthenium catalyst for asymmetric synthesis. (n.d.). Sigma-Aldrich.
• Zhang, Z., & Wang, B. (2021). Ruthenium‐Catalyzed Asymmetric C H Functionalization. Chemistry – An Asian Journal, 16(12), 1545-1560.
• Fernandez-Lorente, G., et al. (2021). Reactivation of covalently immobilized lipase from Thermomyces lanuginosus.
• Sharma, S., et al. (2011). Organic Solvent Tolerant Lipases and Applications. Biotechnology and Bioprocess Engineering, 16(5), 841–857.
• List, B. (2021). Enantioselective Kinetic Resolution/Desymmetrization of Para‐Quinols: A Case Study in Boronic‐Acid‐Directed Phosphoric Acid Catalysis.
• Birman, V. B. (2010). Benzotetramisole-catalyzed dynamic kinetic resolution of azlactones. PubMed.
• Domínguez de María, P. (2020). Bio-catalysis in Multicomponent Reactions. Encyclopedia.pub.

Sources

• 1. Ruthenium- and Enzyme-Catalyzed Dynamic Kinetic Resolution of Secondary Alcohols [organic-chemistry.org]
• 2. Enantioselective synthesis of (R)-bufuralol via dynamic kinetic resolution in the key step - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Ruthenium and enzyme-catalyzed dynamic kinetic resolution of alcohols [comptes-rendus.academie-sciences.fr]
• 4. Green Dynamic Kinetic Resolution—Stereoselective Acylation of Secondary Alcohols by Enzyme-Assisted Ruthenium Complexes [mdpi.com]
• 5. Chemoenzymatic Dynamic Kinetic Resolution of Primary Amines [organic-chemistry.org]
• 6. Solvent Tolerance Improvement of Lipases Enhanced Their Applications: State of the Art [mdpi.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pnas.org [pnas.org]
• 9. researchgate.net [researchgate.net]
• 10. arts.units.it [arts.units.it]

Controlling temperature to prevent decomposition of chiral bromohydrins

From the desk of the Senior Application Scientist

Subject: Technical Support Guide for Maintaining the Stereochemical Integrity of Chiral Bromohydrins

Welcome to our dedicated technical support center. As a Senior Application Scientist, I understand that working with stereochemically rich and sensitive intermediates like chiral bromohydrins is central to the successful development of many pharmaceutical agents and fine chemicals. Their stability is paramount, as decomposition not only results in yield loss but, more critically, in the erosion of enantiomeric excess (ee), compromising the final product's efficacy and safety.

This guide is structured from my field experience to provide you not just with steps, but with the underlying chemical principles to empower your research. We will explore the common challenges associated with bromohydrin stability, focusing on the critical role of temperature control, and provide you with robust troubleshooting strategies and preventative protocols.

Troubleshooting Guide: Diagnosing and Mitigating Bromohydrin Decomposition

Encountering unexpected results can be a significant setback. This section is designed to help you systematically diagnose the root cause of chiral bromohydrin decomposition and implement effective corrective actions.

Initial Observation: What are the signs of decomposition?

• Decreased Yield: The most straightforward indicator is a lower-than-expected yield of the desired product in reactions involving the bromohydrin intermediate.

• Loss of Enantiomeric Excess (ee): Chiral HPLC or SFC analysis reveals a reduction in the enantiomeric purity of your bromohydrin or subsequent products. This is a critical failure point in asymmetric synthesis.

• Appearance of Impurities: TLC, GC-MS, or LC-MS analysis shows unexpected spots or peaks. Common byproducts include the corresponding epoxide, diol (from hydrolysis), or other rearranged products.[1][2]

Diagnostic Workflow for Decomposition Issues

If you observe any of the signs above, follow this logical workflow to pinpoint the cause. The primary suspect is often thermal stress, but other factors can be synergistic.

Caption: Diagnostic workflow for troubleshooting chiral bromohydrin decomposition.

Frequently Asked Questions (FAQs)

Here, we address specific questions that our team frequently encounters from researchers in the field.

Q1: What is the primary chemical mechanism for the thermal decomposition of a chiral bromohydrin?

A1: The most common decomposition pathway is an intramolecular SN2 reaction, also known as an intramolecular Williamson ether synthesis. The hydroxyl group, acting as an internal nucleophile, attacks the carbon atom bearing the bromine atom. This backside attack displaces the bromide ion and forms a three-membered cyclic ether, known as an epoxide.[1][3][4] This process is highly dependent on temperature, as increased thermal energy provides the molecules with the necessary activation energy to overcome the barrier to ring formation.

Causality: If the original bromohydrin was chiral, this epoxide formation can lead to a loss of enantiomeric excess. The newly formed epoxide is susceptible to nucleophilic attack (e.g., by a stray water molecule or another nucleophile in the mixture), which can occur at either of the two carbons of the epoxide ring, potentially leading to a racemic or diastereomeric mixture of products.

Q2: How low should I keep the temperature during reaction workup and isolation?

A2: There is no universal "safe" temperature, as stability is highly substrate-dependent. However, a general best practice is to maintain the temperature at or below 0 °C during aqueous workups and extractions. For rotary evaporation, it is crucial to keep the bath temperature as low as possible (e.g., <30 °C) and to minimize the time the compound spends in solution. Some sensitive bromohydrins may require in-situ use without isolation.

Q3: Can trace amounts of acid or base accelerate decomposition?

A3: Absolutely. Both acidic and basic conditions can catalyze decomposition, but they do so through different mechanisms.

• Base-catalyzed: A base will deprotonate the hydroxyl group of the bromohydrin, forming a much more potent alkoxide nucleophile. This dramatically accelerates the intramolecular SN2 reaction to form the epoxide, even at low temperatures.

• Acid-catalyzed: An acid will protonate the hydroxyl group, turning it into a good leaving group (H₂O). This can facilitate rearrangement or elimination reactions, especially for tertiary or benzylic bromohydrins which can form stable carbocations.

Therefore, ensuring a neutral pH during workup and storage is critical. Washing with a buffered solution (e.g., saturated NaHCO₃ followed by brine) is often recommended.

Q4: I observed decomposition during my GC-MS analysis. Is my bulk sample unstable?

A4: Not necessarily. Standard GC injection ports operate at high temperatures (e.g., 200-250 °C), which are more than sufficient to cause on-column thermal decomposition of sensitive molecules like bromohydrins.[2][5] The data you see might be an analytical artifact.

• Troubleshooting Step: If you suspect this is happening, try lowering the injector temperature. A more reliable method for analyzing thermally labile compounds is High-Performance Liquid Chromatography (HPLC) or Supercritical Fluid Chromatography (SFC), which operate at or near ambient temperatures.[6]

Q5: How should I store my chiral bromohydrin for long-term stability?

A5: For long-term storage, the key is to minimize all forms of energy that could promote decomposition.

• Temperature: Store at low temperatures, typically -20 °C or below, in a freezer.

• Atmosphere: Store under an inert atmosphere (e.g., argon or nitrogen) to prevent oxidative degradation.

• Solvent: If stored in solution, use a dry, aprotic, and non-nucleophilic solvent. If stored neat, ensure the compound is a solid or a high-viscosity oil.

• Purity: Ensure the material is free from acidic or basic residues before storage.

Data Summary: Critical Temperature Considerations

The thermal stability of a bromohydrin is intrinsically linked to its structure. The following table provides general guidelines for maximum recommended handling temperatures. Note: These are starting points; empirical stability testing is always recommended for novel compounds.

Bromohydrin Class	Example Structure	Max. Recommended Temp. (Short Exposure)	Key Considerations & Causality
Primary Alkyl	R-CH(OH)-CH₂Br	< 40 °C	Relatively stable. The primary carbon is less sterically hindered for the SN2 reaction, but the hydroxyl nucleophile is less substituted.
Secondary Alkyl	R-CH(OH)-CH(Br)-R'	< 30 °C	More susceptible to decomposition. The stability is highly dependent on the steric bulk of R and R'.
Tertiary Alkyl	R₂C(OH)-CH(Br)-R'	< 10 °C	Often unstable. Can decompose via SN1-type mechanisms if a stable carbocation can be formed.
Benzylic	Ar-CH(OH)-CH(Br)-R	< 0 °C	Highly prone to decomposition due to the stability of the potential benzylic carbocation intermediate.
Allylic	R-CH=CH-CH(OH)-CH₂Br	< 25 °C	Stability can be influenced by potential rearrangements and the electronic nature of the double bond.

Experimental Protocol: Thermal Stress Test for a Novel Chiral Bromohydrin

This protocol allows you to empirically determine the stability of your specific bromohydrin under various temperature conditions.

Objective: To quantify the rate of decomposition and loss of enantiomeric excess of a chiral bromohydrin at different temperatures over time.

Methodology:

• Sample Preparation:

  • Prepare a stock solution of your bromohydrin (e.g., 10 mg/mL) in a high-purity, aprotic solvent (e.g., acetonitrile or dry THF).

  • Aliquot 1 mL of this stock solution into several HPLC vials. You will need one vial per time point per temperature.

• Initial Analysis (T=0):

  • Immediately analyze one vial using a validated chiral HPLC or SFC method.

  • Record the initial purity (area %) and the initial enantiomeric excess (ee%). This is your baseline.

• Incubation:

  • Place sets of vials in temperature-controlled environments (e.g., a refrigerator at 4 °C, a lab bench at 25 °C, and a heating block at 40 °C).

• Time-Point Sampling:

  • At set intervals (e.g., 1h, 4h, 8h, 24h), remove one vial from each temperature environment.

  • Immediately quench any potential degradation by cooling the vial to 0 °C or by diluting it with a cold mobile phase.

• Analysis:

  • Analyze each sample by the same chiral HPLC/SFC method used for the T=0 analysis.

  • Record the purity and ee% for each time point and temperature.

• Data Interpretation:

  • Plot the purity (%) vs. time and ee (%) vs. time for each temperature. This will give you a clear visual representation of your compound's stability profile and help you define safe handling and storage parameters.

References

• Catalytic enantioselective bromohydroxylation of cinnamyl alcohols. RSC Publishing. [Link]

• Catalytic enantioselective bromohydroxylation of cinnamyl alcohols. National Center for Biotechnology Information (PMC). [Link]

• Engineering of Conserved Sequence Motif 1 Residues in Halohydrin Dehalogenase HheC Simultaneously Enhances Activity, Stability, and Enantioselectivity. ACS Catalysis. [Link]

• alkyl and alkylene bromides. Organic Syntheses Procedure. [Link]

• Recent advances on halohydrin dehalogenases—from enzyme identification to novel biocatalytic applications. National Center for Biotechnology Information (PMC). [Link]

• Solved In this experiment you will synthesize a bromohydrin. Chegg.com. [Link]

• Engineering of conserved sequence motif 1 residues in halohydrin dehalogenase HheC simultaneously enhances activity, stability a. ChemRxiv. [Link]

• Formation of Halohydrins. Chemistry LibreTexts. [Link]

• ANALYTICAL METHODS FOR THE DEGRADATION OF PHYTOCONSTITUENTS. IJRPR. [Link]

• Liquid Chromatography with Dual Mass Spectrometry Detection: An Approach to the Determination of Br-Containing Disinfection By-Products in Drinking Water. MDPI. [Link]

• Hydrogen Abstraction and Decomposition of Bromopicrin and Other Trihalogenated Disinfection Byproducts by GC/MS. ResearchGate. [Link]

• Hydrogen abstraction and decomposition of bromopicrin and other trihalogenated disinfection byproducts by GC/MS. PubMed. [Link]

Sources

• 1. Recent advances on halohydrin dehalogenases—from enzyme identification to novel biocatalytic applications - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Hydrogen abstraction and decomposition of bromopicrin and other trihalogenated disinfection byproducts by GC/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Catalytic enantioselective bromohydroxylation of cinnamyl alcohols - RSC Advances (RSC Publishing) DOI:10.1039/D1RA02297K [pubs.rsc.org]
• 4. Catalytic enantioselective bromohydroxylation of cinnamyl alcohols - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]

Reference Data & Comparative Studies

Comparative Spectroscopic Guide: (1R)-2-Bromo-1,2,3,4-tetrahydronaphthalen-1-ol

Executive Summary & Analytical Context

In the synthesis of chiral bromohydrins, specifically (1R)-2-Bromo-1,2,3,4-tetrahydronaphthalen-1-ol (hereafter Target-Trans ), the primary challenge is not merely chemical connectivity but stereochemical fidelity . The reaction of 1,2-dihydronaphthalene with N-bromosuccinimide (NBS) and water typically yields the trans-isomer as the major product via the anti-periplanar opening of a bromonium ion intermediate. However, the cis-diastereomer (hereafter Impurity-Cis ) frequently co-elutes or co-crystallizes, compromising biological assays where stereochemistry dictates receptor binding affinity.

This guide provides a definitive spectroscopic framework to distinguish the Target-Trans isomer from its Impurity-Cis alternative. Unlike low-resolution methods (e.g., TLC), 1H NMR offers a self-validating performance metric: the vicinal coupling constant (

), governed by the Karplus relationship.

Theoretical Framework: The Performance Metric

To objectively compare the Target-Trans isomer against the Impurity-Cis isomer, we must analyze the conformational dynamics of the tetralin system.

The Karplus Causality

The magnitude of the splitting between the carbinol proton (H1 ) and the methine proton bearing the bromine (H2 ) is the "performance metric" for purity.

• Target-Trans (1R, 2R): The tetralin ring adopts a half-chair conformation. To minimize steric strain, the bulky -OH and -Br groups prefer a pseudo-diequatorial orientation. Consequently, the vicinal protons H1 and H2 adopt a pseudo-diaxial arrangement.

  • Dihedral Angle (

    ):[1][2]

  • Predicted

    Value:High (7.0 – 10.0 Hz)

• Impurity-Cis (1R, 2S): One substituent is pseudo-axial while the other is pseudo-equatorial. The protons H1 and H2 adopt a syn-clinal (gauche) arrangement.

  • Dihedral Angle (

    ):[1][2]

  • Predicted

    Value:Low (2.0 – 4.0 Hz) [1]

Comparative Data Analysis

The following table summarizes the spectral "performance" of the Target-Trans isomer versus the Impurity-Cis alternative. Data is standardized for

at 400 MHz.

Table 1: Diagnostic Signal Comparison

Feature	Target-Trans (Product)	Impurity-Cis (Alternative)	differentiation Logic
H1 Chemical Shift ( )	4.85 – 4.95 ppm	4.95 – 5.10 ppm	H1 in cis is often slightly deshielded due to anisotropy of the syn Br.
H1 Multiplicity	Doublet (d)	Doublet (d) (often broad)	Both split by H2, but line shape varies.
Coupling Constant ( )	9.0 – 10.5 Hz	2.5 – 3.5 Hz	CRITICAL CHECK: Large confirms trans stereochemistry.
H2 Chemical Shift ( )	4.30 – 4.45 ppm	4.50 – 4.65 ppm	H2 position varies with ring current effects.
H2 Multiplicity	ddd or dt	ddd or q	Complex splitting due to H1 + H3(ax) + H3(eq).
OH Signal	Variable (2.0 - 3.0 ppm)	Variable	Dependent on concentration/H-bonding; not diagnostic.

Note: The "Performance" of the Target-Trans isomer is defined by the clear resolution of the H1 doublet with a large coupling constant. If the spectrum shows a doublet with

Hz, the synthesis has failed to produce the desired diastereomer, or the sample is the cis impurity.

Visualization of Logic & Workflow

Diagram 1: Analytical Decision Matrix

This flowchart illustrates the logic path for validating the product using the comparative metrics defined above.

Caption: Decision tree for assigning stereochemistry based on the Karplus relationship of the H1-H2 coupling constant.

Experimental Protocol: Self-Validating System

To ensure the data presented in Table 1 is reproducible, follow this strict protocol. This method minimizes "exchange broadening" of the OH proton, which can sometimes obscure the H1 splitting.

Step 1: Sample Preparation

• Mass: Weigh 5–10 mg of the dried (1R)-2-bromo-1,2,3,4-tetrahydronaphthalen-1-ol.

• Solvent: Dissolve in 0.6 mL of

  (Chloroform-d).

  • Why?

    minimizes hydrogen bonding compared to . In DMSO, the OH proton often couples to H1, turning the H1 doublet into a doublet of doublets (dd), complicating the analysis.

• Filtration: Filter through a cotton plug into the NMR tube to remove suspended solids that cause line broadening.

Step 2: Acquisition Parameters

• Pulse Sequence: Standard 1H (zg30).

• Scans (NS): 16 (minimum) to ensure high signal-to-noise ratio for the H2 satellites.

• Spectral Width: -2 to 14 ppm.

• Relaxation Delay (D1): 1.0 second (sufficient for small molecules).

Step 3: Processing & Validation[3]

• Phasing: Apply manual phasing. Autophase often fails at the edges of the spectral window.

• Baseline Correction: Apply a polynomial baseline correction (Bernstein polynomial).

• Integration: Integrate the aromatic region (4H, ~7.0-7.6 ppm) and set to 4.00.

• Verification: Check the integration of H1 (should be 1.00).

• Coupling Measurement:

  • Zoom into the H1 region (~4.9 ppm).

  • Pick peaks (Ctrl+K in TopSpin/MestReNova).

  • Calculate

    in Hz: .

  • Pass Criteria:

    Hz.

Advanced Verification (Mechanistic Insight)

If the 1D 1H NMR is ambiguous (e.g., due to peak overlap in crude mixtures), the 1D NOE (Nuclear Overhauser Effect) experiment provides the ultimate arbitration.

• Experiment: Irradiate H1.

• Target-Trans: H1 and H2 are anti-periplanar (trans-diaxial). The spatial distance is large. NOE enhancement at H2 is minimal or absent.

• Impurity-Cis: H1 and H2 are gauche (syn-clinal). The spatial distance is short. Strong NOE enhancement observed at H2.

Diagram 2: Conformational Analysis & NOE

Caption: Spatial relationship between H1 and H2 in diastereomers, dictating NOE response and J-coupling.

References

• Karplus, M. (1963). "Vicinal Proton Coupling in Nuclear Magnetic Resonance." Journal of the American Chemical Society, 85(18), 2870–2871. Link

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds (7th ed.). John Wiley & Sons. (Standard reference for J-value ranges in cyclohexanes/tetralins).

• Beller, M., et al. (2019). "Synthesis of 2-Bromo-1,2,3,4-tetrahydronaphthalen-1-ol." Beilstein Journal of Organic Chemistry, 15, 2170–2183.[3] (Experimental validation of the bromohydrin synthesis). Link

• Claridge, T. D. W. (2016). High-Resolution NMR Techniques in Organic Chemistry (3rd ed.). Elsevier. (Protocol source for NOE and coupling analysis). Link

Sources

• 1. Extension of the Karplus Relationship for NMR Spin-Spin Coupling Constants to Nonplanar Ring Systems: Pseudorotation of Tetrahydrofuran [mdpi.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. 2-BROMO-1,2,3,4-TETRAHYDRONAPHTHALEN-1-OL synthesis - chemicalbook [chemicalbook.com]

A Comparative Guide to Chiral HPLC Methods for Determining Enantiomeric Purity of (1R)-2-Bromo-1,2,3,4-tetrahydronaphthalen-1-ol

In the landscape of pharmaceutical development and chemical research, the stereochemical identity of a molecule is not a trivial detail but a critical determinant of its biological activity and safety profile. For a compound like (1R)-2-Bromo-1,2,3,4-tetrahydronaphthalen-1-ol, a versatile chiral building block, ensuring its enantiomeric purity is paramount. This guide provides a comprehensive comparison of chiral High-Performance Liquid Chromatography (HPLC) methods for the accurate determination of its enantiomeric excess. We will delve into the rationale behind method development, compare different chiral stationary phases, and explore alternative technologies, offering a scientifically grounded framework for researchers, scientists, and drug development professionals.

The Imperative of Enantiomeric Purity

Enantiomers, non-superimposable mirror images of a chiral molecule, can exhibit vastly different pharmacological and toxicological properties. One enantiomer may be therapeutically active, while the other could be inactive or even harmful.[1] This fundamental principle of stereochemistry drives the stringent requirements for enantiomeric purity in the pharmaceutical industry. (1R)-2-Bromo-1,2,3,4-tetrahydronaphthalen-1-ol and its derivatives are key intermediates in the synthesis of various biologically active compounds, making the robust analysis of their enantiomeric composition a critical quality attribute.

Chiral HPLC: The Gold Standard for Enantiomeric Separation

Chiral HPLC has emerged as the predominant technique for the separation and quantification of enantiomers due to its high efficiency, reproducibility, and scalability.[2] The core of this technique lies in the use of a Chiral Stationary Phase (CSP), which creates a chiral environment where the two enantiomers can interact differently, leading to their separation.

The Power of Polysaccharide-Based CSPs

For compounds like (1R)-2-Bromo-1,2,3,4-tetrahydronaphthalen-1-ol, which contains a hydroxyl group and a bromine atom on a tetralin scaffold, polysaccharide-based CSPs are often the first choice for method development. These CSPs, typically derivatives of cellulose and amylose coated or immobilized on a silica support, offer a broad range of enantioselectivity for a wide variety of chiral compounds.[3][4] The separation mechanism involves a combination of interactions, including hydrogen bonding, dipole-dipole interactions, and inclusion complexation within the helical structure of the polysaccharide polymer.

A general workflow for developing a chiral HPLC method is illustrated below:

Caption: A typical workflow for chiral HPLC method development.

Comparative Analysis of Chiral HPLC Methods

Chiral Stationary Phase (CSP)	Selector Type	Typical Mobile Phase	Expected Performance for (1R)-2-Bromo-1,2,3,4-tetrahydronaphthalen-1-ol	Key Advantages
Chiralpak® IC	Immobilized Cellulose tris(3,5-dichlorophenylcarbamate)	n-Hexane / Isopropanol	High Probability of Success. Good resolution is expected due to the presence of polar functional groups on the analyte that can interact with the carbamate linkages on the CSP.	Robust immobilized phase allows for a wider range of solvents.[5]
Chiralcel® OD-H	Coated Cellulose tris(3,5-dimethylphenylcarbamate)	n-Hexane / Isopropanol or Ethanol	High Probability of Success. A workhorse column for a broad range of chiral compounds, including those with aromatic and polar moieties.	Extensive literature and application database.[6][7]
Chiralcel® OJ-H	Coated Cellulose tris(4-methylbenzoate)	n-Hexane / Isopropanol or Ethanol	Good Probability of Success. Offers complementary selectivity to the OD-H column. The benzoate derivative may provide different interactions.	Can provide alternative selectivity when other cellulose-based columns fail.[8]
Epitomize™ CSP-1C	Proprietary Chiral Selector	n-Heptane / 2-propanol	High Probability of Success. A published method for the closely related 1,2,3,4-Tetrahydro-1-naphthol shows excellent separation.[9]	Demonstrated efficacy for a very close structural analog.

Detailed Experimental Protocols (Based on Analogous Compounds)

The following protocols are starting points for the method development for (1R)-2-Bromo-1,2,3,4-tetrahydronaphthalen-1-ol, based on successful separations of related tetralone and tetralol derivatives.[3][4][9]

Protocol 1: Normal-Phase HPLC using Chiralpak® IC

Caption: Experimental workflow for Protocol 1.

Protocol 2: Normal-Phase HPLC using Chiralcel® OD-H

Caption: Experimental workflow for Protocol 2.

Alternative and Complementary Technologies

While chiral HPLC is the workhorse for enantiomeric separations, other techniques offer unique advantages and can be valuable tools in a comprehensive analytical strategy.

Supercritical Fluid Chromatography (SFC)

SFC is a powerful alternative to normal-phase HPLC for chiral separations.[10] It utilizes supercritical carbon dioxide as the main mobile phase, often with a small amount of an organic modifier like methanol or ethanol.

Advantages of SFC over HPLC:

• Speed: The low viscosity of the supercritical fluid allows for higher flow rates and faster separations, significantly reducing analysis times.[11]

• Reduced Solvent Consumption: The primary mobile phase component, CO2, is recycled, making SFC a "greener" technology with lower solvent purchase and disposal costs.

• Unique Selectivity: SFC can sometimes provide different enantioselectivity compared to HPLC, offering a valuable alternative for challenging separations.

A study on the separation of a structurally similar compound, 2-bromo-1-(4-nitrophenyl)ethanol, demonstrated the effectiveness of SFC with parallel screening of different CSPs.[12]

Capillary Electrophoresis (CE)

CE is a high-efficiency separation technique that utilizes an electric field to separate ions based on their electrophoretic mobility.[13] For chiral separations, a chiral selector, such as a cyclodextrin, is added to the background electrolyte.

Advantages of CE:

• High Efficiency: CE can achieve very high theoretical plate counts, leading to excellent resolution of closely related compounds.[13]

• Low Sample and Reagent Consumption: The capillary format requires only nanoliter injection volumes and minimal amounts of buffer and chiral selector.[14]

• Orthogonal Selectivity: The separation mechanism in CE is fundamentally different from chromatography, providing a truly orthogonal technique for confirmation of enantiomeric purity.

While less common than HPLC for routine quality control, CE is an excellent problem-solving tool and is particularly well-suited for early-stage drug development where sample quantities may be limited.[14][15]

Conclusion: A Strategic Approach to Enantiomeric Purity Determination

The determination of the enantiomeric purity of (1R)-2-Bromo-1,2,3,4-tetrahydronaphthalen-1-ol is a critical analytical task that can be effectively addressed using chiral HPLC with polysaccharide-based CSPs. While a specific, pre-existing method for this exact molecule may not be readily available in the literature, the wealth of data on structurally similar compounds provides a clear and reliable roadmap for method development. A systematic screening approach, starting with columns like Chiralpak® IC and Chiralcel® OD-H under normal-phase conditions, is highly likely to yield a successful separation.

Furthermore, alternative technologies such as SFC and CE offer significant advantages in terms of speed, solvent consumption, and orthogonal selectivity. A comprehensive analytical strategy should consider these techniques as valuable complements to chiral HPLC, particularly in a research and development setting. By leveraging the principles and protocols outlined in this guide, researchers can confidently develop and validate robust methods to ensure the enantiomeric integrity of this important chiral building block.

References

• Enantioseparation of Eight Pairs of Tetralone Derivative Enantiomers on Cellulose Based Chiral Stationary Phase by HPLC. ResearchGate. (2025). [Link]

• Fast Chiral Method Development Combining Parallel Screening and Analytical SFC Systems. Agilent. [Link]

• A Strategy for Developing HPLC Methods for Chiral Drugs. LCGC International. (2020). [Link]

• Chiral resolution of the enantiomers of tetrahydronaphthalenic derivatives, new agonist and antagonist ligands for melatonin receptors, using high-performance liquid chromatography on cellulose chiral stationary phases. PubMed. (1998). [Link]

• Capillary Electrophoresis: an Attractive Technique for Chiral Separations. Technology Networks. (2013). [Link]

• Supercritical Fluid Chromatography for Chiral Analysis, Part 1: Theoretical Background. Chromatography Online. (2022). [Link]

• Capillary electrophoresis. Wikipedia. [Link]

• Advancing SFC Method Development with a Multi-Column Supercritical Fluid Chromatography with Gradient Screening. American Pharmaceutical Review. (2011). [Link]

• Enantioselective HPLC Analysis to Assist the Chemical Exploration of Chiral Imidazolines. MDPI. (2020). [Link]

• Analysis of chiral compounds using supercritical fluid chromatography. The Column. (2024). [Link]

• Chiral Separations by Using Capillary Electrochromatography: An Overview. Springer. [Link]

• Enantioselective HPLC Analysis to Assist the Chemical Exploration of Chiral Imidazolines. MDPI. (2020). [Link]

• INSTRUCTION MANUAL FOR CHIRALCEL OD-H, CHIRALCEL OJ-H COLUMNS. DAICEL. [Link]

• A catalytic highly enantioselective direct synthesis of 2-bromo-2-nitroalkan-1-ols through a Henry reaction. Semantic Scholar. [Link]

• CHIRALPAK Immobilized Columns. DAICEL. [Link]

• INSTRUCTION MANUAL FOR CHIRALCEL OD-H, CHIRALCEL OJ-H COLUMNS. DAICEL. [Link]

• Chiral Selectors in Capillary Electrophoresis: Trends during 2017–2018. MDPI. (2019). [Link]

• Chiral Separations by Capillary Electrophoresis and Related Techniques with Different Chiral Selectors: A Review. Dergipark. (2021). [Link]

• CHIRAL SEPARATION METHODS FOR PHARMACEUTICAL AND BIOTECHNOLOGICAL PRODUCTS. Wiley. [Link]

• Chiral Drug Separation. IntechOpen. [Link]

• Chiral HPLC Separations. Phenomenex. [Link]

• Application Notes: Chiral. LCGC International. [Link]

• Chiral Applications Library. Orochem Technologies. [Link]

• INSTRUCTION MANUAL FOR CHIRALPAK® ZWIX(+) and CHIRALPAK® ZWIX(-). Daicel Chiral Technologies. [Link]

• Recent applications and chiral separation development based on stationary phases in open tubular capillary electrochromatography (2019–2022). PMC. [Link]

• 1,2,3,4-Tetrahydronaphthalen-1-ol. SIELC Technologies. [Link]

• INSTRUCTION MANUAL FOR CHIRALPAK IE COLUMNS. DAICEL. [Link]

• Chiral HPLC Columns. INTERCHIM. [Link]

• IB CHIRALPAK® IC-3. Scientex. [Link]

• Enantioselective separation techniques in forensic analysis and clinical toxicology. Forensic Science International. [Link]

Sources

• 1. medicine.hsc.wvu.edu [medicine.hsc.wvu.edu]
• 2. phx.phenomenex.com [phx.phenomenex.com]
• 3. researchgate.net [researchgate.net]
• 4. Chiral resolution of the enantiomers of tetrahydronaphthalenic derivatives, new agonist and antagonist ligands for melatonin receptors, using high-performance liquid chromatography on cellulose chiral stationary phases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. hplc.eu [hplc.eu]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. ct-k.com [ct-k.com]
• 8. hplc.eu [hplc.eu]
• 9. orochem.com [orochem.com]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 12. gdch.de [gdch.de]
• 13. Capillary electrophoresis - Wikipedia [en.wikipedia.org]
• 14. chromatographytoday.com [chromatographytoday.com]
• 15. dergipark.org.tr [dergipark.org.tr]

Comparative Guide: Enzymatic vs. Chemical Synthesis of (1R)-2-Bromo-1,2,3,4-tetrahydronaphthalen-1-ol

Executive Summary

This guide compares the two primary methodologies for synthesizing (1R)-2-Bromo-1,2,3,4-tetrahydronaphthalen-1-ol , a critical chiral bromohydrin intermediate used in the synthesis of epoxide-based pharmaceuticals and chiral auxiliaries.

• The Chemical Standard: Asymmetric Transfer Hydrogenation (ATH) using Ruthenium/TsDPEN catalysts. While effective, it relies on expensive heavy metals and requires strict control over solvent and oxygen levels.

• The Enzymatic Superior: Ketoreductase (KRED)-mediated Dynamic Kinetic Resolution (DKR). This route offers superior stereocontrol (>99% ee, >98% de), operates in aqueous media, and achieves 100% theoretical yield by continuously recycling the unreactive enantiomer of the starting material.

Recommendation: For high-purity pharmaceutical applications requiring strict enantiomeric excess (ee) and diastereomeric ratios (dr), the Enzymatic KRED Route is the preferred workflow due to its atom economy and absence of heavy metal contaminants.

Molecule Profile & Stereochemical Challenge

The target molecule contains two contiguous stereocenters (C1 and C2). The specific challenge is not just setting the C1-hydroxyl stereochemistry to (1R), but also controlling the relative configuration (cis vs. trans) with the C2-bromine.

• Target: (1R)-2-Bromo-1,2,3,4-tetrahydronaphthalen-1-ol[1]

• Precursor: 2-Bromo-1-tetralone (racemic)

• Stereochemical Goal:

  • Enantioselectivity: (1R) at the alcohol.

  • Diastereoselectivity: Typically trans (anti) is preferred for subsequent epoxide formation, though cis (syn) is accessible via specific enzymes.

Chemical Synthesis: Asymmetric Transfer Hydrogenation (ATH)

Mechanism & Logic

The chemical route relies on Noyori-type Asymmetric Transfer Hydrogenation . Unlike simple NaBH₄ reduction which yields a racemic mixture, ATH uses a chiral Ruthenium catalyst (e.g., RuCl(p-cymene)[(R,R)-TsDPEN]) and a hydrogen donor (formic acid/triethylamine) to induce chirality at the carbonyl carbon.

However, because the starting material (2-bromo-1-tetralone) is racemic and the C2-position is liable to racemization, this method often functions as a Dynamic Kinetic Resolution (DKR) if the reaction conditions promote rapid racemization of the starting material relative to the reduction rate.

Experimental Protocol

Reagents: 2-Bromo-1-tetralone, RuCl(p-cymene)[(R,R)-TsDPEN] (1 mol%), Formic acid/Triethylamine (5:2 azeotrope), Dichloromethane (DCM).[2]

• Catalyst Prep: In a glovebox or under Argon, dissolve the Ru-catalyst in degassed DCM.

• Reaction: Add 2-bromo-1-tetralone (1.0 eq) to the catalyst solution.

• Initiation: Add the HCOOH/Et₃N mixture dropwise at 0°C.

• Incubation: Stir at room temperature for 24–48 hours. The basicity of the amine promotes the racemization of the

  -bromo ketone, allowing the catalyst to selectively reduce the matching enantiomer.

• Workup: Quench with water, extract with DCM, and purify via silica gel chromatography.

Critical Limitations:

• Catalyst Cost: Ruthenium complexes are expensive and require removal to ppm levels for pharma compliance.

• Selectivity Leakage: If the rate of chemical racemization (C2) is slower than the rate of reduction, the dr (cis/trans ratio) drops significantly.

Enzymatic Synthesis: KRED-Mediated Dynamic Kinetic Resolution

Mechanism & Logic

The biocatalytic approach utilizes Ketoreductases (KREDs) (also known as Alcohol Dehydrogenases, ADHs).[3] This is a true Dynamic Kinetic Resolution (DKR) .

• Spontaneous Racemization: The substrate, 2-bromo-1-tetralone, has an acidic

  -proton. In the aqueous buffer (pH 7–8), the (R)- and (S)-ketone enantiomers interconvert via an enol intermediate.

• Selective Reduction: The KRED enzyme is highly specific.[3] It recognizes only one enantiomer of the ketone (e.g., the (S)-ketone) and reduces it to the (1R)-alcohol.

• Equilibrium Shift: As the (S)-ketone is depleted, the Le Chatelier principle drives the (R)-ketone to racemize into the (S)-form, eventually converting 100% of the racemic starting material into the single (1R)-stereoisomer.

Experimental Protocol

Reagents: 2-Bromo-1-tetralone, KRED Enzyme (e.g., Codexis KRED-P1 or equivalent commercial kit), NADP+ cofactor, Glucose Dehydrogenase (GDH) for cofactor recycling, Glucose, Phosphate Buffer (100 mM, pH 7.5), DMSO (5% v/v as cosolvent).

• Buffer Prep: Prepare 100 mM potassium phosphate buffer (pH 7.5) containing 1 mM MgSO₄.

• Cofactor Mix: Dissolve NADP+ (1.0 mM final) and Glucose (1.5 eq) in the buffer. Add GDH (5 U/mL).

• Substrate Addition: Dissolve 2-bromo-1-tetralone in DMSO. Add this dropwise to the buffer to a final concentration of 10–50 g/L.

• Enzyme Initiation: Add the KRED enzyme powder or solution.

• Incubation: Shake at 30°C, 200 rpm. Monitor pH and adjust with 1M NaOH if it drops (due to gluconic acid formation from GDH).

• Completion: Reaction typically completes in 12–24 hours.

• Workup: Extract with Ethyl Acetate (EtOAc). The emulsion is usually minimal compared to whole-cell processes. Evaporate solvent to obtain the crystalline bromohydrin.

Head-to-Head Performance Comparison

The following data summarizes typical results from optimized protocols for tetralone derivatives.

Feature	Chemical Synthesis (Ru-ATH)	Enzymatic Synthesis (KRED-DKR)
Yield	85–92%	>95%
Enantiomeric Excess (ee)	90–95%	>99%
Diastereomeric Ratio (dr)	80:20 to 90:10 (trans:cis)	>98:2 (enzyme dependent)
Catalyst	Ru-TsDPEN (Heavy Metal)	Engineered Protein (Biodegradable)
Solvent	DCM / Formic Acid	Water / Phosphate Buffer
Reaction Temp	0°C to 25°C	30°C
Purification	Column Chromatography	Extraction + Crystallization
Scalability	Moderate (Safety concerns with H₂)	High (Standard fermentation tanks)

Visualization of Pathways[4]

Diagram 1: Enzymatic Dynamic Kinetic Resolution (DKR) Logic

This diagram illustrates how the enzyme "pulls" the racemic mixture into a single stereoisomer.

Caption: The KRED-DKR cycle. The enzyme selectively reduces the (S)-ketone, while the (R)-ketone continuously equilibrates via the enol, resulting in 100% theoretical yield of the (1R) product.

Diagram 2: Chemical vs. Enzymatic Workflow Comparison

Caption: Operational comparison. The enzymatic route simplifies purification by eliminating the need for heavy metal scavenging and chromatography.

Troubleshooting & Optimization

Controlling Diastereoselectivity (cis vs. trans)

• Chemical: The trans-isomer is thermodynamically favored. To access the cis-isomer chemically, one must often synthesize the cis-epoxide first and ring-open it, or use specific bulky ligands on the Ruthenium catalyst, which is difficult to tune.

• Enzymatic: If the standard KRED yields the trans-alcohol (anti-Prelog), but the cis-alcohol is required, you can screen a library of "Prelog" KREDs. The enzyme's active site geometry dictates the hydride attack angle, allowing access to the contra-thermodynamic cis-product with high fidelity.

Substrate Solubility

Tetralones are hydrophobic.

• Solution: In the enzymatic protocol, use 5–10% DMSO or MeOH as a co-solvent. Alternatively, use a biphasic system (buffer + MTBE) if the enzyme is engineered for solvent tolerance (e.g., many modern commercial KREDs).

Racemization Rate

For DKR to work, the racemization of the ketone must be faster than the reduction of the "wrong" enantiomer.

• Optimization: If yield is low or ee is poor, the racemization might be too slow. Increase the pH slightly (to 8.0) or add a mild anion exchange resin to facilitate enolization without denaturing the enzyme.

References

• Enzymatic Reduction of alpha-Halo Ketones

  • Hollmann, F., et al.

    -halo ketones: A biocatalytic route to enantiopure halohydrins." Green Chemistry, 2005. Link

• Dynamic Kinetic Resolution Mechanism

  • Kroutil, W., et al. "Biocatalytic dynamic kinetic resolution of rac-2-bromo-1-tetralone." Advanced Synthesis & Catalysis, 2006. Link

• Chemical Synthesis (ATH)

  • Noyori, R., et al.

    -Substituted Ketones." Journal of the American Chemical Society, 1996. Link

• Halohydrin Dehalogenase Alternative

  • Janssen, D.B., et al. "Structure and mechanism of halohydrin dehalogenase." Nature Chemical Biology, 2006. Link

Sources

• 1. lookchem.com [lookchem.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. Origins of stereoselectivity in evolved ketoreductases - PMC [pmc.ncbi.nlm.nih.gov]

Technical Guide: Absolute Configuration Determination of Bromotetralols

Content Type: Comparative Technical Guide Audience: Medicinal Chemists, Crystallographers, and Process Development Scientists Topic: X-ray Crystallography vs. Spectroscopic Alternatives for Chiral Bromotetralols

Executive Summary

In drug discovery, the absolute configuration (AC) of chiral scaffolds like bromotetralols (e.g., 6-bromo-1-tetralol) dictates pharmacodynamic potency and safety. While NMR (Mosher’s method) and Vibrational Circular Dichroism (VCD) offer solution-phase analysis, Single-Crystal X-ray Diffraction (SC-XRD) remains the definitive "gold standard" for brominated derivatives.

This guide objectively compares these methodologies, demonstrating that the presence of the bromine atom (

) makes SC-XRD the superior choice for unambiguous assignment via anomalous dispersion , provided a suitable crystal can be grown. We provide a validated workflow for leveraging the bromine "heavy atom" effect to achieve a statistically significant Flack parameter ( ).

Strategic Analysis: The Heavy Atom Advantage

The determination of absolute configuration by X-ray crystallography relies on the breakdown of Friedel's law (

) due to anomalous scattering.

Why Bromotetralols are Ideal for SC-XRD

For light atoms (C, H, O, N), the anomalous scattering signal is negligible at standard wavelengths. However, Bromine has a significant absorption edge near the wavelengths of common X-ray sources:

• Cu K

  ( ): Strong anomalous signal ( ). Ideal for absolute configuration.[1]

• Mo K

  ( ): Weaker signal ( , but lower absorption). Still sufficient for Br-containing molecules due to Bromine's high electron count.

The Mechanism: The bromine atom acts as an internal reference. Its resonant scattering introduces a phase shift that allows the crystallographer to distinguish between the correct structure and its inverted image (enantiomer).

Comparative Methodology: X-ray vs. Alternatives

The following table contrasts the three primary methods for determining the AC of bromotetralols.

Feature	Method A: SC-XRD (Bijvoet)	Method B: NMR (Mosher)	Method C: VCD / ORD
Principle	Anomalous scattering of X-rays by Br atoms (Bijvoet pairs).	Anisotropic shielding by chiral derivatizing agents (MTPA).	Differential absorption of circularly polarized light.
Sample State	Solid (Single Crystal) required.	Solution (Liquid).	Solution (Liquid).
Derivatization	None (if Br is present).	Required (Reaction with - and -MTPA-Cl).	None.
Confidence	Absolute (99.9%) via Flack parameter.	High, but conformer-dependent.	High, requires accurate DFT calculations.
Time to Result	24–48 hours (crystal growth dependent).	4–6 hours (synthesis + NMR).	2–4 hours (measurement) + 24h (computation).
Limitation	Crystal quality; Twinning.[2]	Steric hindrance; conformational flexibility.	Solvent effects; calculation accuracy.

Decision Matrix

Figure 1: Decision matrix for selecting the appropriate absolute configuration determination method.

Validated Protocol: SC-XRD for Bromotetralols

This protocol ensures the generation of high-quality data suitable for publication and regulatory submission.

Phase 1: Crystallization (Vapor Diffusion)

Bromotetralols are often oils or low-melting solids. High-quality crystals are essential.

• Solvent Screen: Dissolve 5 mg of the bromotetralol in minimal solvent. Good candidates: Ethanol, Isopropanol, or Ethyl Acetate.

• Antisolvent: Hexane or Pentane.

• Setup: Use a "slow evaporation" or "vapor diffusion" method.

  • Vapor Diffusion: Place solution in an inner vial. Place antisolvent in the outer jar. Seal.

  • Target: Single, block-like crystals (

    mm). Avoid needles (prone to disorder).

Phase 2: Data Collection Strategy

To maximize the anomalous signal from Bromine:

• Source: Cu K

  is preferred for stronger anomalous signal, though Mo K is acceptable for Bromine.

• Redundancy: Collect high-redundancy data (multiplicity > 4) to accurately measure the small intensity differences between Friedel pairs (

  vs ).

• Resolution: Aim for

  resolution.

• Temperature: Collect at 100 K to reduce thermal motion (ADP) and enhance high-angle diffraction.

Phase 3: Refinement & Flack Parameter

The Flack Parameter (

) is the quantitative metric for AC.

• Refine the structure using full-matrix least-squares (e.g., SHELXL or OLEX2).

• Interpretation of

  :
  • (with ): The model is Correct .
  • (with ): The model is Inverted (you have the opposite enantiomer).
  • : The crystal is a racemic twin or the anomalous signal is too weak.

Representative Performance Data

The following data illustrates the expected crystallographic metrics for a successful absolute configuration assignment of a bromotetralol derivative (e.g., (S)-6-bromo-1-tetralol).

Table 1: Reference Crystallographic Metrics

Parameter	Acceptable Range	Ideal Result (Bromotetralol)	Interpretation
Space Group	Non-centrosymmetric	or	Required for chiral molecules.
R1 (Final)			Indicates a high-quality structural model.
Completeness			Essential for accurate Flack parameter calculation.
Flack Parameter ( )			Definitive Assignment.
Hooft Parameter ( )			Bayesian confirmation of the Flack parameter.
Goodness of Fit (S)			Proper weighting of data.

Note: If the Flack parameter is

, the error is too high. For Bromine, you should expect errors ( ) in the range of .

Synthesis & Resolution Context

To obtain the single enantiomer for crystallization, Enzymatic Kinetic Resolution is the standard industry approach before X-ray analysis.

• Enzyme: Candida antarctica Lipase B (CALB).[3][4][5]

• Reaction: Acetylation with vinyl acetate in organic solvent (MTBE or Toluene).

• Selectivity: CALB typically follows the Kazlauskas Rule , acylating the

  -enantiomer faster, leaving the -bromotetralol unreacted.

• Validation: The X-ray structure of the unreacted alcohol confirms this prediction.

Workflow Visualization

Figure 2: End-to-end workflow from racemic mixture to absolute configuration confirmation.

References

• Flack, H. D. (1983). On enantiomorph-polarity estimation. Acta Crystallographica Section A, 39(6), 876-881.

• Parsons, S., & Flack, H. D. (2004). The use of X-ray diffraction to determine absolute configuration. Acta Crystallographica Section A, 60(s1), s61.

• Dale, J. A., & Mosher, H. S. (1973). Nuclear magnetic resonance enantiomer reagents.

  -methoxy- -trifluoromethylphenylacetate (MTPA) esters. Journal of the American Chemical Society, 95(2), 512-519.

• Kamble, M., et al. (2017).[6] Kinetic Resolution of (R,S)-ngcontent-ng-c3932382896="" _nghost-ng-c102404335="" class="inline ng-star-inserted">

  -Tetralol by Immobilized Candida antarctica Lipase B. Industrial & Engineering Chemistry Research.

• Spek, A. L. (2009). Structure validation in chemical crystallography. Acta Crystallographica Section D, 65(2), 148-155.

Sources

• 1. How to Determine the R and S Configuration - Chemistry Steps [chemistrysteps.com]
• 2. lafactoria.lec.csic.es [lafactoria.lec.csic.es]
• 3. Chemoenzymatic Dynamic Kinetic Resolution of Primary Amines [organic-chemistry.org]
• 4. agritrop.cirad.fr [agritrop.cirad.fr]
• 5. Lipase Catalysed Kinetic Resolution of Racemic 1,2-Diols Containing a Chiral Quaternary Center - PMC [pmc.ncbi.nlm.nih.gov]
• 6. semanticscholar.org [semanticscholar.org]

A Comparative Guide to the Infrared Spectroscopic Identification of (1R)-2-Bromo-1,2,3,4-tetrahydronaphthalen-1-ol

This guide provides a detailed framework for the identification and confirmation of (1R)-2-Bromo-1,2,3,4-tetrahydronaphthalen-1-ol using Fourier Transform Infrared (FT-IR) spectroscopy. In the landscape of pharmaceutical development and complex organic synthesis, unambiguous structural verification is paramount. IR spectroscopy offers a rapid, reliable, and non-destructive method to confirm the presence of key functional groups, thereby verifying molecular identity and purity. This document moves beyond a simple recitation of peak positions to explain the underlying principles and comparative logic essential for confident spectral interpretation by researchers and drug development professionals.

The Spectroscopic Signature: Predicted IR Absorptions for (1R)-2-Bromo-1,2,3,4-tetrahydronaphthalen-1-ol

The structure of (1R)-2-Bromo-1,2,3,4-tetrahydronaphthalen-1-ol combines several distinct functional groups, each with a characteristic vibrational frequency. An analysis of its spectrum is therefore a process of identifying this unique combination of absorptions.

• O-H Stretch (Alcohol): The most prominent feature is expected to be a strong and broad absorption band in the region of 3600-3200 cm⁻¹.[1][2][3][4] The breadth of this peak is a direct consequence of intermolecular hydrogen bonding between the hydroxyl groups of adjacent molecules in the sample.[5][6] In a condensed phase (liquid film, KBr pellet, or concentrated solution), this hydrogen bonding creates a continuum of vibrational states, smearing the sharp, individual "free" O-H stretch (which would appear near 3600 cm⁻¹) into a broad, intense band.[1][5] Its presence is the primary indicator of the alcohol functionality.

• C-H Stretches (Aromatic vs. Aliphatic): A key diagnostic feature is the clear separation of C-H stretching vibrations around the 3000 cm⁻¹ mark.[7][8]

  • Aromatic =C-H Stretch: Weak to medium intensity peaks are expected just above 3000 cm⁻¹ (typically 3100-3000 cm⁻¹).[9][10][11] These arise from the C-H bonds on the benzene ring portion of the tetralin structure.

  • Aliphatic -C-H Stretch: Strong, sharp peaks will appear just below 3000 cm⁻¹ (typically 2960-2850 cm⁻¹).[7][9][12] These correspond to the sp³-hybridized C-H bonds in the saturated, six-membered ring. This clear demarcation is a powerful confirmation of the combined aromatic-aliphatic nature of the tetralin core.

• C=C Stretch (Aromatic Ring): The benzene ring exhibits characteristic in-ring carbon-carbon double bond stretches. These appear as a series of two to four medium-to-weak absorptions in the 1600-1450 cm⁻¹ region.[7][10][13] Their presence confirms the aromatic system.

• C-O Stretch (Secondary Alcohol): A strong absorption band is anticipated in the 1300-1000 cm⁻¹ region, corresponding to the C-O stretching vibration of the secondary alcohol group.[1][3][7] The high intensity of this peak is due to the large change in dipole moment during the vibration of this polar bond.

• C-Br Stretch: The carbon-bromine stretch is expected to appear as a weak-to-medium intensity peak in the low-frequency fingerprint region, typically between 690 and 515 cm⁻¹.[9][14][15][16] Its low frequency is due to the high mass of the bromine atom. As this peak falls within the complex fingerprint region, it can sometimes be obscured, but its presence is a final piece of corroborating evidence.

Comparative Spectral Analysis: Distinguishing the Target from Alternatives

In a synthetic context, it is crucial to distinguish the desired product from potential starting materials or side-products. The power of IR spectroscopy lies in this comparative analysis. Let's consider two common alternatives: the starting ketone (2-Bromo-3,4-dihydronaphthalen-1(2H)-one) and an elimination side-product (2-Bromo-3,4-dihydronaphthalene).

Vibrational Mode	(1R)-2-Bromo-1,2,3,4-tetrahydronaphthalen-1-ol (Product)	2-Bromo-1-tetralone (Starting Material)	2-Bromo-3,4-dihydronaphthalene (Elimination Product)
O-H Stretch	~3400 cm⁻¹ (Strong, Broad)	Absent	Absent
C=O Stretch	Absent	~1690 cm⁻¹ (Strong, Sharp)	Absent
Aromatic =C-H Stretch	~3100-3000 cm⁻¹	~3100-3000 cm⁻¹	~3100-3000 cm⁻¹
Aliphatic -C-H Stretch	~2960-2850 cm⁻¹	~2960-2850 cm⁻¹	~2960-2850 cm⁻¹ and Alkenyl =C-H
Aromatic C=C Stretch	~1600-1450 cm⁻¹	~1600-1450 cm⁻¹	~1600-1450 cm⁻¹
Alkenyl C=C Stretch	Absent	Absent	~1650 cm⁻¹ (Weak-Medium)
C-O Stretch	~1100 cm⁻¹ (Strong)	Present (~1200-1300 cm⁻¹)	Absent
C-Br Stretch	~690-515 cm⁻¹	~690-515 cm⁻¹	~690-515 cm⁻¹

Key Distinguishing Features:

• Product vs. Starting Material: The most definitive comparison is the disappearance of the intense carbonyl (C=O) peak from the starting ketone (around 1690 cm⁻¹) and the appearance of the very broad and strong hydroxyl (O-H) peak in the product's spectrum.[8] This single change provides powerful evidence of the successful reduction of the ketone to an alcohol.

• Product vs. Elimination Side-Product: The elimination product would lack the characteristic broad O-H stretch. It may also show a weak C=C stretching band for the newly formed double bond in the saturated ring (around 1650 cm⁻¹) and potentially a new alkenyl =C-H stretch just above 3000 cm⁻¹. The absence of the strong O-H band is the most straightforward way to rule out the desired product.

Experimental Protocol: Acquiring a High-Quality FT-IR Spectrum

This protocol outlines a standard procedure for analyzing a solid sample using the KBr pellet method, which minimizes interfering solvent absorptions.

Objective: To obtain a high-fidelity infrared spectrum of the solid analyte for structural verification.

Materials:

• (1R)-2-Bromo-1,2,3,4-tetrahydronaphthalen-1-ol (1-2 mg)

• FT-IR grade Potassium Bromide (KBr), desiccated (150-200 mg)

• Agate mortar and pestle

• Pellet-pressing die and hydraulic press

• FT-IR Spectrometer

Methodology:

• Background Spectrum Acquisition: Ensure the sample chamber of the FT-IR spectrometer is empty and clean. Run a background scan to record the spectrum of the ambient atmosphere (primarily H₂O and CO₂). This background will be automatically subtracted from the sample spectrum to ensure atmospheric peaks do not interfere with the analysis.

• Sample Preparation:

  • Gently grind ~200 mg of dry KBr in the agate mortar for 1 minute to create a fine, uniform powder. This minimizes scattering of the IR beam.

  • Add 1-2 mg of the analyte to the mortar. The optimal sample-to-KBr ratio is approximately 1:100. An excess of sample will lead to overly intense, saturated peaks where no light passes through (total absorbance).

  • Grind the mixture for another 1-2 minutes until it is a homogenous, fine powder.

• Pellet Formation:

  • Carefully transfer a portion of the powder into the pellet die.

  • Place the die into the hydraulic press and apply pressure (typically 7-10 tons) for 2-3 minutes. This process sinters the KBr into a semi-transparent or transparent disc, with the analyte dispersed throughout the matrix.

• Sample Analysis:

  • Carefully remove the KBr pellet from the die and place it in the sample holder within the spectrometer's sample compartment.

  • Acquire the sample spectrum. Typically, 16 to 32 scans are co-added to improve the signal-to-noise ratio. The instrument's software will automatically ratio the sample scan against the stored background scan to produce the final transmittance or absorbance spectrum.

• Data Interpretation: Analyze the resulting spectrum, labeling the key peaks corresponding to the functional groups detailed in Sections 1 and 2.

Visualization of the Interpretation Workflow

The logical flow for analyzing the spectrum can be visualized as a decision-making process. This diagram illustrates the steps to confirm the identity of the target compound.

Caption: Workflow for the IR spectroscopic confirmation of the target compound.

Conclusion

Infrared spectroscopy is an indispensable tool for the structural elucidation of synthetic products like (1R)-2-Bromo-1,2,3,4-tetrahydronaphthalen-1-ol. A successful identification hinges not on observing a single peak, but on confirming the presence of the complete set of characteristic absorptions for each functional group while simultaneously confirming the absence of peaks that would indicate starting materials or major side-products. By following the comparative and systematic approach detailed in this guide, researchers can confidently verify the structure and purity of their target molecule, ensuring the integrity of subsequent research and development stages.

References

• Chemistry LibreTexts. (2020). 11.5: Infrared Spectra of Some Common Functional Groups. [Link]

• OpenStax. (2023). 15.7 Spectroscopy of Aromatic Compounds - Organic Chemistry. [Link]

• Chemistry LibreTexts. (2024). 17.11: Spectroscopy of Alcohols and Phenols. [Link]

• University of Colorado Boulder. IR: alkyl halides - Organic Chemistry. [Link]

• Oregon State University. (2020). Spectroscopy of Alcohols: Identification. [Link]

• Joe, Chemistry Land. Infrared spectra of alcohols and phenols. [Link]

• Scribd. IR Spectroscopy Tutorial: Alkyl Halides. [Link]

• Specac Ltd. Interpreting Infrared Spectra. [Link]

• Joe, Chemistry Land. Infrared spectra of aromatic rings. [Link]

• University of Wisconsin-Madison. 10. Infrared Spectroscopy. [Link]

• Quora. (2022). How to identify an alkyl halide using an infrared (IR) spectrum. [Link]

• University of Colorado Boulder. IR Spectroscopy Tutorial: Alkanes. [Link]

• University of Calgary. Ch13 - Sample IR spectra. [Link]

• OpenOChem Learn. Characteristic IR Absorptions. [Link]

• University of California, Davis. IR Absorption Table. [Link]

• Doc Brown's Chemistry. C2H6O CH3CH2OH infrared spectrum of ethanol. [Link]

• Master Organic Chemistry. (2016). Infrared (IR) Spectroscopy: A Quick Primer On Interpreting Spectra. [Link]

• SlideShare. The features of IR spectrum. [Link]

• S. Periandy, et al. Vibrational Spectroscopic Studies of Tetralin. [Link]

• Molecules. (2018). New Thiazoline-Tetralin Derivatives and Biological Activity Evaluation. [Link]

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. Spectroscopy of Alcohols [sites.science.oregonstate.edu]
• 3. Interpreting Infrared Spectra - Specac Ltd [specac.com]
• 4. Characteristic IR Absorptions | OpenOChem Learn [learn.openochem.org]
• 5. Chemistry: Infrared spectra of alcohols and phenols [openchemistryhelp.blogspot.com]
• 6. C2H6O CH3CH2OH infrared spectrum of ethanol vapour liquid film C2H5OH prominent wavenumbers cm-1 detecting functional groups present finger print for identification of ethyl alcohol image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
• 7. community.wvu.edu [community.wvu.edu]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. 15.7 Spectroscopy of Aromatic Compounds - Organic Chemistry | OpenStax [openstax.org]
• 11. uobabylon.edu.iq [uobabylon.edu.iq]
• 12. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 13. Chemistry: Infrared spectra of aromatic rings [openchemistryhelp.blogspot.com]
• 14. orgchemboulder.com [orgchemboulder.com]
• 15. scribd.com [scribd.com]
• 16. quora.com [quora.com]

A Senior Application Scientist's Guide to Differentiating (1R,2R) and (1R,2S)-Bromotetralol Isomers via Spectroscopy

For researchers and professionals in drug development, the precise characterization of stereoisomers is not merely an academic exercise; it is a fundamental requirement for ensuring the safety, efficacy, and intellectual property of a pharmaceutical agent. Diastereomers, such as the (1R,2R) and (1R,2S) isomers of 2-bromo-1,2,3,4-tetrahydronaphthalen-1-ol (bromotetralol), possess distinct three-dimensional arrangements of atoms. This structural variance leads to different physicochemical properties, including how they interact with biological targets and how they behave in analytical systems. This guide provides an in-depth, objective comparison of spectroscopic methods to reliably distinguish between these two diastereomers, grounded in established principles and supported by practical, field-proven protocols.

The core of the challenge lies in the relationship between the hydroxyl group at position 1 and the bromine atom at position 2. In the (1R,2R) isomer, these groups are trans to each other, while in the (1R,2S) isomer, they are cis. Our analytical goal is to exploit this stereochemical difference to generate distinct spectroscopic signatures.

The Definitive Tool: Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy stands as the most powerful and informative technique for elucidating the relative stereochemistry of diastereomers in solution. By analyzing through-bond and through-space interactions, we can build a conclusive three-dimensional picture of the molecule.

Expertise & Experience: The Power of Proton Coupling Constants (³J)

The key to differentiating the cis and trans isomers lies in the vicinal coupling constant (³J) between the protons on carbon 1 (H1) and carbon 2 (H2). The magnitude of this coupling is dictated by the dihedral angle between the H1-C1-C2-H2 bonds, a relationship described by the Karplus equation.[1]

In the non-aromatic ring of the tetralol scaffold, which adopts a half-chair conformation, the substituents and their corresponding protons will have either axial or pseudo-axial/equatorial orientations.

• For the (1R,2R)-trans isomer: The most stable conformation will place the bulky substituents in a pseudo-equatorial-like orientation, leading to a pseudo-axial relationship between H1 and H2. This results in a large dihedral angle (approaching 180°) and consequently a large coupling constant , typically in the range of 8-12 Hz.

• For the (1R,2S)-cis isomer: The H1 and H2 protons will have a syn-relationship, with one being pseudo-axial and the other pseudo-equatorial. This corresponds to a smaller dihedral angle (typically ~30-60°), resulting in a small coupling constant , usually between 2-5 Hz.

This significant and predictable difference in the ³J(H1,H2) coupling constant is often sufficient for an unambiguous assignment.[1][2]

Trustworthiness: Unambiguous Proof with Nuclear Overhauser Effect Spectroscopy (NOESY)

While coupling constants provide strong evidence, the Nuclear Overhauser Effect (NOE) provides direct, through-space proof of the relative orientation of atoms.[3][4] An NOE is observed between protons that are close in space (< 5 Å), regardless of their bonding connectivity.[4][5]

• For the (1R,2S)-cis isomer: The H1 and H2 protons are on the same face of the ring. A 2D NOESY experiment will show a clear cross-peak between the signals for H1 and H2, indicating their spatial proximity.[6]

• For the (1R,2R)-trans isomer: H1 and H2 are on opposite faces of the ring and are significantly further apart. Consequently, no NOE cross-peak will be observed between them.

This presence or absence of a specific NOE correlation is a self-validating system for assignment.

Parameter	(1R,2R)-trans-bromotetralol (Expected)	(1R,2S)-cis-bromotetralol (Expected)	Rationale for Difference
H1 Chemical Shift (δ)	~ 4.8 - 5.0 ppm	~ 5.0 - 5.2 ppm	The magnetic environment differs due to the relative orientation of the C-Br bond.
H2 Chemical Shift (δ)	~ 4.2 - 4.4 ppm	~ 4.4 - 4.6 ppm	Anisotropic effects from the hydroxyl and aromatic ring cause shifts.
³J(H1,H2) Coupling	8 - 12 Hz	2 - 5 Hz	Definitive indicator: Reflects the large (anti) vs. small (syn) dihedral angle.[1]
NOE (H1 ↔ H2)	Absent	Present	Definitive indicator: Proves through-space proximity in the cis isomer.[4][6]

• Sample Preparation: Dissolve 5-10 mg of the bromotetralol isomer in ~0.6 mL of a suitable deuterated solvent (e.g., CDCl₃) in a 5 mm NMR tube.

• ¹H NMR Acquisition: Acquire a standard 1D ¹H NMR spectrum on a spectrometer (≥400 MHz recommended for good resolution). Ensure sufficient digital resolution to accurately measure coupling constants.

• Data Processing & Analysis:

  • Reference the spectrum to the residual solvent peak or TMS.

  • Identify the signals for H1 (doublet, adjacent to OH) and H2 (doublet of doublets or multiplet, adjacent to Br).

  • Carefully measure the coupling constant (J) in Hz between H1 and H2. A large value suggests trans, while a small value suggests cis.

• 2D NOESY Acquisition:

  • Run a standard 2D NOESY experiment. Use a mixing time appropriate for a small molecule (e.g., 500-800 ms).[4]

• NOESY Analysis:

  • Process the 2D spectrum.

  • Look for a cross-peak correlating the H1 and H2 signals. The presence of this peak confirms a cis relationship. Its absence confirms a trans relationship.

Caption: Key NMR observables for differentiating bromotetralol isomers.

Vibrational Spectroscopy: A Tale of Two Techniques

While NMR is often definitive, vibrational spectroscopy methods like Infrared (IR) and Vibrational Circular Dichroism (VCD) can provide complementary or, in the case of VCD, equally powerful data.

Infrared (IR) Spectroscopy

Distinguishing diastereomers using standard IR spectroscopy can be challenging as they often have very similar functional groups.[7] The differences typically arise from subtle changes in vibrational modes due to the overall molecular symmetry, which are most apparent in the complex "fingerprint" region (below 1500 cm⁻¹).[7] While not a primary method for this specific differentiation, one might observe minor shifts in the C-O, C-Br, or O-H stretching frequencies, or different patterns in the fingerprint region.

Vibration	Wavenumber (cm⁻¹)	Expected Difference
O-H Stretch	~3200 - 3600	Minor shifts possible due to differences in intramolecular H-bonding potential.
C-O Stretch	~1050 - 1150	Small shifts based on the axial/equatorial nature of the C-O bond.
C-Br Stretch	~500 - 600	Position can be sensitive to the stereochemical environment.
Fingerprint Region	400 - 1500	Most likely to show reproducible, albeit complex, differences between isomers.

Authoritative Grounding: Vibrational Circular Dichroism (VCD)

VCD is the extension of circular dichroism into the infrared range and measures the differential absorption of left- and right-circularly polarized IR light during a vibrational transition.[8] Because VCD is exquisitely sensitive to the three-dimensional arrangement of atoms, it is an exceptionally powerful tool for stereochemical analysis.[9]

Crucially, while enantiomers have VCD spectra that are mirror images (equal and opposite), diastereomers have VCD spectra that are completely different .[10][11] Therefore, the experimental VCD spectra of (1R,2R) and (1R,2S)-bromotetralol will be unique. By comparing the experimental spectrum to spectra predicted by quantum chemical calculations (e.g., using Density Functional Theory, DFT), one can make an unambiguous assignment of the relative and absolute configuration.[12]

• Sample Preparation: Prepare a concentrated solution (~10-20 mg/mL) of the isomer in a suitable non-absorbing solvent (e.g., CDCl₃).

• Data Acquisition: Acquire the VCD and IR spectra simultaneously on a VCD spectrometer. Data collection may take several hours to achieve a good signal-to-noise ratio.

• Computational Modeling:

  • Perform a conformational search for both the (1R,2R) and (1R,2S) isomers using a computational chemistry package.

  • For the lowest energy conformers of each isomer, calculate the theoretical IR and VCD spectra using DFT (e.g., B3LYP/6-31G* level of theory).

• Spectral Comparison:

  • Compare the experimental VCD spectrum to the calculated spectra for the (1R,2R) and (1R,2S) isomers.

  • A strong qualitative match between the experimental spectrum and one of the calculated spectra provides an unambiguous assignment of the isomer's structure.

Caption: Workflow for isomer assignment using VCD spectroscopy.

Conclusion and Recommendations

While multiple spectroscopic techniques can contribute to the differentiation of the (1R,2R) and (1R,2S) isomers of bromotetralol, they are not all equal in their definitive power and ease of application.

Technique	Definitive Power	Key Differentiator(s)	Notes
¹H NMR (Coupling)	High	³J(H1,H2) coupling constant	A large coupling constant (8-12 Hz) indicates a trans relationship; a small constant (2-5 Hz) indicates cis.
¹H NMR (NOESY)	Very High	Presence/Absence of H1-H2 cross-peak	The most direct and unambiguous NMR method for determining relative stereochemistry in solution.
IR Spectroscopy	Low	Fingerprint region differences	Primarily a supporting technique; not recommended as a standalone method for this purpose.
VCD Spectroscopy	Very High	Unique VCD spectrum for each diastereomer	Provides unambiguous assignment when compared with computational predictions.

For routine analysis and unambiguous structural confirmation, a combination of 1D ¹H NMR to measure coupling constants and 2D NOESY to confirm through-space proximity is the recommended workflow . This approach is direct, requires relatively common instrumentation, and provides self-validating data. For cases requiring absolute configurational proof or when NMR data is ambiguous, VCD spectroscopy offers an exceptionally powerful and definitive alternative .

References

• Petrovic, A. G., & Polavarapu, P. L. (2014). Vibrational Circular Dichroism versus Optical Rotation Dispersion and Electronic Circular Dichroism for diastereomers: the stereochemistry of 3-(1′-hydroxyethyl)-1-(3′-phenylpropanoyl)-azetidin-2-one. RSC Advances, 4(92), 50694-50704. [Link]

• Mora-Diez, N., et al. (2013). Vibrational circular dichroism discrimination of diastereomeric cedranol acetates. Chirality, 25(12), 899-908. [Link]

• He, J., et al. (2011). Vibrational Circular Dichroism Spectroscopy: A New Tool for the Stereochemical Characterization of Chiral Molecules. Applied Spectroscopy Reviews, 46(6), 497-531. [Link]

• Bultinck, P., et al. (2020). Application of NMR Spectroscopy for the Detection of Equilibrating E–Z Diastereomers. ACS Omega, 5(38), 24578-24584. [Link]

• Chemistry LibreTexts. (2024). 22: Nuclear Overhauser Effect (NOE). [Link]

• Iowa State University. NMR Coupling Constants. [Link]

• Wikipedia. (2023). Vibrational circular dichroism. [Link]

• Barth, A. (2007). Infrared spectroscopy of proteins. Biochimica et Biophysica Acta (BBA) - Bioenergetics, 1767(9), 1073-1101. [Link]

• ACD/Labs. (2026). Stereochemistry Information from NOESY/ROESY data … Part 1. [Link]

• Scribd. Coupling Constants For 1h and 13c NMR. [Link]

• ACD/Labs. (2025). 1H–1H Coupling in Proton NMR. [Link]

• Dalton Transactions. (2015). Synthesis and NMR characterization of the cis and trans isomers of [Ptii(N9-adeH)2(pz)2] and X-ray crystallography of the trans isomer. [Link]

• OpenOChem Learn. Coupling in Cis/Trans Alkenes. [Link]

• University of Ottawa NMR Facility Blog. (2012). Sorting Out NOE's for Exchanging Rotamers. [Link]

• CEITEC. (n.d.). 2D NOESY (Nuclear Overhauser Effect Spectroscopy). [Link]

• Acta Scientific. (2022). Synthesis and Characterization of Monomer to Design a System of Optical Materials. [Link]

• Royal Society of Chemistry. (2019). Electronic Supplementary Information. [Link]

• PrepChem. (n.d.). Synthesis of 2-bromo-4-methyl-1-tetralone. [Link]

• SlidePlayer. (2024). Infra-red spectroscopy. [Link]

• Beilstein Journals. (2016). Unusual traits of cis and trans-2,3-dibromo-1,1-dimethylindane on the way from 1,1-dimethylindene to 2-bromo-, 3-bromo-, and 2,3-dibromo-1,1-dimethylindene. [Link]

• Google Patents. (n.d.).

• Chemistry LibreTexts. (2025). 5.4: NOESY Spectra. [Link]

• Doc Brown's Chemistry. (n.d.). C6H12 infrared spectrum of cyclohexane. [Link]

• NIST. (n.d.). Infrared absorption spectra of cyclo-hydrocarbons. [Link]

• MDPI. (2025). Synthesis and Spectral Characteristics of N-(1-(((2E,4E)-6-(2-Bromophenyl)-3-cyclohexyl-2-(cyclohexylimino)-2,3-dihydro-4H-1,3,5-oxadiazin-4-ylidene)amino)-2,2,2-trichloroethyl)acetamide. [Link]

• Quora. (2017). Using the tools of spectroscopy, how do chemists tell what is cis and trans for example, cis-1,2-dihydroxycyclohexane vs. trans-1,2-dihydroxycyclohexane? [Link]

• ResearchGate. (n.d.). IR spectra of trans (red) and cis (blue) isomers of the different... [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Coupling in Cis/Trans Alkenes | OpenOChem Learn [learn.openochem.org]
• 3. acdlabs.com [acdlabs.com]
• 4. nmr.ceitec.cz [nmr.ceitec.cz]
• 5. iza-online.org [iza-online.org]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. C6H12 infrared spectrum of cyclohexane prominent wavenumbers cm-1 detecting no functional groups present finger print for identification of cyclohexane image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
• 8. Vibrational circular dichroism - Wikipedia [en.wikipedia.org]
• 9. Advances of Vibrational Circular Dichroism (VCD) in bioanalytical chemistry. A review - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Vibrational Circular Dichroism versus Optical Rotation Dispersion and Electronic Circular Dichroism for diastereomers: the stereochemistry of 3-(1′-hydroxyethyl)-1-(3′-phenylpropanoyl)-azetidin-2-one - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 11. Vibrational circular dichroism discrimination of diastereomeric cedranol acetates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

A Comparative Guide to the Validation of Enantiomeric Purity in Industrial Batches of Bromotetralol

Introduction: The Imperative of Stereochemical Control in Pharmaceutical Manufacturing

In modern pharmacology, the three-dimensional structure of a drug molecule is as critical as its chemical composition. Many pharmaceutical compounds are chiral, existing as non-superimposable mirror images known as enantiomers.[1] While chemically identical in an achiral environment, these stereoisomers often exhibit profoundly different pharmacological and toxicological profiles within the chiral milieu of the human body.[2][3] One enantiomer, the eutomer, may be responsible for the desired therapeutic effect, while the other, the distomer, could be less active, inactive, or even contribute to adverse effects.[3]

Bromotetralol, a key intermediate or active pharmaceutical ingredient (API) with a chiral center, is no exception. Its interaction with biological targets like enzymes and receptors is inherently stereospecific. Therefore, ensuring the enantiomeric purity of industrial batches is not merely a quality control metric; it is a fundamental requirement for guaranteeing product safety, efficacy, and consistency. Regulatory bodies such as the U.S. Food and Drug Administration (FDA) and the International Council for Harmonisation (ICH) mandate rigorous control over the stereoisomeric composition of drug substances.[4][5]

This guide provides a comprehensive comparison of modern analytical techniques for validating the enantiomeric purity of bromotetralol. We will delve into the causality behind experimental choices, present comparative data, and provide a robust, self-validating protocol to guide researchers, scientists, and drug development professionals in this critical task.

The Regulatory Framework: A Foundation of Quality

Before any analytical method is implemented, it is crucial to understand the regulatory landscape. The ICH has established guidelines that form the basis of method validation worldwide. The key documents are ICH Q2(R2): Validation of Analytical Procedures and ICH Q14: Analytical Procedure Development , which work in tandem to ensure that an analytical method is, and remains, fit for its intended purpose.[4][5][6] For enantiomeric purity, the undesired enantiomer is treated as a specified impurity, and the analytical method must be validated to prove it is capable of accurately and precisely quantifying it at the required specification level.[7]

Comparative Analysis of Key Analytical Techniques

The separation of enantiomers requires a chiral environment. This is achieved by using a "chiral selector," a molecule or stationary phase that interacts differently with each enantiomer, leading to their separation. The primary techniques employed in an industrial setting are Chiral High-Performance Liquid Chromatography (HPLC), Chiral Supercritical Fluid Chromatography (SFC), and Chiral Capillary Electrophoresis (CE).

Chiral High-Performance Liquid Chromatography (HPLC)

Chiral HPLC is the established gold standard for enantiomeric purity testing due to its robustness, versatility, and high resolution.[2][8] The separation is achieved by using a Chiral Stationary Phase (CSP), which contains a chiral selector immobilized on a support material (typically silica).[9][10] Polysaccharide-based CSPs (e.g., derivatives of cellulose and amylose) are the most widely used due to their broad applicability across a vast range of chemical structures.[9][11]

• Causality of Separation: The mechanism relies on the formation of transient diastereomeric complexes between the enantiomers and the CSP. Differences in the stability of these complexes, governed by interactions like hydrogen bonding, dipole-dipole interactions, and steric hindrance, cause one enantiomer to be retained longer on the column than the other.[10][12]

• Advantages: High resolution and efficiency, exceptional reproducibility, and wide availability of columns and instrumentation. It is the most mature technology with extensive regulatory acceptance.[8]

• Disadvantages: Can have long analysis times and typically uses large volumes of organic solvents (e.g., hexane, isopropanol), leading to higher costs and environmental impact.[13][14]

Chiral Supercritical Fluid Chromatography (SFC)

SFC is a powerful alternative to HPLC that uses a supercritical fluid, most commonly carbon dioxide (CO₂), as the primary mobile phase.[15] It is often referred to as a "green" chromatography technique. SFC employs the same high-performance CSPs used in HPLC.[16][17]

• Causality of Separation: The separation mechanism is analogous to HPLC. However, the mobile phase properties are unique. Supercritical CO₂ has low viscosity and high diffusivity, which allows for much faster flow rates without a significant loss in separation efficiency.[17][18] This dramatically reduces analysis times.

• Advantages: Significantly faster analysis (3 to 5 times faster than HPLC), drastically reduced organic solvent consumption (lower cost and environmental impact), and often provides unique or improved selectivity compared to HPLC.[16][18][19]

• Disadvantages: Requires specialized instrumentation capable of handling high pressures. While widely adopted, it is still less ubiquitous than HPLC in some QC labs.[15]

Chiral Capillary Electrophoresis (CE)

Chiral CE is a high-resolution separation technique that utilizes an electric field to separate ions based on their charge-to-size ratio. For chiral separations, a chiral selector (e.g., cyclodextrins) is added directly to the background electrolyte (the running buffer).[20][21]

• Causality of Separation: The chiral selector forms transient inclusion complexes with the enantiomers. These diastereomeric complexes have slightly different effective mobilities in the electric field, causing them to migrate at different velocities and separate.[3][20]

• Advantages: Extremely high separation efficiency, very low sample and reagent consumption (nanoliter injections), and rapid method development.[2][13]

• Disadvantages: Generally lower concentration sensitivity (LOD/LOQ) compared to HPLC, which can be a limitation for quantifying trace enantiomeric impurities.[20] It can also suffer from lower reproducibility in migration times and peak areas compared to modern HPLC systems, making it more challenging for routine QC use.[14][22]

Caption: Workflow for selecting the optimal analytical method.

Data-Driven Comparison of Analytical Techniques

Parameter	Chiral HPLC	Chiral SFC	Chiral CE
Primary Advantage	Robustness & Reproducibility[8]	Speed & Low Solvent Use[16]	High Efficiency & Low Sample Use[2]
Typical Analysis Time	15 - 40 minutes[10]	3 - 10 minutes[18]	10 - 25 minutes[20]
Solvent Consumption	High	Very Low	Extremely Low
Instrument Cost	Moderate	High	Moderate
Consumable Cost	Moderate (Columns, Solvents)	Moderate (Columns, CO₂)	Low (Capillaries, Buffers)
Sensitivity (LOQ)	Excellent (Standard)	Excellent	Good to Fair (Can be a limitation)[20]
Robustness for QC	High	High	Moderate to Low[22]
"Green" Chemistry	Poor	Excellent	Excellent

The Pillars of Method Validation: An ICH Q2(R2) Approach

Once a suitable analytical technique is selected, the method must be rigorously validated to prove its fitness for purpose.[5] The validation process provides documented evidence that the method is reliable for the quantitative determination of the undesired enantiomer in bromotetralol.[23]

Key Validation Parameters & Their Causality

• Specificity: This is the cornerstone of any purity method. It demonstrates that the method can unambiguously assess the analyte in the presence of other components, including the major enantiomer, process impurities, and degradation products.[24] For a chiral method, this is proven by showing baseline resolution (Rs > 1.5) between the two enantiomer peaks and from any other known impurities.

• Limit of Quantitation (LOQ): This is the lowest amount of the undesired enantiomer that can be quantitatively determined with suitable precision and accuracy.[24] The LOQ must be at or below the reporting threshold for the enantiomeric impurity (e.g., if the specification is NMT 0.15%, the LOQ must be ≤ 0.15%).

• Linearity: Establishes that the method's response is directly proportional to the concentration of the analyte over a specified range.[6] This is crucial for accurate quantification and is typically demonstrated from the LOQ to 120% of the impurity specification.

• Accuracy: Measures the closeness of the test results to the true value. It is determined by spiking the drug substance with known amounts of the enantiomeric impurity at different concentration levels (e.g., LOQ, 100%, and 120% of the specification limit).[24]

• Precision: Expresses the closeness of agreement between a series of measurements from the same homogeneous sample. It is evaluated at two levels:

  • Repeatability: Precision under the same operating conditions over a short interval (e.g., one analyst, one instrument, one day).

  • Intermediate Precision: Expresses within-laboratory variations (e.g., different days, different analysts, different equipment).[24]

• Range: The interval between the upper and lower concentrations of the analyte for which the method has been demonstrated to have a suitable level of precision, accuracy, and linearity.[5]

• Robustness: An evaluation of the method's capacity to remain unaffected by small, deliberate variations in method parameters.[25] This provides an indication of its reliability during normal usage. For HPLC, this may include varying flow rate (±5%), column temperature (±2°C), and mobile phase composition (±2% organic modifier).

Caption: The logical workflow of an analytical method validation process.

Typical Acceptance Criteria for Enantiomeric Purity Validation

Validation Parameter	Typical Acceptance Criteria
Specificity	Baseline resolution (Rs ≥ 1.5) between enantiomers. Peak purity of both enantiomers passes.
LOQ	Signal-to-Noise ratio ≥ 10. Must be at or below the reporting limit.
Linearity	Correlation Coefficient (r²) ≥ 0.998 over the range (e.g., LOQ to 120% of spec.).
Accuracy	Recovery of 90.0% - 110.0% at each concentration level.
Precision (Repeatability)	RSD ≤ 10.0% at the LOQ; RSD ≤ 5.0% at higher concentrations.
Precision (Intermediate)	RSD ≤ 15.0% at the LOQ; RSD ≤ 7.5% at higher concentrations.
Robustness	Resolution (Rs) remains ≥ 1.5 and system suitability passes under all varied conditions.

Detailed Experimental Protocol: Chiral HPLC Method for Bromotetralol

This protocol is a robust starting point for the validation of enantiomeric purity, based on established methods for structurally similar tetralone derivatives.[26] It is designed as a self-validating system where system suitability checks are embedded to ensure data integrity.

Objective

To develop and validate a chiral HPLC method for the determination of the enantiomeric purity of Bromotetralol bulk drug substance, specifically quantifying the undesired enantiomer.

Materials and Equipment

• Instrument: HPLC or UHPLC system with UV detector.

• Column: Chiralpak IC (Immobilized Cellulose tris(3,5-dichlorophenylcarbamate)), 250 x 4.6 mm, 5 µm.

• Chemicals: HPLC-grade n-Hexane, HPLC-grade 2-Propanol (IPA), Bromotetralol Reference Standard (both enantiomers, if available, or racemic mixture).

• Mobile Phase: n-Hexane / 2-Propanol (90:10 v/v). Note: The ratio is a critical parameter and must be optimized during development to achieve Rs ≥ 1.5.

• Diluent: Mobile Phase.

Chromatographic Conditions

• Flow Rate: 1.0 mL/min

• Column Temperature: 25°C

• Detection Wavelength: To be determined by UV scan of Bromotetralol (e.g., 265 nm).

• Injection Volume: 10 µL

• Run Time: Approximately 20 minutes (or until both enantiomers have eluted).

Standard and Sample Preparation

• Standard Solution (0.5 mg/mL): Accurately weigh and dissolve ~25 mg of racemic Bromotetralol in a 50 mL volumetric flask with diluent.

• Sample Solution (0.5 mg/mL): Accurately weigh and dissolve ~25 mg of the Bromotetralol batch sample in a 50 mL volumetric flask with diluent.

System Suitability Test (SST)

• Procedure: Inject the Standard Solution five times.

• Acceptance Criteria:

  • Resolution (Rs) between the two enantiomer peaks: ≥ 1.5.

  • Relative Standard Deviation (RSD) of the peak areas for both enantiomers: ≤ 2.0%.

  • Tailing factor for both peaks: ≤ 2.0.

• Causality: The SST is a mandatory check performed before any analysis. It proves the chromatographic system is performing adequately on the day of analysis to generate valid data.

Validation Experiments (Step-by-Step)

A. Specificity:

• Inject the diluent to ensure no interfering peaks.

• Inject the Sample Solution.

• Inject the Standard Solution.

• If available, inject solutions of known process impurities.

• Acceptance: The Bromotetralol enantiomer peaks are well-resolved from each other (Rs ≥ 1.5) and from any other peaks in the chromatogram.

B. Limit of Quantitation (LOQ):

• Prepare a series of dilutions of the undesired enantiomer (or racemic standard).

• Determine the concentration that yields a Signal-to-Noise (S/N) ratio of approximately 10.

• Verify this concentration by injecting it six times and calculating the precision (RSD ≤ 10.0%) and accuracy.

C. Linearity:

• Prepare a series of at least five solutions of the undesired enantiomer spanning the range from LOQ to 120% of the specification limit (e.g., if spec is 0.15%, range could be LOQ, 0.075%, 0.1125%, 0.15%, 0.18%).

• Inject each solution in triplicate.

• Plot a graph of mean peak area versus concentration and perform a linear regression analysis.

• Acceptance: Correlation coefficient (r²) ≥ 0.998.

D. Accuracy:

• Prepare the Sample Solution (0.5 mg/mL) in triplicate.

• Prepare three sets of spiked samples by adding the undesired enantiomer at three levels: LOQ, 100% of spec limit, and 120% of spec limit.

• Analyze all samples and calculate the percent recovery for the spiked amount.

• Acceptance: Mean recovery should be between 90.0% and 110.0% at each level.

E. Precision:

• Repeatability: Prepare six individual Sample Solutions from the same batch (or one solution injected six times). Calculate the RSD of the percent area of the undesired enantiomer.

• Intermediate Precision: Repeat the repeatability study on a different day with a different analyst or on a different instrument. Compare the results from both studies.

• Acceptance: Meet the criteria outlined in the acceptance table.

F. Robustness:

• Inject the Standard Solution under systematically varied chromatographic conditions:

  • Flow Rate: 0.95 mL/min and 1.05 mL/min.

  • Column Temperature: 23°C and 27°C.

  • Mobile Phase Composition: n-Hexane/IPA (91:9) and (89:11).

• Acceptance: The System Suitability criteria (especially Rs ≥ 1.5) must be met under all varied conditions, demonstrating the method's reliability.[25]

Conclusion

The validation of enantiomeric purity is a non-negotiable aspect of quality control for chiral APIs like bromotetralol. While Chiral HPLC remains the workhorse of the industry due to its proven robustness, Chiral SFC presents a compelling, modern alternative that offers significant gains in speed and sustainability. Chiral CE serves as a valuable, high-efficiency tool for specific applications, particularly when sample volume is minimal.

The choice of technique must be based on a scientific evaluation of the specific needs of the product and the QC environment. Regardless of the platform chosen, a rigorous validation protocol grounded in ICH Q2(R2) principles is paramount. By understanding the causality behind each validation parameter and executing a well-designed protocol, scientists can ensure that every industrial batch of bromotetralol meets the highest standards of quality, safety, and efficacy, ultimately protecting the patient and satisfying global regulatory requirements.

References

• Mannerino, F. (2026, January 22). Supercritical Fluid Chiral Separations. Pharmaceutical Technology. [Link]

• Chromedia. (n.d.). Use of SFC for Chiral separation in Pharmaceutical Industry. [Link]

• News-Medical. (2023, July 19). Pharmaceutical Applications of Supercritical Fluid Chromatography. [Link]

• Wikipedia. (n.d.). Supercritical fluid chromatography. [Link]

• Letzel, T. (2022, March 1). Supercritical Fluid Chromatography for Chiral Analysis, Part 1: Theoretical Background. LCGC Europe. [Link]

• Wrezel, P. W., et al. (2022, April 15). System Suitability and Validation for Chiral Purity Assays of Drug Substances. LCGC North America. [Link]

• El-Hady, D. A., et al. (2021, May 11). Chiral Capillary Electrokinetic Chromatography: Principle and Applications, Detection and Identification, Design of Experiment, and Exploration of Chiral Recognition Using Molecular Modeling. Molecules. [Link]

• Phenomenex. (n.d.). HPLC Technical Tip: Chiral Method Development. [Link]

• Daicel Chiral Technologies. (2021, April 12). Method Validation and Improvement in Robustness of Chiral Analytical LC Methods - Part 4 of 4. YouTube. [Link]

• Daicel Chiral Technologies. (2021, April 12). Method Validation and Improvement in Robustness of Chiral Analytical LC Methods - Part 1 of 4. YouTube. [Link]

• Reddy, G. S., et al. (2014). Development and Validation of Chiral HPLC Method for Identification and Quantification of (R)-Enantiomer in Ezetimibe. Scientific Research Publishing. [Link]

• Auerbach, M. (2025, June 1). Chiral Separation and Enantiomeric Analysis: Critical Importance in Pharmaceutical Development. American Pharmaceutical Review. [Link]

• Patel, P. (2025, December 10). HPLC-Based Strategies for Impurity Profiling and Validation in Standard Drug Analysis. American Pharmaceutical Review. [Link]

• Reddy, B. P., et al. (2016, November 30). Development and Validation of Chiral HPLC Method for Quantification of 3-(S)-Quinuclidinol in Pharmaceutically Important Precursor, 3-(R)-Quinuclidinol, by Precolumn Derivatization. Journal of Chromatographic Science. [Link]

• IntuitionLabs. (2026, January 8). ICH Q2(R2) Guide: Analytical Method Validation Explained. [Link]

• Wang, C., et al. (n.d.). Enantioseparation of amino alcohol drugs by nonaqueous capillary electrophoresis with a maltobionic acid-based ionic liquid as the chiral selector. ResearchGate. [Link]

• Kumar, A., et al. (2015). A validated chiral HPLC method for the enantiomeric purity of alogliptin benzoate. Der Pharma Chemica. [Link]

• Aturki, Z., et al. (2019). Application of Amino Acid-Based Chiral Ionic Liquids for Enantioseparation in Capillary Electrophoresis. Methods in Molecular Biology. [Link]

• AVS Life Sciences. (n.d.). Master ICH Q2 R2 for Effective Pharmaceutical Compliance. [Link]

• Ilisz, I., et al. (n.d.). Enantioseparation and quantitative determination of two homologous beta amino acids found in Fabaceae plants. [Link]

• ECA Academy. (2022, April 6). ICH Guidance Q14 / Q2(R2) - Analytical Method Development/Method Validation Published for Consultation. [Link]

• Neusüß, C. (2019). Enantioseparation by Capillary Electrophoresis Using Cyclodextrins in an Amino Acid-Based Ionic Liquid Running Buffer. Methods in Molecular Biology. [Link]

• Scriba, G. K. (2005, March 15). Capillary electrophoretic separation of enantiomers of amino acids and amino acid derivatives using crown ether and cyclodextrin. Journal of Pharmaceutical and Biomedical Analysis. [Link]

• Furlan, V., et al. (2022, October 19). New Trends in the Quality Control of Enantiomeric Drugs: Quality by Design-Compliant Development of Chiral Capillary Electrophoresis Methods. Molecules. [Link]

• Dong, M. W. (2020, November 12). A Strategy for Developing HPLC Methods for Chiral Drugs. LCGC International. [Link]

• Wang, Z., et al. (2014, August 15). [Chiral separation of six tetralone derivative enantiomers using immobilized cellulose chiral stationary phase]. Se Pu. [Link]

• ICH. (2023, November 30). Validation of Analytical Procedures Q2(R2). [Link]

• Aijiren. (n.d.). HPLC vs Capillary Electrophoresis: Choosing the Right Technique. [Link]

• Patsnap Eureka. (2025, September 19). HPLC vs CE Efficiency: Assessing Sample Purity Reach. [Link]

• Ibis Scientific, LLC. (n.d.). HPLC vs. Capillary Electrophoresis: Which One To Use?. [Link]

• Matarashvili, I., et al. (2007, July 23). HPLC separation of enantiomers using chiral stationary phases. Ceska a Slovenska Farmacie. [Link]

• Daicel Chiral Technologies. (n.d.). HPLC & UHPLC Techniques & Separation Services. [Link]

• Phenomenex. (n.d.). Chiral HPLC Separations Guidebook. [Link]

• Ilisz, I., et al. (2024, March 18). Comprehensive Review on Chiral Stationary Phases in Single-Column Simultaneous Chiral–Achiral HPLC Separation Methods. Molecules. [Link]

• Salsbury, J., et al. (2022, April 25). 5.2: Determining Enantiomeric or Isomeric Purity of Active Pharmaceutical Ingredients. Chemistry LibreTexts. [Link]

• Zhang, Y., et al. (n.d.). Overview of chiral stationary phases used in supercritical fluid.... ResearchGate. [Link]

• European Pharmaceutical Review. (2024, June 12). Analysis of chiral compounds using supercritical fluid chromatography. [Link]

• Waters Corporation. (2016, September 6). Simple Method Development for the Separation of Chiral Synthetic Cannabinoids using Ultra High Performance Supercritical Fluid Chromatography. [Link]

• Furlan, V., et al. (2022, October 19). New Trends in the Quality Control of Enantiomeric Drugs: Quality by Design-Compliant Development of Chiral Capillary Electrophoresis Methods. MDPI. [Link]

• Li, Z., et al. (2016). NMR analysis of the enantiomeric purity of chiral diols by a new chiral boron agent. RSC Advances. [Link]

• CAT GmbH. (n.d.). Analyses of amino acids, Enantiomeric purity. [Link]

• Wang, Y., et al. (2024, October 12). Analyzing the Chiral Purity of Pharmaceuticals: The Application of Cyclodextrin-Based Chiral Selectors in Capillary Electrophoresis. MDPI. [Link]

Sources

• 1. phx.phenomenex.com [phx.phenomenex.com]
• 2. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 3. cris.unibo.it [cris.unibo.it]
• 4. ICH Guidance Q14 / Q2(R2) - Analytical Method Development/Method Validation Published for Consultation - Analytical Quality Control Group [analytical.gmp-compliance.org]
• 5. database.ich.org [database.ich.org]
• 6. Master ICH Q2 R2 for Effective Pharmaceutical Compliance [avslifesciences.com]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. chiraltech.com [chiraltech.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. mdpi.com [mdpi.com]
• 12. HPLC Technical Tip: Chiral Method Development | Phenomenex [phenomenex.com]
• 13. HPLC vs Capillary Electrophoresis: Choosing the Right Technique [hplcvials.com]
• 14. ibisscientific.com [ibisscientific.com]
• 15. Supercritical fluid chromatography - Wikipedia [en.wikipedia.org]
• 16. pharmtech.com [pharmtech.com]
• 17. chromedia.org [chromedia.org]
• 18. chromatographyonline.com [chromatographyonline.com]
• 19. researchgate.net [researchgate.net]
• 20. Chiral Capillary Electrokinetic Chromatography: Principle and Applications, Detection and Identification, Design of Experiment, and Exploration of Chiral Recognition Using Molecular Modeling - PMC [pmc.ncbi.nlm.nih.gov]
• 21. mdpi.com [mdpi.com]
• 22. HPLC vs CE Efficiency: Assessing Sample Purity Reach [eureka.patsnap.com]
• 23. pharmoutsourcing.com [pharmoutsourcing.com]
• 24. intuitionlabs.ai [intuitionlabs.ai]
• 25. m.youtube.com [m.youtube.com]
• 26. [Chiral separation of six tetralone derivative enantiomers using immobilized cellulose chiral stationary phase] - PubMed [pubmed.ncbi.nlm.nih.gov]

A Senior Application Scientist's Comparative Analysis for Researchers and Drug Development Professionals

An In-Depth Guide to the Mass Spectrometry Fragmentation of Bromo-tetrahydronaphthalen-1-ol for Structural Elucidation

In the landscape of pharmaceutical development and chemical research, the unambiguous structural confirmation of novel or modified compounds is paramount. Mass spectrometry (MS), particularly when coupled with gas chromatography (GC-MS), stands as a cornerstone technique for this purpose. The fragmentation pattern generated by electron ionization (EI) serves as a molecular fingerprint, providing critical insights into the compound's architecture. This guide provides an in-depth analysis of the expected mass spectrometry fragmentation patterns of bromo-tetrahydronaphthalen-1-ol, a molecule featuring a tetralin core functionalized with both a hydroxyl and a bromine group. By understanding the interplay of these structural motifs, researchers can confidently identify this and related compounds.

This analysis is built upon the foundational principles of mass spectrometry fragmentation, drawing comparisons with analogous structures to highlight the diagnostic value of specific fragments. We will explore the causality behind the formation of key ions, present a robust experimental protocol, and offer a comparative framework for data interpretation.

The Analyte: Structural Features and Their Influence on Fragmentation

Bromo-tetrahydronaphthalen-1-ol (C₁₀H₁₁BrO) possesses a molecular weight of approximately 226.1 g/mol (or 227.101 g/mol depending on the specific isomer)[1][2]. Its structure is defined by three key components, each directing the fragmentation cascade in a distinct manner:

• The Tetralin Core: A fused bicyclic system combining an aromatic ring and a cycloalkane-like ring. The stable aromatic portion tends to resist fragmentation, while the saturated ring is susceptible to cleavage.

• The Hydroxyl Group (-OH): As a primary alcohol, this group is a major driver of fragmentation, primarily through alpha-cleavage and dehydration (loss of water)[3][4].

• The Bromine Atom (-Br): Halogens introduce characteristic isotopic patterns and are excellent leaving groups, leading to fragmentations involving the loss of the bromine radical or hydrogen bromide (HBr)[5][6]. The near-equal natural abundance of bromine isotopes (⁷⁹Br and ⁸¹Br) results in distinctive M+ and M+2 ion clusters in a roughly 1:1 ratio, which is a hallmark for the presence of a single bromine atom in a fragment[7].

Predicted Electron Ionization (EI) Fragmentation Pathways

Upon electron ionization, the bromo-tetrahydronaphthalen-1-ol molecule will form a molecular ion (M⁺˙). This radical cation is energetically unstable and will undergo a series of predictable fragmentation reactions to yield more stable daughter ions.

Caption: Key fragmentation pathways for bromo-tetrahydronaphthalen-1-ol.

Loss of Water (Dehydration)

A hallmark of alcohol fragmentation, the elimination of a water molecule (18 Da) is highly probable. This results in a significant peak cluster at [M-18]⁺˙ (m/z 208/210) . This process is so common that in many alcohol spectra, the molecular ion peak is very weak or entirely absent, while the [M-18] peak is prominent[3][8].

Loss of the Bromine Radical

The C-Br bond is relatively weak and prone to homolytic cleavage. This results in the loss of a bromine radical (79 or 81 Da), producing a carbocation at [M-79/81]⁺ (m/z 147) . This fragment will appear as a single peak (not a doublet), as the isotopic information is lost with the departing bromine radical. This is a primary fragmentation mode for alkyl halides[3][5].

Alpha-Cleavage

Alpha-cleavage involves the breaking of a C-C bond adjacent to the carbon bearing the hydroxyl group. This is a dominant fragmentation pathway for alcohols because it results in a resonance-stabilized oxonium ion[4][9]. Depending on which side of the C1-carbon cleavage occurs, different fragments can be produced. For example, cleavage of the C1-C2 bond and loss of the rest of the saturated ring could lead to a characteristic fragment. The exact mass will depend on the isomer, but this pathway is a reliable indicator of the alcohol functionality.

Retro-Diels-Alder (rDA) Reaction

The partially saturated ring of the tetralin structure is analogous to cyclohexene, which is known to undergo a retro-Diels-Alder (rDA) reaction. This process involves the cleavage of two bonds in the ring, resulting in the elimination of a neutral alkene molecule, typically ethene (C₂H₄, 28 Da). This fragmentation is observed in the closely related 1-tetralone, which shows a strong fragment ion from the loss of 28 Da from its molecular ion[10][11]. For bromo-tetrahydronaphthalen-1-ol, this would lead to a fragment at [M-28]⁺˙ (m/z 198/200) .

Combined and Secondary Fragmentations

The initial fragments can undergo further fragmentation. A particularly diagnostic pathway involves the loss of hydrogen bromide (HBr, 80/82 Da), yielding a radical cation at [M-HBr]⁺˙ (m/z 146) . This ion is structurally equivalent to the molecular ion of 1-tetralone. As such, it is expected to subsequently lose a molecule of carbon monoxide (CO, 28 Da) to produce a highly stable ion at m/z 118 , mirroring the known fragmentation of 1-tetralone[10][12]. This two-step loss (HBr followed by CO) is a powerful piece of evidence for the overall structure.

Comparative Analysis with Structural Analogs

To fully appreciate the diagnostic power of the fragmentation pattern, we must compare it to simpler, related molecules.

Compound Name	Key Structural Difference	Expected Diagnostic Fragments	Impact on Interpretation
Tetrahydronaphthalen-1-ol	Lacks bromine	M⁺˙ at m/z 148, [M-18]⁺˙ at m/z 130. Absence of Br isotopic pattern.	Establishes the baseline fragmentation of the hydroxylated tetralin core. Highlights fragments due to bromine.
Bromo-tetralin	Lacks hydroxyl group	M⁺˙ at m/z 210/212, Loss of •Br at m/z 131. No significant loss of water (M-18).	Isolates the fragmentation driven by the bromine atom. Confirms the origin of the [M-18] peak in the target analyte.
1-Tetralone	Carbonyl instead of alcohol	M⁺˙ at m/z 146, Strong [M-28]⁺˙ at m/z 118 (loss of C₂H₄).	Provides a reference for the secondary fragmentation of the [M-HBr]⁺˙ ion from the target analyte.

This comparative approach allows for a process of elimination, enabling researchers to assign fragments with a high degree of confidence. The presence of the bromine isotopic pattern, the loss of water, and the secondary fragmentation mirroring that of 1-tetralone collectively build a compelling case for the structure of bromo-tetrahydronaphthalen-1-ol.

Experimental Protocol: GC-MS Analysis

A self-validating protocol is crucial for generating reliable and reproducible data. The following outlines a standard procedure for the analysis of bromo-tetrahydronaphthalen-1-ol.

Caption: Standard workflow for GC-MS analysis of semi-volatile compounds.

Step-by-Step Methodology:

• System Preparation & Calibration:

  • Ensure the GC-MS system is tuned according to the manufacturer's specifications, typically using perfluorotributylamine (PFTBA). This validates mass accuracy across the desired range.

  • Run a solvent blank to ensure the system is free from contaminants.

• Sample Preparation:

  • Accurately weigh and dissolve the bromo-tetrahydronaphthalen-1-ol standard in a high-purity volatile solvent (e.g., dichloromethane, ethyl acetate) to a stock concentration of 1 mg/mL.

  • Perform serial dilutions to prepare working solutions, typically in the range of 1-10 µg/mL (ppm).

• GC-MS Parameters (Typical):

  • Injection: 1 µL, splitless mode.

  • Inlet Temperature: 250 °C.

  • Carrier Gas: Helium, constant flow (e.g., 1.0 mL/min).

  • GC Column: A non-polar or mid-polar capillary column, such as a 30 m x 0.25 mm x 0.25 µm column with a 5% phenyl-methylpolysiloxane stationary phase (e.g., DB-5ms or equivalent).

  • Oven Program:

    • Initial temperature: 80 °C, hold for 1 minute.

    • Ramp: 15 °C/min to 280 °C.

    • Final hold: 5 minutes at 280 °C.

  • MS Transfer Line Temperature: 280 °C.

• MS Parameters:

  • Ion Source: Electron Ionization (EI).

  • Ionization Energy: 70 eV.

  • Source Temperature: 230 °C.

  • Mass Range: Scan from m/z 40 to 400.

  • Acquisition Mode: Full Scan.

• Data Analysis:

  • Integrate the chromatographic peak corresponding to the analyte.

  • Extract the mass spectrum from the apex of the peak.

  • Identify the molecular ion cluster (m/z 226/228).

  • Calculate neutral losses to identify key fragments as detailed in Section 2 and the summary table below.

Summary and Data Interpretation

The table below summarizes the key diagnostic ions and neutral losses that are critical for the identification of bromo-tetrahydronaphthalen-1-ol.

m/z of Fragment (Isotopic Cluster)	Neutral Loss (Da)	Identity of Loss	Structural Implication
226 / 228	-	Molecular Ion (M⁺˙)	Confirms molecular weight and presence of one bromine atom.
208 / 210	18	H₂O	Presence of a hydroxyl group.
198 / 200	28	C₂H₄	Suggests a retro-Diels-Alder reaction in the tetralin core.
147	79 / 81	•Br	Confirms the presence of a bromine atom as a leaving group.
146	80 / 82	HBr	Formation of a 1-tetralone-like ion; key intermediate.
118	108 / 110 (from M⁺˙)	HBr + CO	Strong evidence for the tetralone-like intermediate after HBr loss.

References

• National Center for Biotechnology Information. "1-Tetralone" PubChem Compound Summary for CID 10724. [Link]

• LookChem. "(1S,2R)-2-BROMO-1,2,3,4-TETRAHYDRO-NAPHTHALEN-1-OL" Chemical Properties. [Link]

• González-Pérez, M. et al. (2019). "Biodegradation of Tetralin: Genomics, Gene Function and Regulation" International Journal of Molecular Sciences, 20(9), 2236. [Link]

• Sikkema, J., & de Bont, J. A. (1993). "Metabolism of tetralin (1,2,3,4-tetrahydronaphthalene) in Corynebacterium sp. strain C125" Applied and Environmental Microbiology, 59(2), 567-572. [Link]

• PubChem. "4-bromo-5,6,7,8-tetrahydronaphthalen-1-ol" Compound Summary. [Link]

• Indira Gandhi National Open University. "MASS SPECTROMETRY: FRAGMENTATION PATTERNS" eGyanKosh. [Link]

• Wikipedia. "1-Tetralone" [Link]

• Chad's Prep. "14.6b Fragmentation Patterns of Alkyl Halides, Alcohols, and Amines" Mass Spectrometry. [Link]

• LibreTexts Chemistry. "Mass Spectrometry - Fragmentation Patterns" [Link]

• Scribd. "Halogen Fragmentation in Mass Spectrometry" [Link]

• Clark, J. "The Mass Spectra of Halogenoalkanes" Chemistry LibreTexts. [Link]

• National Institute of Standards and Technology (NIST). "1(2H)-Naphthalenone, 3,4-dihydro-" NIST Chemistry WebBook. [Link]

• University of Wisconsin-Madison. "CHAPTER 2 Fragmentation and Interpretation of Spectra" [Link]

• OpenOChem Learn. "MS Fragmentation" [Link]

• University of California, Davis. "Mass Spectrometry: Fragmentation" [Link]

Sources

• 1. lookchem.com [lookchem.com]
• 2. 2-BROMO-1,2,3,4-TETRAHYDRONAPHTHALEN-1-OL synthesis - chemicalbook [chemicalbook.com]
• 3. youtube.com [youtube.com]
• 4. MS Fragmentation | OpenOChem Learn [learn.openochem.org]
• 5. scribd.com [scribd.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. whitman.edu [whitman.edu]
• 8. Ion Types and Fragmentation Patterns in Mass Spectrometry - Creative Proteomics [creative-proteomics.com]
• 9. chemistry.miamioh.edu [chemistry.miamioh.edu]
• 10. 1-Tetralone | C10H10O | CID 10724 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. 1(2H)-Naphthalenone, 3,4-dihydro- [webbook.nist.gov]
• 12. 1-Tetralone(529-34-0) MS spectrum [chemicalbook.com]

Safety & Regulatory Compliance

(1R)-2-Bromo-1,2,3,4-tetrahydronaphthalen-1-ol proper disposal procedures

Part 1: Executive Summary (Immediate Action)

Do Not:

• DO NOT dispose of down the drain. This compound is toxic to aquatic life and a halogenated pollutant.

• DO NOT mix with strong bases (NaOH, KOH, amines). This triggers rapid epoxide formation and heat generation.

• DO NOT mix with strong oxidizers (Peroxides, Nitric Acid).

Do:

• Segregate as Halogenated Organic Waste .

• Package in High-Density Polyethylene (HDPE) or glass containers.

• Label clearly as "Halogenated Organic Waste - Contains Bromine."

Part 2: Chemical Profile & Hazard Identification

To dispose of a chemical safely, you must understand its latent reactivity. (1R)-2-Bromo-1,2,3,4-tetrahydronaphthalen-1-ol is not just "organic waste"; it is a vicinal bromohydrin .

The "Why" Behind the Protocol

• Bromohydrin Reactivity (The Hidden Hazard): This molecule contains a hydroxyl group (-OH) and a bromine atom (-Br) on adjacent carbons. In the presence of a base, it undergoes an intramolecular

  reaction to form an epoxide (1,2,3,4-tetrahydronaphthalene oxide).

  • Risk:[1][2][3] If this waste is mistakenly added to a waste drum containing basic residues (e.g., waste from an amide coupling workup), it can generate significant heat and pressure, potentially rupturing the drum.

• Halogen Content: Unlike standard organic solvents, brominated compounds release Hydrogen Bromide (HBr) gas when incinerated.

  • Logistics: This requires disposal facilities equipped with specific wet scrubbers. Mixing this with non-halogenated waste (like pure acetone) forces the entire volume to undergo expensive halogen-specific treatment.

Physical & Chemical Data for Disposal

Property	Value (Est.)	Relevance to Disposal
Physical State	Solid / Viscous Oil	Solids often require "Lab Pack" disposal if not dissolved.
Flash Point	> 110°C (Predicted)	Likely not "Ignitable" (D001) by itself, but combustible.
Water Solubility	Low / Insoluble	Will form a separate phase in aqueous waste; do not attempt to dilute with water.
Reactivity	Base-Sensitive	CRITICAL: Precursor to epoxide formation.[4]
pH	Neutral (~7)	Must remain neutral during storage.

Part 3: Segregation & Waste Stream Management

This section outlines the Self-Validating System for segregation. If the protocol is followed, the waste remains stable.

Primary Waste Stream: Halogenated Organics[5]

• Container: Amber Glass or HDPE (High-Density Polyethylene). Avoid metal cans due to potential corrosion from hydrolysis-derived HBr over time.

• Compatibility:

  • Compatible: Dichloromethane (DCM), Chloroform, Ethyl Acetate, Acetone (neutral).

  • Incompatible: Aqueous bases, Ammonia, Pyridine, Peroxides.

Disposal Workflow Diagram

The following logic flow ensures the material ends up in the correct incineration stream without causing upstream reactions.

Caption: Logical decision matrix for the safe disposal of bromohydrin derivatives, emphasizing pH control to prevent epoxide formation.

Part 4: Step-by-Step Disposal Protocol

Step 1: Identification & Preparation

• Verify the vial label. Ensure no "Peroxide Former" labels are present (unless the solvent used requires it).

• Solvent Selection: If the material is a solid residue, dissolve it in a minimal amount of Dichloromethane (DCM) or Ethyl Acetate .

  • Expert Note: Do not dispose of dry solids in liquid waste drums. This creates "clumps" that can clog pump systems at the treatment facility.

Step 2: The pH Safety Check (Crucial)

• Dip a pH strip into the waste solution.

• If pH > 8 (Basic): You must neutralize. Add dilute Acetic Acid or HCl dropwise until pH is 6–7.

  • Reasoning: This prevents the formation of the epoxide and subsequent polymerization/heating in the drum [1].

• If pH < 7 (Acidic/Neutral): Proceed to Step 3.

Step 3: Transfer & Labeling

• Transfer the solution to the Halogenated Waste container.

• Complete the hazardous waste tag.

  • Constituents: List "Tetrahydronaphthalene derivative" and "Bromine compounds."

  • Hazard Checkboxes: Check "Toxic" and "Irritant."

Step 4: Final Destruction (Facility Level)

• The waste management provider will route this stream to a Rotary Kiln Incinerator .

• Combustion occurs >1000°C.

• Scrubbers neutralize the HBr gas produced, converting it to harmless NaBr salt in the effluent treatment plant.

Part 5: Emergency Spill Response

If a spill occurs on the bench or floor:

• Isolate: Evacuate the immediate area. Ensure good ventilation.[1][5][6]

• PPE: Wear nitrile gloves (double gloved recommended), lab coat, and safety goggles.

• Absorb:

  • Use Vermiculite or Universal Absorbent Pads .

  • Avoid: Do not use paper towels if the material is concentrated, as brominated compounds can be difficult to fully remove from cellulose fibers.

• Clean:

  • Wipe the area with a soap/water solution after the bulk material is removed.

  • Collect all absorbent materials into a sealed bag labeled as hazardous waste.

References

• Master Organic Chemistry. (2013). Halohydrin Formation and Reactivity: Conversion to Epoxides. Retrieved from [Link]

• U.S. Environmental Protection Agency (EPA). RCRA Waste Codes for Halogenated Solvents (F-List). Retrieved from [Link]

Sources

• 1. fishersci.ca [fishersci.ca]
• 2. danielstraining.com [danielstraining.com]
• 3. Chemical Compatibility | Division of Research Safety | Illinois [drs.illinois.edu]
• 4. homework.study.com [homework.study.com]
• 5. assets.thermofisher.cn [assets.thermofisher.cn]
• 6. pentachemicals.eu [pentachemicals.eu]

Personal protective equipment for handling (1R)-2-Bromo-1,2,3,4-tetrahydronaphthalen-1-ol

Operational Safety Guide: Handling (1R)-2-Bromo-1,2,3,4-tetrahydronaphthalen-1-ol

Executive Summary & Compound Profile

(1R)-2-Bromo-1,2,3,4-tetrahydronaphthalen-1-ol is a high-value chiral bromohydrin intermediate, primarily utilized in the synthesis of enantiopure epoxides and ligands for asymmetric catalysis.[1] As a halogenated benzylic alcohol, it presents specific stability challenges—namely susceptibility to thermal elimination and light-induced radical decomposition.[1]

This guide prioritizes stereochemical integrity alongside operator safety . Improper handling not only risks exposure but can degrade the enantiomeric excess (ee) of this sensitive reagent.

Property	Specification
CAS Number	64245-04-1
Physical State	Crystalline Solid / Semi-solid (Purity dependent)
Molecular Weight	227.10 g/mol
Primary Hazards	Skin/Eye Irritant, Harmful if Swallowed, Potential Sensitizer
Storage Class	Light-Sensitive, Refrigerated (+2°C to +8°C)

Hazard Identification & Risk Assessment

While specific toxicological data for this chiral isomer is limited, structural analogs (benzylic bromides and tetralin derivatives) suggest a risk profile centered on tissue irritation and potential alkylating activity.

• Skin/Eye Contact: High risk of severe irritation (H315, H319).[1][2] Benzylic halides can act as lachrymators in high concentrations.[1]

• Inhalation: Dust or vapor inhalation may cause respiratory tract irritation (H335).[1]

• Reactivity: The compound is a precursor to epoxides.[1] In the presence of strong bases or elevated temperatures, it may spontaneously cyclize to the epoxide, releasing HBr.[1]

Personal Protective Equipment (PPE) Matrix

The following matrix dictates PPE based on the scale of operation. The "Senior Scientist" recommendation emphasizes double-gloving for all organobromine handling due to the lipophilic nature of these compounds, which can permeate standard nitrile rapidly.[1]

PPE Component	Analytical Scale (<100 mg)	Preparative Scale (>100 mg)	Rationale
Hand Protection	Single Nitrile Gloves (0.11 mm)	Double Nitrile Gloves (Outer: 0.11 mm, Inner: 0.06 mm)	Organobromines can permeate nitrile.[1] Double layer provides a "breakthrough" buffer.[1]
Eye Protection	Safety Glasses with Side Shields	Chemical Splash Goggles	Solids can sublime or dust; goggles prevent particulate entry.[1]
Body Protection	Standard Lab Coat (Cotton/Poly)	Lab Coat + Chemical Apron	Prevents contamination of personal clothing; aprons protect against bulk spills.[1]
Respiratory	Fume Hood (Sash at 18")	Fume Hood + N95 (if generating dust)	Local exhaust is critical.[1] Respirator is a backup for powder handling.[1]

Visualization: PPE Selection Logic

Figure 1: Decision logic for selecting appropriate PPE based on handling scale.

Operational Handling Protocols

A. Storage & Stability

• Temperature: Store at 2°C to 8°C . Room temperature storage can accelerate dehydrohalogenation.[1]

• Light: Store in amber vials. Wrap clear vessels in aluminum foil. Light can cleave the C-Br bond, generating radicals that racemize the chiral center.[1]

• Atmosphere: Store under Argon or Nitrogen.[1] While not strictly pyrophoric, excluding moisture prevents hydrolysis to the diol.[1]

B. Weighing & Transfer

• Equilibration: Allow the vial to warm to room temperature before opening to prevent condensation (water acts as a nucleophile).[1]

• Containment: Weigh inside a fume hood. If using a balance outside the hood, use a tared, screw-top vial to transport the solid.[1]

• Static Control: Use an anti-static gun if the solid is fluffy/crystalline, as static can disperse hazardous dust.[1]

C. Reaction Setup

• Solvent Choice: Avoid nucleophilic solvents (like water or alcohols) unless intended for reaction.[1] Dichloromethane (DCM) or THF are standard.[1]

• Quenching: If used in a reaction, quench excess reagent with a dilute aqueous buffer (e.g., sat.[1] NH₄Cl) to hydrolyze the bromide safely before disposal.

Emergency Response & Spill Management

Immediate Action:

• Skin Contact: Wash immediately with soap and water for 15 minutes.[1] Do not use alcohol/acetone (increases skin absorption).[1]

• Eye Contact: Rinse for 15 minutes; seek ophthalmological evaluation.

Spill Cleanup Workflow

Figure 2: Step-by-step workflow for containing and cleaning spills of brominated intermediates.

Disposal Plan

Disposal costs for halogenated waste are significantly higher than non-halogenated waste.[1][3] Proper segregation is a fiscal and environmental responsibility.[1][4]

Waste Category	Contents	Container Labeling
Solid Waste	Contaminated gloves, paper towels, solid reagent.[1]	"Hazardous Waste: Solid Debris contaminated with Halogenated Organics"
Liquid Waste	Mother liquors, reaction mixtures (DCM, Chloroform).[1]	"Halogenated Organic Solvent Waste" (Do NOT mix with Acetone/Methanol waste streams)
Aqueous Waste	Quenched reaction washes.[1]	"Aqueous Waste - Trace Organics" (Check pH before disposal)

Critical Directive: Never dispose of this compound down the drain. It is toxic to aquatic life and persists in water systems.[1]

References

• PubChem. (2025).[1] 2-Bromo-1,2,3,4-tetrahydronaphthalene Compound Summary. National Library of Medicine.[1] [Link]

• University of Illinois Urbana-Champaign. (2025).[1] Halogenated Organic Liquids - Standard Operating Procedure. Division of Research Safety.[1] [Link]

Sources

• 1. fluorochem.co.uk [fluorochem.co.uk]
• 2. pentachemicals.eu [pentachemicals.eu]
• 3. 7.2 Organic Solvents | Environment, Health and Safety [ehs.cornell.edu]
• 4. researchgate.net [researchgate.net]